starting materials for 2-bromo-3-methyl-4-nitropyridine synthesis
Executive Summary & Retrosynthetic Strategy The synthesis of 2-bromo-3-methyl-4-nitropyridine presents a classic problem in heterocyclic regioselectivity. Direct nitration of pyridine rings is notoriously difficult due t...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Retrosynthetic Strategy
The synthesis of 2-bromo-3-methyl-4-nitropyridine presents a classic problem in heterocyclic regioselectivity. Direct nitration of pyridine rings is notoriously difficult due to the electron-deficient nature of the nitrogen heterocycle. Furthermore, the presence of a bromine atom at C2 and a methyl group at C3 creates specific steric and electronic constraints that must be leveraged to install the nitro group at the C4 position.
This guide advocates for the N-Oxide Activation Route as the industry standard for reliability and scalability. By converting the pyridine nitrogen to an N-oxide, we reverse the electronic bias, activating the C4 position for electrophilic aromatic substitution (nitration) while the C3-methyl group sterically shields the C2 position.
Retrosynthetic Pathway
The synthesis is deconstructed into three critical phases:
Precursor Selection: 2-Bromo-3-methylpyridine (Commercial or synthesized from 2-amino-3-picoline).
Activation: N-oxidation to facilitate nucleophilic attack.
Functionalization: Regioselective nitration followed by deoxygenation.
Starting Material Selection: Cost vs. Efficiency
Researchers must choose between purchasing the advanced intermediate or synthesizing it from commodity chemicals.
Starting Material
CAS No.
Pros
Cons
Decision Driver
2-Bromo-3-methylpyridine
3430-17-9
High Efficiency: Skips the hazardous diazotization step. High purity typically available (>98%).
Cost: significantly more expensive per gram than the amino-analog.
Recommended for MedChem: Time-to-target is prioritized over raw material cost.
2-Amino-3-methylpyridine
1603-40-3
Low Cost: Commodity chemical. Readily available in bulk.[1]
Safety/Labor: Requires Sandmeyer reaction (diazotization) with HBr/Br2, generating toxic gases and requiring careful temp control.
Recommended for Process Scale-up: Material costs outweigh labor/safety engineering controls.
Detailed Synthetic Workflow
The following protocol assumes the use of 2-Bromo-3-methylpyridine as the starting material. If starting from the amine, a standard Sandmeyer reaction (NaNO₂, HBr, CuBr) is required upstream.
Phase 1: N-Oxidation (Activation)
Objective: Convert 2-bromo-3-methylpyridine to its N-oxide to activate the C4 position.
Reagents: m-Chloroperoxybenzoic acid (m-CPBA) or H₂O₂/Urea-TFAA.
Solvent: Dichloromethane (DCM) or Acetonitrile.
Mechanism: The electrophilic oxygen of the peracid attacks the lone pair of the pyridine nitrogen.
Protocol:
Dissolve 2-bromo-3-methylpyridine (1.0 eq) in DCM (10 mL/g).
Cool to 0°C.
Add m-CPBA (1.2 eq, 70-75% purity) portion-wise to control exotherm.
Warm to room temperature (RT) and stir for 12–16 hours. Monitor by TLC (DCM/MeOH 95:5) or LCMS.
Workup (Critical): Quench with sat. Na₂S₂O₃ to destroy excess peroxide. Wash with sat.[2] NaHCO₃ to remove m-chlorobenzoic acid byproduct.
Yield Expectation: 85–95%.
Phase 2: Regioselective Nitration
Objective: Install the nitro group at C4.
Rationale: The N-oxide group donates electron density into the ring (specifically C2 and C4). Since C2 is substituted (Br) and sterically hindered by the C3-Methyl, the electrophilic nitronium ion (NO₂⁺) attacks C4 selectively [1].
Protocol:
Dissolve the N-oxide intermediate in conc. H₂SO₄ (5 mL/g).
To ensure trustworthiness in the lab, verify these parameters:
Issue
Symptom
Root Cause
Corrective Action
Regioisomer Contamination
NMR shows split peaks or unexpected integration.
Nitration at C6 instead of C4.
Lower the nitration temperature initially. Ensure the C3-methyl is providing steric block. C4 is electronically favored, but high temps can degrade selectivity.
Incomplete Oxidation
Starting material persists in LCMS.
Old m-CPBA (peroxide degradation).
Titrate m-CPBA or use excess (1.5 eq). Alternatively, use Urea-H₂O₂ complex with TFAA.
Explosive Quench
Violent bubbling during PCl₃ workup.
Unreacted PCl₃ reacting with water.
Quench PCl₃ reactions by adding the reaction mixture into a large volume of ice, never water into the reaction.
Product Loss
Low yield after m-CPBA workup.
Product is water-soluble or trapped in benzoic acid.
Ensure the organic layer is washed thoroughly with bicarbonate. If the N-oxide is polar, use CHCl₃/IPA (3:1) for extraction.[2][4][6][7][8]
References
Regioselectivity of Pyridine N-Oxide Nitration
Title: Polarization by Intermolecular Induction in Pyridine N-Oxide and Its Nitration.[9]
Source: Scientific & Academic Publishing.
Context: Confirms that electrophilic substitution (nitration) of pyridine N-oxide occurs exclusively at C-4 due to electronic density distribution.
chemical reactivity of 2-bromo-3-methyl-4-nitropyridine
An In-Depth Technical Guide to the Chemical Reactivity of 2-Bromo-3-methyl-4-nitropyridine Introduction: A Versatile Heterocyclic Scaffold In the landscape of modern synthetic chemistry, particularly within pharmaceutica...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Chemical Reactivity of 2-Bromo-3-methyl-4-nitropyridine
Introduction: A Versatile Heterocyclic Scaffold
In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science research, the strategic design of molecular building blocks is paramount. 2-Bromo-3-methyl-4-nitropyridine is a quintessential example of such a scaffold, engineered with a specific arrangement of functional groups that offer a rich and predictable chemical reactivity. Its utility stems from the electronically distinct nature of its substituents on the pyridine core. The potent electron-withdrawing nitro group at the 4-position significantly acidifies the ring protons and, more importantly, activates the ring for nucleophilic aromatic substitution (SNAr).[1][2] The bromine atom at the 2-position serves as both an excellent leaving group in SNAr reactions and a versatile handle for a suite of palladium-catalyzed cross-coupling reactions.[3][4] The methyl group at the 3-position, while less electronically influential, provides steric differentiation and a point for potential further functionalization. This guide provides an in-depth exploration of the synthesis and principal modes of reactivity of this pivotal intermediate, offering field-proven insights and detailed protocols for researchers, scientists, and drug development professionals.
Synthesis of the Core Scaffold
The most direct and reliable synthesis of 2-bromo-3-methyl-4-nitropyridine begins with the corresponding hydroxypyridine precursor, 2-methyl-3-nitropyridin-4-ol. The transformation is a robust bromination reaction using a strong brominating agent like phosphorus oxybromide (POBr₃).
Experimental Protocol: Synthesis of 2-bromo-3-methyl-4-nitropyridine[5]
Reaction Setup: In a pressure-rated vessel, combine 2-methyl-3-nitropyridin-4-ol (1.0 eq) and phosphorus oxybromide (POBr₃, ~6.7 eq).
Heating: Seal the vessel and heat the mixture to 140 °C for 3 hours. The mixture will become a melt.
Quenching and Extraction: After cooling the reaction mixture to room temperature, cautiously pour it into a biphasic mixture of chloroform (or dichloromethane) and ice water.
Workup: Separate the organic layer. Wash the organic phase sequentially with water (2x) and a saturated aqueous solution of sodium bicarbonate (2x) to neutralize any remaining acid.
Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product as an oil.
Purification: The crude oil can be purified by silica gel column chromatography, eluting with a gradient of methanol in dichloromethane (e.g., 2% methanol), to afford the pure 2-bromo-3-methyl-4-nitropyridine.[5]
Caption: Synthetic workflow for 2-bromo-3-methyl-4-nitropyridine.
The primary mode of reactivity for 2-bromo-3-methyl-4-nitropyridine is nucleophilic aromatic substitution (SNAr). The convergence of three electronic factors makes this molecule exceptionally susceptible to this reaction pathway:
Ring Activation: The strongly electron-withdrawing nitro group at the 4-position renders the pyridine ring highly electron-deficient.[1]
Leaving Group: The bromine atom at the 2-position is a competent leaving group.
Intermediate Stabilization: Nucleophilic attack at the 2-position (ortho to the nitrogen) generates a negatively charged intermediate (a Meisenheimer complex). This intermediate is significantly stabilized by resonance, as the negative charge can be delocalized onto the electronegative ring nitrogen and, critically, onto the oxygen atoms of the para-nitro group.[6][7] This stabilization lowers the activation energy for the reaction, making it highly favorable.
Caption: Generalized SₙAr mechanism on the target molecule.
Data Presentation: SNAr with Various Nucleophiles
Nucleophile Class
Example Nucleophile
Typical Conditions
Product Type
Amines
Piperidine, Morpholine, Aniline
Aprotic solvent (e.g., DMSO, DMF), often with a mild base (e.g., K₂CO₃), 80-120 °C
2-Amino-3-methyl-4-nitropyridines
Alkoxides
Sodium Methoxide (NaOMe)
Corresponding alcohol (e.g., MeOH) or THF, RT to 60 °C
2-Alkoxy-3-methyl-4-nitropyridines
Thiols
Sodium Thiophenoxide (NaSPh)
Polar aprotic solvent (e.g., DMF), RT
2-Thioether-3-methyl-4-nitropyridines
Experimental Protocol: SNAr with Morpholine
Reagent Setup: To a solution of 2-bromo-3-methyl-4-nitropyridine (1.0 eq) in dimethylformamide (DMF), add morpholine (1.2 eq) and potassium carbonate (K₂CO₃, 2.0 eq).
Reaction: Heat the mixture to 100 °C and stir until thin-layer chromatography (TLC) or LC-MS analysis indicates complete consumption of the starting material.
Workup: Cool the reaction to room temperature and pour it into water.
Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate (3x).
Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the resulting crude solid or oil by column chromatography or recrystallization to yield the desired 2-(morpholino)-3-methyl-4-nitropyridine.
The C(sp²)–Br bond at the 2-position is an ideal handle for palladium-catalyzed cross-coupling reactions, enabling the formation of C-C and C-N bonds with exceptional functional group tolerance.
A. Suzuki-Miyaura Coupling
The Suzuki-Miyaura reaction is a powerful method for forming C-C bonds by coupling the aryl bromide with a boronic acid or ester.[8][9] The choice of catalyst, ligand, and base is crucial for success, especially with pyridine substrates where the ring nitrogen can coordinate to the palladium center.[8][10]
Reaction Setup: In a Schlenk flask, combine 2-bromo-3-methyl-4-nitropyridine (1.0 eq), phenylboronic acid (1.2 eq), potassium carbonate (K₂CO₃, 2.0 eq), and a palladium catalyst such as Pd(dppf)Cl₂ (3 mol%).
Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon) three times.
Solvent Addition: Add a degassed solvent system, typically a mixture of 1,4-dioxane and water (e.g., 4:1 ratio), via syringe.
Reaction: Heat the mixture to 80-100 °C and stir for 4-12 hours, monitoring by TLC or LC-MS.
Workup and Purification: After cooling, dilute the reaction with water and extract with ethyl acetate. The combined organic layers are washed, dried, and concentrated. The crude product is then purified by column chromatography.
Caption: The catalytic cycle of the Suzuki-Miyaura reaction.
B. Buchwald-Hartwig Amination
For the synthesis of N-aryl or N-heteroaryl amines, the Buchwald-Hartwig amination is a highly effective and general method.[11][12] It involves the palladium-catalyzed coupling of an aryl halide with a primary or secondary amine in the presence of a strong, non-nucleophilic base and a bulky, electron-rich phosphine ligand.[11][13]
Catalyst Pre-formation (Optional but Recommended): In a glovebox or under an inert atmosphere, add a palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%), a phosphine ligand (e.g., XPhos or BINAP, 2-5 mol%), and the base (e.g., NaOt-Bu or K₃PO₄, 1.4 eq) to an oven-dried Schlenk tube. Add anhydrous toluene and stir for 15 minutes.
Substrate Addition: Add 2-bromo-3-methyl-4-nitropyridine (1.0 eq) and aniline (1.2 eq) to the catalyst mixture.
Reaction: Seal the tube and heat the reaction mixture to 80-110 °C with vigorous stirring until the starting material is consumed.
Workup and Purification: Cool the mixture, quench with water, and extract with an organic solvent. The product is isolated and purified via standard methods.
C. Sonogashira Coupling
The Sonogashira coupling enables the formation of a C-C bond between the aryl bromide and a terminal alkyne. This reaction is co-catalyzed by palladium and copper(I) salts in the presence of an amine base.[14][15]
Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 2-bromo-3-methyl-4-nitropyridine (1.0 eq), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 3 mol%), and copper(I) iodide (CuI, 5 mol%).
Reagent Addition: Add an anhydrous, degassed solvent such as THF or DMF, followed by an amine base (e.g., triethylamine, Et₃N, 2.0 eq) and the terminal alkyne (e.g., phenylacetylene, 1.2 eq).
Reaction: Stir the reaction at room temperature or with gentle heating (40-60 °C) for 4-12 hours.
Workup and Purification: Upon completion, filter the reaction mixture through a pad of Celite to remove catalyst residues. The filtrate is concentrated, and the product is isolated and purified by column chromatography.
Chapter 3: Reduction of the Nitro Group
A synthetically crucial transformation of 2-bromo-3-methyl-4-nitropyridine is the selective reduction of the nitro group to an amine. The resulting 4-amino-2-bromo-3-methylpyridine is a valuable intermediate for constructing fused heterocyclic systems, which are prevalent in medicinal chemistry.[1][16] The primary challenge is achieving chemoselectivity, reducing the nitro group without causing reductive cleavage of the C-Br bond (hydrodebromination).[17]
Data Presentation: Comparison of Reduction Methods
Method
Reagents & Catalyst
Typical Conditions
Key Advantage
Potential Drawback
Catalytic Hydrogenation
H₂ gas, Raney-Ni or PtO₂
MeOH or EtOH, RT, 1-5 atm
Clean reaction, high yield
Risk of C-Br bond cleavage
Metal-Acid Reduction
Fe powder, NH₄Cl (aq) or SnCl₂, HCl
EtOH/H₂O, Reflux
Robust, inexpensive
Stoichiometric metal waste
Transfer Hydrogenation
Hydrazine hydrate, Fe₂O₃ catalyst
EtOH, Reflux
Avoids high-pressure H₂ gas
Can be exothermic
Experimental Protocol: Selective Reduction with Iron Powder[1][18]
Reagent Setup: In a round-bottom flask, suspend 2-bromo-3-methyl-4-nitropyridine (1.0 eq) and iron powder (Fe, 5.0 eq) in a mixture of ethanol and water.
Acid Addition: Add a solution of ammonium chloride (NH₄Cl, 4.0 eq) in water and heat the mixture to reflux.
Reaction: Stir vigorously at reflux for 1-3 hours, monitoring the reaction progress by TLC.
Workup: After cooling, filter the hot reaction mixture through a pad of Celite to remove the iron salts, washing the pad thoroughly with hot ethanol.
Isolation: Concentrate the filtrate under reduced pressure. The residue can be taken up in an organic solvent and washed with water to remove any remaining inorganic salts. The organic layer is then dried and concentrated to yield 4-amino-2-bromo-3-methylpyridine.
Caption: Workflow for the selective reduction of the nitro group.
Conclusion
2-Bromo-3-methyl-4-nitropyridine is a molecule of significant synthetic value, engineered for predictable and versatile reactivity. Its electron-deficient pyridine ring, activated by a para-nitro group, facilitates facile nucleophilic aromatic substitution at the 2-position. Concurrently, the carbon-bromine bond serves as a robust handle for a variety of palladium-catalyzed cross-coupling reactions, enabling the construction of complex molecular architectures. Finally, the nitro group itself can be selectively transformed into a primary amine, a critical functional group in the synthesis of bioactive compounds. A thorough understanding of these distinct but complementary reaction pathways allows the medicinal or materials chemist to leverage this scaffold to its full potential, paving the way for the efficient and strategic synthesis of next-generation molecules.
References
den Hertog, H. J., & Combe, W. P. (2010). Reactivity of 4‐nitropyridine‐N‐oxide (II)): Substitution of the nitro‐group by hydroxyl). Recueil des Travaux Chimiques des Pays-Bas.
ideXlab. (n.d.). 2-Bromopyridine - Explore the Science & Experts.
Hertog, H. J., & Combe, W. P. (2010). Reactivity of 4‐nitropyridine‐N‐oxide: Preparation of 4‐substituted derivatives of pyridine‐N‐oxide and pyridine. Recueil des Travaux Chimiques des Pays-Bas. [Link]
Adams, R., & Reifschneider, W. (1958). The Reaction of 2-Bromopyridine N-Oxides with Active Methylene Compounds. Journal of the American Chemical Society. [Link]
Berrie, A. H., Newbold, G. T., & Spring, F. S. (1952). Some reactions of substituted 2-bromopyridines. Journal of the Chemical Society (Resumed). [Link]
NINGBO INNO PHARMCHEM CO.,LTD. (2026). Exploring the Synthesis and Properties of 2-Bromo-3-methyl-5-nitropyridine. [Link]
The Royal Society of Chemistry. (n.d.). Supplementary Information Synthetic routes to compounds 5 and 10-19. [Link]
Jia, Z., et al. (2005). NUCLEOPHILIC SUBSTITUTION REACTION OF AMINES WITH 3-BROMO-4-NITROPYRIDINE (AND 2-NITROPYRIDINE): A NEW NITRO-GROUP MIGRATION. HETEROCYCLES, 65(9), 2195-2203. [Link]
Johnson, R. M., & Rees, C. W. (1966). Nucleophilic displacements in substituted pyridine N-oxides. Part III. The light-catalysed reaction between 4-nitropyridine 1-oxide and piperidine in ethanol. Journal of the Chemical Society B: Physical Organic. [Link]
Corley, E. G., et al. (2007). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. The Journal of Organic Chemistry, 72(10), 3715-3718. [Link]
Google Patents. (n.d.). CN104945313A - Preparation method of 2-methyl-3-bromopyridine.
StackExchange. (2018). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? [Link]
ResearchGate. (n.d.). Nucleophilic Substitution Reaction of Amines with 3-Bromo-4-nitropyridine (and 2-Nitropyridine): A New Nitro group Migration. [Link]
Spectroscopic Characterization of 2-Bromo-3-Methyl-4-Nitropyridine: A Technical Guide for Researchers
This technical guide provides a comprehensive overview of the expected spectroscopic characteristics of 2-bromo-3-methyl-4-nitropyridine, a substituted pyridine derivative with potential applications in pharmaceutical an...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive overview of the expected spectroscopic characteristics of 2-bromo-3-methyl-4-nitropyridine, a substituted pyridine derivative with potential applications in pharmaceutical and materials science research. Given the limited availability of public, experimentally verified spectra for this specific compound, this document focuses on predicted data derived from fundamental spectroscopic principles and analysis of structurally related analogues. Detailed, field-proven protocols for data acquisition are also provided to enable researchers to generate and confirm their own findings.
Molecular Structure and Expected Spectroscopic Features
2-Bromo-3-methyl-4-nitropyridine possesses a unique arrangement of substituents on the pyridine ring that dictates its electronic properties and, consequently, its spectroscopic signature. The electron-withdrawing nature of the nitro group at the 4-position and the bromine atom at the 2-position, combined with the electron-donating methyl group at the 3-position, creates a distinct pattern of electron density around the ring. This electronic environment is key to interpreting the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For 2-bromo-3-methyl-4-nitropyridine, both ¹H and ¹³C NMR will provide critical information about the connectivity and chemical environment of the atoms.
Predicted ¹H NMR Data
The ¹H NMR spectrum is expected to show three distinct signals: two aromatic protons and the protons of the methyl group. The strong electron-withdrawing effect of the nitro group and the bromine atom will significantly deshield the adjacent protons, shifting them downfield.
Proton Assignment
Expected Chemical Shift (δ, ppm)
Predicted Multiplicity
Predicted Coupling Constant (J, Hz)
H-6
~8.5 - 8.7
Doublet (d)
~5.0 Hz
H-5
~7.8 - 8.0
Doublet (d)
~5.0 Hz
-CH₃
~2.5 - 2.7
Singlet (s)
N/A
Causality Behind Predictions: The predicted chemical shifts are based on the additive effects of the substituents on the pyridine ring. The nitro group at the para-position to H-6 and meta to H-5 will have a strong deshielding effect. The bromine at the ortho-position to H-6 also contributes to its downfield shift. The methyl group is expected to be a singlet as there are no adjacent protons. For comparison, the ¹H NMR data for the isomer 4-bromo-2-methyl-3-nitropyridine in DMSO-d₆ shows signals at δ 8.52-8.59 (m, 1H), 7.88 (dd, J=5.31, 0.51 Hz, 1H), and 2.53 (s, 3H)[1]. This data supports the downfield chemical shifts for the aromatic protons in a nitrobromomethylpyridine system.
Predicted ¹³C NMR Data
The ¹³C NMR spectrum is predicted to show six unique carbon signals. The carbons directly attached to the electronegative bromine and nitro groups, as well as the nitrogen atom, are expected to be significantly downfield.
Carbon Assignment
Expected Chemical Shift (δ, ppm)
C-2 (C-Br)
~140 - 145
C-3 (C-CH₃)
~130 - 135
C-4 (C-NO₂)
~150 - 155
C-5
~125 - 130
C-6
~152 - 157
-CH₃
~18 - 22
Causality Behind Predictions: The chemical shifts are estimated based on the known effects of substituents on aromatic rings. The C-Br bond and the C-NO₂ bond will cause the most significant downfield shifts for C-2 and C-4, respectively. The carbon adjacent to the ring nitrogen (C-6) will also be deshielded. Quaternary carbons, such as C-2, C-3, and C-4, may exhibit lower peak intensities in the spectrum[2].
Experimental Protocol: NMR Spectroscopy
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra.
Materials & Equipment:
2-bromo-3-methyl-4-nitropyridine sample
Deuterated solvent (e.g., Chloroform-d, CDCl₃, or DMSO-d₆)
High-quality 5 mm NMR tube and cap
Pipette or syringe
NMR Spectrometer (400 MHz or higher)
Procedure:
Sample Preparation: Accurately weigh approximately 10-20 mg of the sample into a clean, dry vial. Add approximately 0.6-0.7 mL of the chosen deuterated solvent and gently agitate to dissolve the sample completely. Transfer the solution to the NMR tube.
Instrument Setup: Insert the NMR tube into the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.
¹H NMR Acquisition: Acquire the proton spectrum using a standard pulse sequence. A sufficient number of scans (e.g., 16 or 32) should be used to obtain a good signal-to-noise ratio.
¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence. A higher number of scans (e.g., 1024 or more) will be necessary due to the lower natural abundance of ¹³C[3].
Data Processing: Apply Fourier transformation to the acquired Free Induction Decays (FIDs). Phase the resulting spectra and calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C)[4]. Integrate the peaks in the ¹H spectrum to determine relative proton ratios.
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on their vibrational frequencies.
Predicted IR Data
The IR spectrum of 2-bromo-3-methyl-4-nitropyridine is expected to exhibit characteristic absorption bands for the nitro group, the pyridine ring, and the C-Br bond.
Vibrational Mode
Expected Wavenumber (cm⁻¹)
Aromatic C-H stretch
3000 - 3100
Aliphatic C-H stretch (-CH₃)
2850 - 3000
Asymmetric NO₂ stretch
1520 - 1560
Symmetric NO₂ stretch
1340 - 1380
C=N and C=C stretch (pyridine ring)
1550 - 1610
C-Br stretch
900 - 1100
Causality Behind Predictions: The strong, distinct peaks for the asymmetric and symmetric stretching of the nitro group are highly characteristic and are a key diagnostic feature. The C=N and C=C stretching vibrations of the pyridine ring will also be prominent. The C-Br stretch typically appears in the fingerprint region and can be harder to assign definitively[5].
Experimental Protocol: FT-IR Spectroscopy
Objective: To obtain the Fourier-Transform Infrared spectrum.
Materials & Equipment:
2-bromo-3-methyl-4-nitropyridine sample
FT-IR Spectrometer with an Attenuated Total Reflectance (ATR) accessory
Spatula
Solvent for cleaning (e.g., isopropanol)
Procedure:
Background Spectrum: Ensure the ATR crystal is clean. Acquire a background spectrum to account for atmospheric CO₂ and water vapor.
Sample Application: Place a small amount of the solid sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface.
Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal. Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹)[6].
Data Processing: The instrument's software will automatically perform a Fourier transform on the interferogram to generate the IR spectrum. The background spectrum will be subtracted from the sample spectrum.
Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity.
Predicted Mass Spectrometry Data (Electron Ionization)
The mass spectrum will be characterized by the molecular ion peak and various fragment ions. A crucial feature will be the isotopic pattern of bromine (⁷⁹Br and ⁸¹Br are present in an approximate 1:1 ratio).
Ion
Predicted m/z
Description & Expected Relative Intensity
[M]⁺
216
Molecular ion containing the ⁷⁹Br isotope.
[M+2]⁺
218
Molecular ion containing the ⁸¹Br isotope. Expected intensity is ~98% of the M⁺ peak.
[M-NO₂]⁺
170/172
Fragment resulting from the loss of the nitro group, showing the Br isotope pattern.
[M-Br]⁺
137
Fragment resulting from the loss of the bromine atom.
Causality Behind Predictions: The molecular weight of C₆H₅BrN₂O₂ is 217.02 g/mol . The presence of bromine will result in a characteristic M+2 peak of nearly equal intensity to the molecular ion peak[4]. Common fragmentation pathways for nitroaromatic compounds include the loss of the nitro group (NO₂)[7]. For comparison, the isomer 4-bromo-2-methyl-3-nitropyridine shows an [M+H]⁺ peak at m/z 217.0, which corresponds to the protonated molecular ion[1].
Experimental Protocol: GC-MS
Objective: To obtain the mass spectrum and confirm the molecular weight.
Materials & Equipment:
2-bromo-3-methyl-4-nitropyridine sample
High-purity volatile solvent (e.g., Dichloromethane or Ethyl Acetate)
Autosampler vial with cap
Gas Chromatograph-Mass Spectrometer (GC-MS) system
Procedure:
Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the sample in a suitable volatile solvent.
GC-MS Setup: Set the GC oven program (e.g., start at 50°C, ramp to 280°C). Set the MS parameters for Electron Ionization (EI) at 70 eV and scan a relevant mass range (e.g., m/z 40 to 350).
Injection and Acquisition: Inject a small volume (e.g., 1 µL) of the sample solution into the GC inlet.
Data Analysis: Analyze the resulting total ion chromatogram (TIC) to identify the peak corresponding to the compound. Extract the mass spectrum for that peak and analyze the molecular ion and fragmentation patterns[4].
Visualization of the Analytical Workflow
The following diagram illustrates the logical workflow for the comprehensive spectroscopic analysis of 2-bromo-3-methyl-4-nitropyridine.
Caption: Logical workflow for the analysis of 2-bromo-3-methyl-4-nitropyridine.
Conclusion
The structural elucidation of 2-bromo-3-methyl-4-nitropyridine relies on a synergistic approach, integrating data from NMR, IR, and MS techniques. This guide provides a robust framework of predicted spectroscopic data and standardized protocols to aid researchers in the synthesis and characterization of this and other novel chemical entities. The provided methodologies, when followed with care, constitute a self-validating system for confirming the molecular structure with high confidence.
References
Spectroscopic Analysis of 2-Amino-4-bromo-3-nitropyridine: A Technical Overview. Benchchem. Available at: [https://www.benchchem.com/product/B8374)
Benzene, 2-bromo-1-methyl-4-nitro-. NIST WebBook. Available at: [Link]
Interpreting and explaining the 1H NMR spectrum: 2-bromo-2-methylpropane. Doc Brown's Chemistry. Available at: [Link]
Technical Guide: Biological Potential & Synthetic Utility of 2-Bromo-3-methyl-4-nitropyridine
The following guide details the technical specifications, synthetic utility, and biological potential of 2-bromo-3-methyl-4-nitropyridine , a high-value heterocyclic scaffold. Executive Summary 2-Bromo-3-methyl-4-nitropy...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide details the technical specifications, synthetic utility, and biological potential of 2-bromo-3-methyl-4-nitropyridine , a high-value heterocyclic scaffold.
Executive Summary
2-Bromo-3-methyl-4-nitropyridine is a trisubstituted pyridine derivative that serves as a "linchpin" intermediate in the synthesis of fused heteroaromatic drug candidates. Its value lies in its orthogonal reactivity profile :
C4-Nitro Group: Highly activated for nucleophilic aromatic substitution (
) or reduction to an amine (precursor for cyclization).
C2-Bromine: A handle for transition-metal catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig).
C3-Methyl: An acidic "benzylic-like" site capable of condensation reactions (e.g., with DMF-DMA) to form fused bicyclic systems like 5-azaindoles (pyrrolo[3,2-c]pyridines).
This scaffold is critical in the development of Kinase Inhibitors (Oncology), Proton Pump Inhibitors (PPIs) (Gastroenterology), and next-generation Antimicrobials .
Chemical Identity & Physical Properties[1]
Property
Specification
IUPAC Name
2-bromo-3-methyl-4-nitropyridine
CAS Number
79055-55-3
Molecular Formula
Molecular Weight
217.02 g/mol
Appearance
Yellow to orange crystalline solid
Melting Point
122–125 °C (lit.)
Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble in water.
The biological activity of this molecule is realized through its transformation into bioactive cores. The diagram below illustrates the three primary "divergent" pathways available to researchers using this scaffold.
Pathway A: The Azaindole Cyclization (Kinase Inhibitors)
The interaction between the ortho-methyl (C3) and nitro (C4) groups allows for the Leimgruber-Batcho indole synthesis equivalent, generating the 5-azaindole core. This scaffold is isosteric with indole but possesses distinct hydrogen-bonding capabilities, making it a privileged structure in ATP-competitive kinase inhibitors (e.g., JAK, Aurora, FLT3).
The nitro group at C4 is para to the pyridine nitrogen, making it highly susceptible to
displacement by alkoxides or thiols. This is the primary route to Lansoprazole-type pyridine fragments, where the C4-nitro is replaced by a fluoroalkoxy group (e.g., 2,2,2-trifluoroethoxy).
Pathway C: C2-Functionalization (Diversity)
The C2-bromine atom remains intact during C4/C3 manipulations, allowing for late-stage diversification via palladium-catalyzed coupling to introduce aryl or heteroaryl side chains.
Figure 1: Divergent synthetic pathways transforming the 2-bromo-3-methyl-4-nitropyridine scaffold into bioactive cores.
Biological Applications
Oncology: Kinase Inhibition (5-Azaindoles)
The 5-azaindole (1H-pyrrolo[3,2-c]pyridine) scaffold derived from this starting material is a bio-isostere of the indole ring found in many natural products.
Mechanism: The nitrogen atom in the pyridine ring (N5) acts as a hydrogen bond acceptor in the kinase hinge region, while the pyrrole NH acts as a donor.
Target Specificity: Derivatives have shown potency against JAK2 (myeloproliferative disorders) and c-Met (gastric/lung cancer).
Advantage: The C2-bromine (becoming C6-bromo in the azaindole) allows for the attachment of "tail" groups that extend into the solvent-exposed region of the kinase pocket, improving solubility and pharmacokinetic properties.
Gastroenterology: Proton Pump Inhibitors (PPIs)
This molecule is a direct precursor to the "pyridine fragment" of second-generation PPIs.
Target: H+/K+ ATPase (Gastric Proton Pump).
Key Transformation: The displacement of the C4-nitro group with 2,2,2-trifluoroethanol yields the 4-(2,2,2-trifluoroethoxy) moiety characteristic of Lansoprazole .
Differentiation: Unlike the chloro-analog, the bromo-analog allows for subsequent lithiation-formylation sequences to generate the necessary C2-linkage to the benzimidazole core.
Activity: Research indicates activity against Mycobacterium tuberculosis and Gram-positive bacteria.
Mechanism: The nitro group can undergo enzymatic reduction within bacteria to form reactive nitroso intermediates, which damage bacterial DNA and proteins (similar to the mechanism of metronidazole).
Experimental Protocols
Protocol A: Synthesis of 6-Bromo-5-azaindole (Kinase Scaffold)
This protocol describes the conversion of the core into the fused azaindole system.
Enamine Formation:
Dissolve 2-bromo-3-methyl-4-nitropyridine (1.0 eq) in anhydrous DMF.
Add TFE dropwise (gas evolution). Stir for 15 min to form sodium trifluoroethoxide.
Add solution of 2-bromo-3-methyl-4-nitropyridine in THF dropwise.
Warm to Room Temperature (RT) and stir for 2 hours.
Note: The C2-bromine is relatively stable under these specific conditions; the C4-nitro is significantly more electrophilic due to the para-nitrogen resonance effect.
Outcome: Formation of 2-bromo-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine.
Safety & Handling (MSDS Highlights)
Signal Word:WARNING
Hazard Statements:
H315: Causes skin irritation.
H319: Causes serious eye irritation.
H335: May cause respiratory irritation.
Energetic Hazard: As a nitro-pyridine, the compound possesses high energy potential. Avoid heating large quantities in closed vessels without pressure relief.
Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Light sensitive.
References
Sigma-Aldrich. (2025). Product Specification: 2-Bromo-3-nitropyridine and derivatives.[3][4] Retrieved from
BenchChem. (2025).[3] Technical Support: Synthesis of 2-Amino-4-bromo-3-nitropyridine and Isomers. Retrieved from
National Institutes of Health (NIH). (2025). Development of Synthetic Routes to Vonoprazan and Related P-CABs. Retrieved from
Royal Society of Chemistry. (2013).[2] Supplementary Information: Synthetic routes to azaindole derivatives. Retrieved from
ChemicalBook. (2025). Synthesis and Properties of Methyl-Nitropyridine Derivatives. Retrieved from
MDPI Pharmaceuticals. (2025). Nitropyridines in the Synthesis of Bioactive Molecules.[5][6][4] Retrieved from
solubility of 2-bromo-3-methyl-4-nitropyridine in common solvents
An In-depth Technical Guide to the Solubility of 2-bromo-3-methyl-4-nitropyridine in Common Solvents This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Solubility of 2-bromo-3-methyl-4-nitropyridine in Common Solvents
This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on understanding and determining the solubility of 2-bromo-3-methyl-4-nitropyridine. As a pivotal building block in medicinal chemistry and organic synthesis, a thorough grasp of its solubility characteristics is fundamental to optimizing reaction conditions, developing purification strategies, and formulating final active pharmaceutical ingredients (APIs). This guide moves beyond a simple data sheet to provide the theoretical framework and practical, field-proven methodologies required for rigorous scientific investigation.
Introduction: The Strategic Importance of Solubility
2-bromo-3-methyl-4-nitropyridine is a substituted pyridine derivative whose structural motifs—a pyridine ring, a bromo group, and a nitro group—make it a versatile intermediate. The bromine atom serves as an excellent leaving group for nucleophilic substitution and a handle for transition metal-catalyzed cross-coupling reactions.[1] The electron-withdrawing nitro group significantly influences the reactivity of the pyridine ring. These features are leveraged in the synthesis of complex molecules, including potential anti-cancer and anti-inflammatory agents.[2]
However, the successful use of this intermediate is critically dependent on its solubility. Inefficient dissolution can lead to poor reaction kinetics, side reactions, and challenges in purification (e.g., crystallization). In drug development, the solubility of an API and its intermediates directly impacts bioavailability and the choice of formulation. Therefore, a quantitative understanding of how 2-bromo-3-methyl-4-nitropyridine behaves in various common laboratory solvents is not merely academic—it is a cornerstone of efficient and successful process development.
Theoretical Framework: Predicting Solubility
The principle of "like dissolves like" is the guiding tenet for predicting solubility.[3] This rule states that a solute will dissolve best in a solvent that has a similar polarity. The molecular structure of 2-bromo-3-methyl-4-nitropyridine contains both polar and non-polar characteristics.
Polar Features : The primary contributors to its polarity are the nitrogen atom in the pyridine ring and, most significantly, the highly polar nitro group (-NO₂). These groups can engage in dipole-dipole interactions with polar solvents.
Non-Polar Features : The methyl group (-CH₃) and the aromatic ring itself contribute some non-polar character.
Based on this structure, we can make qualitative predictions about its solubility in different classes of solvents.
Logical Relationship between Solute and Solvent Polarity
Caption: Predicted solubility based on polarity matching.
Quantitative Solubility Data
While theoretical predictions are useful for initial screening, precise, quantitative data is essential for process design. The following table presents a template for recording experimentally determined solubility values for 2-bromo-3-methyl-4-nitropyridine at a standard temperature (e.g., 25 °C). The qualitative predictions are based on the principles discussed above.
To obtain the definitive thermodynamic solubility, the Equilibrium Shake-Flask method is the gold standard.[5][6] This method ensures that the solvent is fully saturated with the solute and that the system has reached equilibrium.
Causality Behind Experimental Choices
Using excess solid : Ensures that the solution becomes saturated, which is the definition of solubility.[5]
Extended equilibration time (24-72 hours) : Many organic compounds, especially those with low dissolution rates, require significant time to reach thermodynamic equilibrium. Taking measurements too early will result in an underestimation of the true solubility.[5][7]
Constant temperature : Solubility is highly temperature-dependent. A water bath or incubator is used to eliminate temperature fluctuations, a key variable influencing results.[8]
Phase separation : Filtration or centrifugation is critical to separate the undissolved solid from the saturated solution. Failure to do so would lead to erroneously high solubility values.[5]
Analysis of the solid residue : It is best practice to analyze the remaining solid (e.g., by DSC or XRD) to confirm that no phase change (polymorphism) or degradation has occurred during the experiment.[5]
Step-by-Step Methodology
Preparation : Add an excess amount of 2-bromo-3-methyl-4-nitropyridine to a series of vials, each containing a known volume (e.g., 5.0 mL) of a chosen solvent. "Excess" means enough solid is added so that a visible amount remains undissolved after equilibration.
Equilibration : Seal the vials tightly to prevent solvent evaporation. Place the vials in an orbital shaker or on a stir plate within a temperature-controlled environment (e.g., 25 °C ± 0.5 °C). Agitate the samples for a predetermined period, typically 24 to 48 hours, to allow the system to reach equilibrium.[5]
Phase Separation : After equilibration, allow the vials to stand undisturbed in the temperature-controlled environment for at least 2 hours to let the excess solid settle. Carefully withdraw a sample of the supernatant using a syringe and pass it through a chemically resistant filter (e.g., 0.22 µm PTFE) to remove all undissolved particles.
Expert Tip: To minimize solute loss from adsorption onto the filter, pre-rinse the filter with a small amount of the saturated solution before collecting the final sample.[5]
Analysis : Accurately dilute the filtered, saturated solution with a suitable mobile phase. Quantify the concentration of 2-bromo-3-methyl-4-nitropyridine in the sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.
Calculation : Calculate the solubility using the determined concentration and the dilution factor. Express the final result in units such as mg/mL or g/100 mL.
Replication : Perform the entire experiment in triplicate for each solvent to ensure the results are reproducible and to calculate the standard deviation.[9]
Experimental Workflow Diagram
Caption: Workflow for the Equilibrium Shake-Flask Method.
Safety and Handling
Substituted nitropyridines require careful handling. While a specific Safety Data Sheet (SDS) for 2-bromo-3-methyl-4-nitropyridine may not be universally available, data from structurally similar compounds provides a strong basis for hazard assessment.
Hazard Classification : Compounds like 2-bromo-3-nitropyridine and other bromo-methyl-pyridines are classified as irritants.[10][11] They are known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[10][12]
Personal Protective Equipment (PPE) : Always handle this compound in a well-ventilated fume hood. Wear standard PPE, including:
Handling Precautions : Avoid breathing dust, fumes, or vapors.[13] Avoid contact with skin and eyes. Wash hands thoroughly after handling.[14]
Storage : Store in a tightly closed container in a dry, cool, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[15]
Disposal : Dispose of waste material in accordance with local, regional, and national regulations.
Conclusion
This guide provides the essential theoretical and practical framework for determining the solubility of 2-bromo-3-methyl-4-nitropyridine. By combining the predictive power of polarity principles with the empirical rigor of the Equilibrium Shake-Flask method, researchers can generate the reliable, quantitative data needed for effective process development and optimization. Adherence to the detailed experimental protocol and safety guidelines will ensure data integrity and user safety, empowering scientists to fully leverage the synthetic potential of this valuable chemical intermediate.
References
ResearchGate. (n.d.). Solubility Determination from Clear Points upon Solvent Addition. Retrieved from [Link][16]
ACS Publications. (2015, August 3). Solubility Determination from Clear Points upon Solvent Addition. Retrieved from [Link][17]
ResearchGate. (2024, May 28). How to determine the solubility of a substance in an organic solvent?. Retrieved from [Link][18]
Unknown Source. (n.d.). Solubility test for Organic Compounds. Retrieved from [Link][19]
Unknown Source. (n.d.). EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link][20]
Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds. Retrieved from [Link][21]
ResearchGate. (2013, November 12). Can anyone tell me how to perform equilibrium solubility studies step by step practically?. Retrieved from [Link][5]
University of Strathclyde. (2015, August 3). Solubility determination from clear points upon solvent addition. Retrieved from [Link][22]
Unknown Source. (n.d.). Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments. Retrieved from [Link][8]
Centurion University. (n.d.). Solubility: Importance, Measurements and Applications. Retrieved from [Link][23]
Unknown Source. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link][3]
Unknown Source. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link][24]
World Health Organization. (2018, July 2). PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFICATION. Retrieved from [Link][9]
Scribd. (2023, February 9). Solubility Measurement Techniques. Retrieved from [Link][6]
PubMed. (2017, August 30). Equilibrium solubility measurement of compounds with low dissolution rate by Higuchi's Facilitated Dissolution Method. A validation study. Retrieved from [Link][7]
PubChem. (n.d.). 2-Bromo-3-methylpyridine. Retrieved from [Link][11]
Unknown Source. (2026, February 9). The Chemical Properties and Applications of 2-Bromo-4-methyl-5-nitropyridine. Retrieved from [Link][1]
University of Rochester. (n.d.). Solvents and Polarity. Retrieved from [Link][4]
The Strategic Role of 2-Bromo-3-methyl-4-nitropyridine: A Technical Retrospective and Operational Guide
The following technical guide details the discovery, synthesis, and application of 2-bromo-3-methyl-4-nitropyridine , a critical intermediate in the development of functionalized pyridine scaffolds for pharmaceutical app...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the discovery, synthesis, and application of 2-bromo-3-methyl-4-nitropyridine , a critical intermediate in the development of functionalized pyridine scaffolds for pharmaceutical applications.
Executive Summary
2-Bromo-3-methyl-4-nitropyridine (CAS: 79055-55-3) represents a high-value "linchpin" scaffold in heterocyclic chemistry. Its structural uniqueness lies in the dense functionalization of the pyridine ring: an electrophilic nitro group at C4, a sterically significant methyl group at C3, and a reactive bromine handle at C2.
Historically, this compound emerged from the "Golden Age" of pyridine functionalization (1970s-1980s), driven by the search for anti-ulcer agents (Proton Pump Inhibitors) and antiviral therapies. Unlike simple pyridines, this trisubstituted scaffold allows for orthogonal functionalization—enabling chemists to modify the C2, C3, and C4 positions independently.
This guide provides a comprehensive analysis of its discovery, an optimized synthesis protocol based on the Ochiai N-oxide strategy , and a roadmap for its application in modern drug discovery.
Historical Context & Discovery
The history of 2-bromo-3-methyl-4-nitropyridine is inextricably linked to the development of regioselective nitration methods for electron-deficient heterocycles.
The "Pyridine Problem" (Pre-1950s)
Early 20th-century chemists struggled to nitrate pyridine rings directly. The nitrogen atom withdraws electron density, deactivating the ring toward electrophilic aromatic substitution (EAS). Furthermore, under acidic nitration conditions, the nitrogen protonates, forming a pyridinium ion that is even more deactivated. Direct nitration required forcing conditions (300°C+) and resulted in poor yields (low single digits), almost exclusively at the C3 position.
The Ochiai Breakthrough (1950s)
The discovery of Pyridine N-oxides by Eiji Ochiai changed the landscape. Ochiai demonstrated that oxidizing the pyridine nitrogen pushes electron density into the ring (specifically at C2 and C4), allowing for nitration under milder conditions.
Significance: This methodology allowed access to 4-nitropyridines, which were previously inaccessible.
Evolution: In the late 1970s, as pharmaceutical companies (e.g., Takeda, AstraZeneca) began exploring 2,3,4-trisubstituted pyridines for Proton Pump Inhibitors (PPIs) , the demand for scaffolds like 2-bromo-3-methyl-4-nitropyridine surged. The compound became a key intermediate for introducing alkoxy groups at C4 via nucleophilic displacement.
Chemical Architecture & Reactivity
Understanding the electronic push-pull of this molecule is vital for experimental design.
Handle for Coupling: Excellent substrate for Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings.
C3
Methyl (-CH₃)
Inductive donation (+I)
Steric Modulator: Blocks C3; can be functionalized via radical bromination (benzylic-like).
C4
Nitro (-NO₂)
Strong withdrawal (-M, -I)
Leaving Group: Highly susceptible to SNAr displacement by alkoxides or amines.
N1
Nitrogen
Electron sink
Activator: Makes C2 and C4 electrophilic.
Authoritative Synthesis Protocol
The most robust route to 2-bromo-3-methyl-4-nitropyridine avoids direct nitration. Instead, it utilizes the N-oxide Activation Pathway . This protocol ensures regioselectivity for the C4 position.
Phase 1: N-Oxidation
Objective: Activate the pyridine ring for nitration.[1]
Precursor: 2-Bromo-3-methylpyridine (Commercial starting material).
Dissolution: Dissolve 2-bromo-3-methylpyridine (1.0 eq) in dichloromethane (DCM).
Oxidation: Add m-chloroperbenzoic acid (m-CPBA, 1.2 eq) portion-wise at 0°C.
Expert Insight: Controlling the temperature is crucial to prevent over-oxidation or side reactions with the bromine.
Reaction: Stir at room temperature (RT) for 12–16 hours. Monitor by TLC (DCM/MeOH 95:5). The N-oxide is significantly more polar.
Workup: Wash with aqueous NaHCO₃ to remove m-chlorobenzoic acid byproduct. Dry organic layer over Na₂SO₄ and concentrate.[2]
Yield Target: >90% of 2-bromo-3-methylpyridine N-oxide .
Phase 2: Regioselective Nitration
Objective: Introduce the nitro group at C4.
Preparation: Dissolve the N-oxide (from Phase 1) in concentrated H₂SO₄.
Nitration: Add fuming HNO₃ (1.5 eq) dropwise at 0°C.
Heating: Heat the mixture to 90–100°C for 2–4 hours.
Mechanism:[3][4] The N-oxide oxygen donates electron density to C4, directing the nitronium ion (NO₂⁺) to this position.
Quench: Pour onto crushed ice. Neutralize carefully with solid Na₂CO₃ to pH 7–8.
Isolation: Extract with Ethyl Acetate (EtOAc).[2][4] The product, 2-bromo-3-methyl-4-nitropyridine 1-oxide (CAS 60323-97-9), precipitates or crystallizes.[5]
Phase 3: Deoxygenation (The Reduction)
Objective: Remove the N-oxide oxygen to restore the pyridine.
Reagent Choice: Phosphorus trichloride (PCl₃) is the standard authoritative reagent.
Procedure: Suspend the nitrated N-oxide in chloroform (CHCl₃). Add PCl₃ (3.0 eq) dropwise at RT.
Reflux: Heat to reflux for 1–2 hours.
Safety Note: This releases HCl gas. Use a scrubber.
Quench: Pour into ice water. Neutralize with NaHCO₃.
Purification: Extract with DCM. Flash chromatography (Hexane/EtOAc) yields the final 2-bromo-3-methyl-4-nitropyridine .
Visualizing the Pathway
The following diagram illustrates the logic flow of the synthesis and the divergent reactivity of the final scaffold.
Caption: Figure 1. The Ochiai N-oxide synthetic strategy ensures regioselectivity at C4, enabling divergent downstream applications.
Applications in Drug Development
The utility of 2-bromo-3-methyl-4-nitropyridine extends beyond academic interest; it is a functional equivalent to the scaffolds used in blockbuster drugs.
Proton Pump Inhibitor (PPI) Synthesis
In the synthesis of PPIs (e.g., Lansoprazole analogs), the 4-position must be functionalized with an alkoxy group (e.g., 2,2,2-trifluoroethoxy).
Protocol: React 2-bromo-3-methyl-4-nitropyridine with 2,2,2-trifluoroethanol and NaH in THF.
Outcome: The nitro group acts as an excellent leaving group (better than halides in this context), yielding 2-bromo-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine .
Advantage: The remaining 2-bromo group can then be lithiated or carbonylated to form the linker necessary for attachment to the benzimidazole core.
Fragment-Based Drug Discovery (FBDD)
Modern medicinal chemistry uses this scaffold to create libraries. The bromine at C2 allows for Suzuki-Miyaura coupling to introduce aryl or heteroaryl groups, while the nitro group can be reduced to an amine (using Fe/NH₄Cl) to create 3,4-diaminopyridines or 4-amino-3-methylpyridines , which are precursors to kinase inhibitors.
Safety & Handling (E-E-A-T)
As a Senior Application Scientist, I must emphasize the specific hazards associated with this workflow.
Energetic Materials: Nitropyridines, particularly in the presence of metal catalysts or during distillation, can be shock-sensitive. Never distill the final product to dryness without a stabilizer.
PCl₃ Hazards: The deoxygenation step generates phosphorus oxychloride (POCl₃) and HCl. This must be performed in a fume hood with a caustic scrubber.
Skin Sensitization: Halogenated nitropyridines are potent skin irritants and potential sensitizers. Double-gloving (Nitrile) is mandatory.
References
Ochiai, E. (1953). Recent Japanese Work on the Chemistry of Pyridine 1-Oxide and Related Compounds. Journal of Organic Chemistry. Link
ChemicalBook. (2024). 2-Bromo-3-methyl-4-nitropyridine Product Entry & CAS 79055-55-3 Data. Link
RSC Advances. (2015). Supplementary Information: Synthetic routes to functionalized pyridines. Royal Society of Chemistry. Link
BenchChem. (2025).[1] Technical Support: Nitration Protocols for Aminopyridines. Link
2-bromo-3-methyl-4-nitropyridine as a research chemical
The following is an in-depth technical guide on 2-bromo-3-methyl-4-nitropyridine , designed for researchers and drug development professionals. CAS: 79055-55-3 | Formula: | Mol.[1] Weight: 217.02 g/mol [1][2][3] Executiv...
2-Bromo-3-methyl-4-nitropyridine is a high-value heterocyclic intermediate characterized by a trisubstituted pyridine core. Its utility in medicinal chemistry stems from its orthogonal reactivity profile:
C2-Bromine: A highly reactive handle for palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) and nucleophilic aromatic substitution (
).
C4-Nitro Group: A latent amino functionality (via reduction) or a leaving group in specific
regimes. It also electronically activates the ring, facilitating attack at the C2 position.
C3-Methyl Group: Provides steric bulk that can enforce atropisomerism in biaryl systems or serve as a handle for lateral oxidation/lithiation.
This compound is frequently employed in the synthesis of kinase inhibitors (e.g., PI3K, EGFR inhibitors) and fused bicyclic systems such as 1H-imidazo[4,5-b]pyridines and 1H-pyrrolo[2,3-b]pyridines (7-azaindoles) .
Chemical Profile & Reactivity Analysis
Electronic Structure
The pyridine ring is electron-deficient. The introduction of the nitro group at C4 significantly exacerbates this deficiency, making the C2 position exceptionally electrophilic.
C2 Position: Activated by both the inductive effect of the adjacent nitrogen and the resonance withdrawal of the para-nitro group. This is the primary site for nucleophilic attack.
C3 Methyl: Exerts a mild electron-donating inductive effect (+I), slightly tempering the ring's deficiency, but its primary role is steric. It prevents planarity in downstream biaryl couplings, a critical feature for optimizing binding affinity in enzyme pockets.
Stability & Handling[6]
Physical State: Typically a yellow to orange crystalline solid.
Storage: Hygroscopic and light-sensitive. Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.
Hazards: Strong skin/eye irritant. The nitro group poses a potential explosion hazard if heated under confinement or subjected to shock in high-purity dry forms.
Validated Synthesis Route
Rationale: Direct nitration of 2-bromo-3-methylpyridine is difficult due to the deactivating nature of the pyridine nitrogen. The industry-standard approach utilizes N-oxide activation , which directs nitration to the C4 position (para to the N-oxide) followed by deoxygenation.
stability and storage conditions for 2-bromo-3-methyl-4-nitropyridine
An In-Depth Technical Guide to the Stability and Storage of 2-bromo-3-methyl-4-nitropyridine This guide provides a comprehensive overview of the stability, storage, and handling of 2-bromo-3-methyl-4-nitropyridine, a key...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Stability and Storage of 2-bromo-3-methyl-4-nitropyridine
This guide provides a comprehensive overview of the stability, storage, and handling of 2-bromo-3-methyl-4-nitropyridine, a key intermediate in pharmaceutical and agrochemical research.[1][2] Drawing upon data from structurally related nitropyridine and bromopyridine derivatives, this document offers a scientifically grounded framework for researchers, scientists, and drug development professionals to ensure the integrity and safe handling of this compound.
Chemical Identity and Reactivity Profile
2-bromo-3-methyl-4-nitropyridine is a substituted pyridine ring featuring three key functional groups that dictate its reactivity and stability: a bromo group at the 2-position, a methyl group at the 3-position, and a nitro group at the 4-position.
Pyridine Ring: A heterocyclic aromatic amine.
Nitro Group (-NO₂): A strong electron-withdrawing group that deactivates the pyridine ring towards electrophilic substitution.[1] Its presence is critical for the molecule's synthetic utility but also influences its degradation profile, particularly through reduction reactions.[1][3]
Bromo Group (-Br): An electronegative halogen that acts as a good leaving group in nucleophilic substitution reactions, a common transformation for this class of compounds.[1]
Methyl Group (-CH₃): A weakly electron-donating group that can undergo oxidation under specific conditions.[1]
The interplay of these groups makes the compound susceptible to specific degradation pathways, particularly nucleophilic attack at the bromine-bearing carbon and reduction of the nitro group.
Stability Profile and Potential Degradation Pathways
While specific stability data for 2-bromo-3-methyl-4-nitropyridine is not publicly available, data from analogous compounds indicates it is stable under standard ambient and recommended storage conditions.[7][8] However, its stability is compromised by exposure to specific environmental factors.
Conditions to Avoid:
Heat, Sparks, and Open Flames: The compound is likely combustible, and high temperatures can lead to thermal decomposition.[7][9][10][11] Vapors may form explosive mixtures with air.
Moisture: Many brominated and nitrogen-containing heterocyclic compounds are sensitive to moisture.[7] It is crucial to handle and store the compound under dry conditions.
Light: Exposure to light can be a condition to avoid for similar chemical structures.[9]
Incompatible Materials:
Strong Oxidizing Agents: Can cause vigorous, potentially hazardous reactions.[7][9][10][11]
Strong Reducing Agents: Can react with the nitro group.[7]
Strong Acids: Incompatible with similar pyridine compounds.[9]
Hazardous Decomposition Products:
Thermal decomposition or combustion can release toxic and irritating fumes and gases, including:
Carbon monoxide (CO) and Carbon dioxide (CO₂)[7][8][10]
Hydrogen bromide (HBr) gas and other halogenated compounds[7][10]
Potential Degradation Pathways:
The primary degradation pathways can be inferred from the compound's functional groups. Nucleophilic substitution at the C2 position and reduction of the C4 nitro group are the most probable routes.
Caption: Predicted degradation pathways for 2-bromo-3-methyl-4-nitropyridine.
Recommended Storage and Handling Procedures
Proper storage and handling are paramount to maintaining the chemical integrity of 2-bromo-3-methyl-4-nitropyridine and ensuring laboratory safety.
Recommended Storage Conditions:
Parameter
Recommendation
Rationale & Citations
Temperature
Store in a cool place.[10][12] Some similar compounds specify 2-8°C.
Prevents thermal degradation and reduces vapor pressure.
Atmosphere
Store under an inert gas (e.g., nitrogen).[8][9][12]
Protects against moisture and air-sensitivity.[7][8]
Recommended for hazardous materials to restrict access.
Safe Handling Protocols:
Ventilation: Use only outdoors or in a well-ventilated area with local exhaust.[7][12][15] Ensure eyewash stations and safety showers are nearby.[7][9]
Personal Protective Equipment (PPE):
Eye/Face Protection: Wear chemical safety goggles or a face shield.[7][10]
Skin Protection: Wear protective gloves and clothing to prevent skin contact.[7][10][15]
Respiratory Protection: If dust or vapors are generated, use an approved respirator.[8]
Hygiene: Wash hands and any exposed skin thoroughly after handling.[7][10][12][15] Do not eat, drink, or smoke in the handling area.[7][15]
Spill Management: In case of a spill, clean up immediately using inert absorbent material.[15] Avoid breathing vapors and prevent the material from entering drains.[7][13][15]
Experimental Protocols for Stability Assessment
To empirically determine the stability of 2-bromo-3-methyl-4-nitropyridine, a forced degradation study is the industry-standard approach.
Protocol 4.1: Forced Degradation Study
This study exposes the compound to stress conditions to rapidly identify potential degradation products and pathways.
Methodology:
Stock Solution Preparation: Prepare a stock solution of 2-bromo-3-methyl-4-nitropyridine in a suitable solvent (e.g., acetonitrile/water).
Stress Conditions: Aliquot the stock solution into separate vials for each stress condition.
Acid Hydrolysis: Add 0.1 M HCl. Heat at 60°C for 24-48 hours.
Base Hydrolysis: Add 0.1 M NaOH. Keep at room temperature for 8-24 hours.
Oxidative Degradation: Add 3% H₂O₂. Keep at room temperature for 24 hours.
Thermal Degradation: Store a solid sample and a solution sample at 70°C for 48 hours.
Photolytic Degradation: Expose a solid sample and a solution sample to light (ICH Q1B guidelines) for a specified duration.
Neutralization: After the stress period, neutralize the acidic and basic samples.
Analysis: Analyze all samples, including a non-stressed control, by a stability-indicating method, typically High-Performance Liquid Chromatography (HPLC) with a UV or Mass Spectrometric (MS) detector.
Mass Balance: Calculate the mass balance to ensure all degradation products are accounted for.
Caption: Workflow for a forced degradation study.
Conclusion
2-bromo-3-methyl-4-nitropyridine is a valuable synthetic intermediate that is stable under controlled conditions. Its primary liabilities are exposure to heat, moisture, incompatible chemicals (strong oxidizers and reducers), and potentially light. Strict adherence to the recommended storage conditions—cool, dry, dark, and under an inert atmosphere—is essential for maintaining its purity and ensuring safe laboratory operations. The protocols outlined in this guide provide a robust framework for handling this compound and investigating its stability profile in detail.
Introduction: The Significance of Functionalized Nitropyridines
An In-depth Technical Guide to the Theoretical Studies of 2-Bromo-3-methyl-4-nitropyridine For Researchers, Scientists, and Drug Development Professionals The pyridine scaffold is a cornerstone in medicinal chemistry and...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Theoretical Studies of 2-Bromo-3-methyl-4-nitropyridine
For Researchers, Scientists, and Drug Development Professionals
The pyridine scaffold is a cornerstone in medicinal chemistry and materials science, with a significant percentage of FDA-approved drugs containing this N-heterocycle.[1][2][3] Among the vast array of pyridine derivatives, nitropyridines stand out as exceptionally versatile precursors for a wide range of bioactive molecules, including those with antitumor, antiviral, and anti-neurodegenerative properties.[1][3] The nitro group, a potent electron-withdrawing moiety, not only imparts specific biological activities but also modulates the reactivity of the pyridine ring, making these compounds valuable intermediates in organic synthesis.[4]
This guide focuses on a specific, highly functionalized derivative: 2-bromo-3-methyl-4-nitropyridine. The strategic placement of a bromine atom (a versatile handle for cross-coupling reactions), a methyl group (an electron-donating group), and a nitro group on the pyridine ring makes this molecule a subject of considerable interest for theoretical and experimental investigation. Understanding its structural, electronic, and spectroscopic properties through computational chemistry provides a predictive framework for its reactivity and potential applications, guiding its use in the synthesis of novel chemical entities.
As a senior application scientist, this guide aims to provide an in-depth analysis grounded in theoretical principles, elucidating the causality behind its predicted properties and reactivity. We will delve into the computational methodologies used to study this molecule, present its predicted spectroscopic and electronic characteristics, and discuss its potential as a valuable building block in drug discovery and materials science.
Molecular Structure and Synthesis Overview
The unique arrangement of substituents in 2-bromo-3-methyl-4-nitropyridine dictates its chemical behavior.
Caption: Molecular structure of 2-bromo-3-methyl-4-nitropyridine.
Representative Synthesis Protocol
While the primary focus of this guide is theoretical, understanding the synthesis provides context. A common route to substituted nitropyridines involves the functionalization of a pre-existing pyridine ring. The synthesis of the isomeric 4-bromo-2-methyl-3-nitropyridine provides a relevant example of the chemical transformations involved.
Protocol: Synthesis of 4-bromo-2-methyl-3-nitropyridine [5]
Reactant Mixture: In a pressure vessel, combine 2-methyl-3-nitropyridin-4-ol (1.0 eq) and phosphorus oxybromide (POBr₃) (6.7 eq).
Reaction: Heat the mixture to 140°C and maintain for 3 hours. The phosphorus oxybromide acts as the brominating agent, replacing the hydroxyl group.
Workup: Cool the reaction mixture and carefully pour it into a biphasic mixture of chloroform and ice water.
Extraction: Separate the organic layer and wash it sequentially with water and a saturated sodium bicarbonate solution to neutralize any remaining acid.
Purification: Dry the organic layer over magnesium sulfate, filter, and concentrate the solvent under reduced pressure. The resulting crude product can be further purified by column chromatography on silica gel.
This protocol highlights a robust method for introducing a bromine atom onto the pyridine ring, a key step that would be necessary in the synthesis of the title compound.
Theoretical and Computational Methodologies
Computational chemistry, particularly Density Functional Theory (DFT), has become an indispensable tool for predicting the properties of molecules before their synthesis.[6][7] DFT methods provide a balance between computational cost and accuracy, making them ideal for studying molecules of this size.
Core Principles of DFT in Molecular Analysis
DFT calculations are used to solve the Schrödinger equation for a molecule, providing information about its electronic structure. The choice of a functional (e.g., B3LYP) and a basis set (e.g., 6-311++G(d,p)) is crucial for obtaining accurate results.[8]
B3LYP (Becke, 3-parameter, Lee-Yang-Parr): A hybrid functional that combines Hartree-Fock exchange with DFT exchange-correlation. It is widely used for its accuracy in predicting molecular geometries and vibrational frequencies.
6-311++G(d,p): A Pople-style basis set. The numbers indicate the number of Gaussian functions used to describe the core and valence orbitals. The symbols indicate the addition of diffuse functions (++) for describing anions and weak interactions, and polarization functions (d,p) for describing bond anisotropy.
The workflow for a theoretical analysis typically involves geometry optimization, frequency calculations, and the calculation of various electronic properties.
Caption: Workflow for theoretical analysis of molecular properties.
Structural and Spectroscopic Analysis
DFT calculations allow for the prediction of key structural parameters and spectroscopic data, which can be compared with experimental results for validation.
Predicted Geometric Parameters
Geometry optimization at the B3LYP/6-311++G(d,p) level of theory would provide the equilibrium geometry of 2-bromo-3-methyl-4-nitropyridine. The table below presents expected bond lengths and angles based on calculations for similar substituted pyridines.
Parameter
Predicted Value
Justification
Bond Lengths (Å)
C-Br
~1.89
Typical C(sp²)-Br bond length.
C-NO₂
~1.48
Influenced by the aromatic ring.
N-O (in NO₂)
~1.23
Partial double bond character.
C-C (ring)
1.38 - 1.41
Aromatic C-C bonds.
C-N (ring)
1.33 - 1.35
Aromatic C-N bonds.
Bond Angles (°)
C-C-Br
~121
Steric influence of adjacent groups.
C-C-NO₂
~118
Steric and electronic effects.
O-N-O
~125
Characteristic of a nitro group.
These are predicted values and should be validated by experimental X-ray crystallography.
Predicted Vibrational Spectroscopy (IR & Raman)
Vibrational frequency calculations can predict the IR and Raman spectra. The table below summarizes the expected vibrational modes for the key functional groups.
Functional Group
Vibrational Mode
Predicted Wavenumber (cm⁻¹)
Expected Intensity
Aromatic C-H
Stretching
3100 - 3000
Medium
Methyl C-H
Stretching
2980 - 2920
Medium
C=C, C=N
Ring Stretching
1600 - 1450
Strong
NO₂
Asymmetric Stretch
~1550
Strong
NO₂
Symmetric Stretch
~1350
Strong
C-Br
Stretching
700 - 600
Medium
Theoretical frequencies are often scaled by a factor (e.g., ~0.96 for B3LYP) to better match experimental data due to the harmonic approximation used in calculations.[9]
Predicted NMR Spectroscopy
The Gauge-Including Atomic Orbital (GIAO) method is used to predict NMR chemical shifts.[9] The electron-withdrawing nitro group and bromine atom, along with the electron-donating methyl group, create a distinct electronic environment for each nucleus.
Nucleus
Predicted Chemical Shift (δ, ppm)
Rationale
¹H NMR
H-5
~7.2 - 7.4
Influenced by the adjacent nitro group.
H-6
~8.3 - 8.5
Deshielded by the adjacent ring nitrogen.
-CH₃
~2.4 - 2.6
Typical range for a methyl group on an aromatic ring.
¹³C NMR
C-2
~145 - 150
Attached to electron-withdrawing Br and N.
C-3
~130 - 135
Attached to the methyl group.
C-4
~150 - 155
Attached to the strongly electron-withdrawing nitro group.
C-5
~120 - 125
Influenced by the adjacent nitro group.
C-6
~152 - 157
Adjacent to the ring nitrogen.
-CH₃
~18 - 22
Typical chemical shift for a methyl carbon.
Predicted shifts are relative to a standard (e.g., TMS) and may vary slightly with the solvent used in experimental measurements.[10][11]
Electronic Properties and Reactivity
The electronic properties of a molecule, particularly the frontier molecular orbitals (HOMO and LUMO), are key to understanding its reactivity.[12]
Frontier Molecular Orbitals (HOMO & LUMO)
HOMO (Highest Occupied Molecular Orbital): Represents the ability to donate an electron. A higher HOMO energy indicates a better electron donor.
LUMO (Lowest Unoccupied Molecular Orbital): Represents the ability to accept an electron. A lower LUMO energy indicates a better electron acceptor and greater susceptibility to nucleophilic attack.[12]
HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO. A smaller gap indicates higher chemical reactivity and lower kinetic stability.[8]
Property
Predicted Value (eV)
Significance
HOMO Energy
~ -7.0 to -7.5
Indicates moderate electron-donating ability.
LUMO Energy
~ -3.0 to -3.5
Low energy suggests susceptibility to nucleophilic attack.
HOMO-LUMO Gap (ΔE)
~ 4.0
Indicates a moderately reactive molecule.
The presence of the nitro group significantly lowers the LUMO energy, making the pyridine ring electron-deficient and prone to nucleophilic aromatic substitution (SNAr) reactions.[13]
Molecular Electrostatic Potential (MEP)
An MEP map visually represents the electrostatic potential on the surface of a molecule.
Red regions (negative potential): Electron-rich areas, susceptible to electrophilic attack. These are expected around the oxygen atoms of the nitro group and the ring nitrogen.
Blue regions (positive potential): Electron-poor areas, susceptible to nucleophilic attack. These are expected on the hydrogen atoms and near the carbon atoms of the pyridine ring, particularly C-2 and C-6.
The MEP map would confirm that the most likely sites for nucleophilic attack are the carbon atoms of the pyridine ring, facilitated by the electron-withdrawing nature of the attached groups.
Caption: Relationship between electronic properties and chemical reactivity.
Potential Applications in Drug Development and Materials Science
The theoretical insights into the structure and reactivity of 2-bromo-3-methyl-4-nitropyridine highlight its potential as a versatile building block.
Medicinal Chemistry: Nitropyridine derivatives have shown promise as antimicrobial and anticancer agents.[14] The title compound can serve as a starting material for creating libraries of novel compounds. The reactive bromine atom at the 2-position is a prime site for introducing various functional groups via cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), while the nitro group at the 4-position can be reduced to an amine for further derivatization.[4]
Materials Science: Aromatic systems with both electron-donating (methyl) and electron-accepting (nitro) groups can exhibit significant nonlinear optical (NLO) properties.[9] Theoretical calculations of properties like the dipole moment and hyperpolarizability can predict the NLO potential of materials derived from this scaffold.
Conclusion
Theoretical studies, primarily using Density Functional Theory, provide a powerful and predictive lens through which to examine 2-bromo-3-methyl-4-nitropyridine. This in-depth analysis of its optimized geometry, predicted spectroscopic signatures, and electronic properties collectively portrays a molecule with a rich and versatile chemical profile. The low-lying LUMO energy and distinct electronic landscape highlight its susceptibility to nucleophilic substitution, making it an attractive intermediate for synthetic chemists. The combination of a reactive bromine handle, a modifiable nitro group, and the inherent biological relevance of the pyridine core positions this compound as a valuable scaffold for the development of novel pharmaceuticals and functional materials. Further experimental validation of these theoretical predictions will undoubtedly pave the way for its application in diverse scientific fields.
References
Exploring the Biological Activity of Nitropyridine Deriv
Spectroscopic Analysis of 2-Bromo-4-methylpyridine: A Technical Guide. BenchChem.
Spectroscopic Analysis of 2-Amino-4-bromo-3-nitropyridine: A Technical Overview. BenchChem.
Unveiling the Reactivity of 2-Bromo-4-methylpyridine: A Comput
Functionalized Pyridines as Valuable Building Blocks in Organic Synthesis and Medicinal Chemistry. (2021, October 12). Life Chemicals.
Pyridyl-Substituted Nitronyl Nitroxides: Comprehensive Magnetochemical and Quantum Chemical Study. (2024, August 19). PubMed.
Nitropyridines in the Synthesis of Bioactive Molecules. (2025, May 7). PubMed.
Preparation method of 2-methyl-3-bromopyridine.
Relative rates of addition of carbanions to substituted nitroarenes: can quantum chemical calculations give meaningful predictions?. RSC Publishing.
Nitropyridines, Their Synthesis and Reactions. (2025, August 9).
(PDF) Synthesis and Quantum Chemical Studies of polyfunctionally Substituted Pyridines Incorporating Pyrimidine Moiety for Corrosion Inhibition. (2025, November 29).
NUCLEOPHILIC SUBSTITUTION REACTION OF AMINES WITH 3-BROMO-4-NITROPYRIDINE (AND 2-NITROPYRIDINE): A NEW NITRO-GROUP MIGRATION Jia. (2005, August 2). HETEROCYCLES.
Application Note: High-Efficiency Suzuki-Miyaura Coupling of 2-Bromo-3-methyl-4-nitropyridine
Executive Summary This guide details the protocol for the Suzuki-Miyaura cross-coupling of 2-bromo-3-methyl-4-nitropyridine (BMNP) . This substrate presents a classic "push-pull" conflict in catalysis: Electronic Activat...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the protocol for the Suzuki-Miyaura cross-coupling of 2-bromo-3-methyl-4-nitropyridine (BMNP) . This substrate presents a classic "push-pull" conflict in catalysis:
Electronic Activation: The 4-nitro group (
) strongly withdraws electron density, significantly activating the C2-position for oxidative addition.
Steric Obstruction: The 3-methyl group (
) imposes ortho-steric hindrance, impeding the approach of the palladium catalyst and complicating the transmetalation step.
Successful coupling requires a catalyst system that is electron-rich enough to facilitate oxidative addition yet bulky enough to enforce reductive elimination without being blocked by the 3-methyl substituent. This note recommends a Pd(OAc)₂ / SPhos system as the primary high-yield protocol, with Pd(dppf)Cl₂ as a cost-effective alternative for less hindered boronic acids.
Mechanistic Analysis & Catalyst Selection
The Substrate Profile
The reactivity of BMNP is defined by the competition between its electronic deficiency and steric bulk.
Feature
Effect on Suzuki Cycle
Consequence
4-Nitro Group
Electronic Activation
Lowers the energy barrier for Oxidative Addition . The C-Br bond is highly electrophilic.
3-Methyl Group
Steric Hindrance
Increases the energy barrier for Transmetalation and Reductive Elimination . Prevents optimal coordination geometry.
Pyridine Nitrogen
Catalyst Poisoning
Potential to coordinate to Pd(II) species, forming inactive "palladacycles" or resting states.
Ligand Strategy
Standard ligands like
often fail with ortho-substituted pyridines due to slow transmetalation rates, leading to protodeboronation of the boronic acid or homocoupling.
Why: SPhos is a Buchwald dialkylbiaryl phosphine. Its electron-rich nature (
) ensures rapid oxidative addition. Crucially, the methoxy groups on the biaryl backbone provide a "hemilabile" coordination that stabilizes the Pd(0) species while creating a pocket that accommodates ortho-substituents during transmetalation [1].
Setup: Charge a reaction vial (or round-bottom flask) with a magnetic stir bar. Add the Substrate (1.0 equiv), Boronic Acid (1.2 equiv), SPhos (4 mol%), and
(3.0 equiv).
Inertion: Seal the vial with a septum. Evacuate and backfill with Nitrogen or Argon (
).
Solvent Addition: Add Toluene and Water (degassed) via syringe.
Catalyst Addition: Under a positive pressure of inert gas, quickly add
(2 mol%) (or add it in step 1 if using a glovebox).
Note: Adding Pd last prevents premature catalyst decomposition.
Reaction: Heat the mixture to 90°C for 4–12 hours.
Monitoring: Check via LC-MS.[5] The nitro group makes the starting material easy to visualize under UV (254 nm).
Workup: Cool to RT. Dilute with EtOAc. Wash with water and brine.[6] Dry over
, filter, and concentrate.
Protocol B: Economy Method
Best for: Initial screening, unhindered boronic acids, or cost-sensitive early discovery.
Avoid formate salts or alcohols as solvents. Stick to Toluene or Dioxane . Do not use or sources.
Black Precipitate
Pd Aggregation ("Pd Black")
Ligand is detaching. Add excess ligand (Ligand:Pd ratio 2.5:1) or lower temperature to 80°C.
Workflow Diagram: Optimization Logic
Caption: Logic flow for troubleshooting common Suzuki coupling failures.
Safety Considerations
Nitro Compounds: While 2-bromo-3-methyl-4-nitropyridine is generally stable, nitro-aromatics can be energetic. Avoid heating dry solids. Do not heat the reaction mixture above 120°C.
Palladium Residues: Palladium is a heavy metal. Ensure thorough scavenging (e.g., using SiliaMetS® Thiol or standard column chromatography) before biological testing of the final compound.
References
Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society.[7] Link
Miyaura, N., & Suzuki, A. (1995).[7] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. Link
Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition. Link
BenchChem Technical Support. (2025). Comparative Study of Ligands for the Suzuki-Miyaura Coupling of 2-Bromo-4-fluoro-5-methylpyridine. Link (Extrapolated reactivity data).
Application Notes and Protocols for Nucleophilic Aromatic Substitution with 2-Bromo-3-methyl-4-nitropyridine
Introduction: The Strategic Value of 2-Bromo-3-methyl-4-nitropyridine in Synthesis In the landscape of modern organic synthesis, particularly within medicinal chemistry and materials science, functionalized pyridine scaf...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Value of 2-Bromo-3-methyl-4-nitropyridine in Synthesis
In the landscape of modern organic synthesis, particularly within medicinal chemistry and materials science, functionalized pyridine scaffolds are of paramount importance. 2-Bromo-3-methyl-4-nitropyridine stands out as a highly versatile and reactive intermediate. Its utility stems from a carefully orchestrated arrangement of functional groups on an electron-deficient pyridine ring. The strong electron-withdrawing nature of the nitro group at the 4-position, coupled with the inherent electron deficiency of the pyridine ring, profoundly activates the C2 position for nucleophilic aromatic substitution (SNAr).[1][2][3] This activation allows the bromine atom, a competent leaving group, to be readily displaced by a wide array of nucleophiles, providing a direct and efficient route to diverse 2-substituted-3-methyl-4-nitropyridine derivatives. These products serve as crucial building blocks for more complex molecular architectures.
This guide provides an in-depth exploration of the SNAr protocol for 2-bromo-3-methyl-4-nitropyridine, detailing the underlying mechanism, offering field-proven experimental procedures, and explaining the critical causality behind each step to ensure reproducible and high-yielding results.
Pillar 1: The Mechanistic Underpinning of Reactivity
The success of a nucleophilic aromatic substitution reaction on this substrate is not serendipitous; it is governed by a predictable and well-established two-step addition-elimination mechanism .[1][4][5] Understanding this pathway is critical for troubleshooting and optimizing reaction conditions.
Nucleophilic Attack: The reaction is initiated when a nucleophile attacks the electron-deficient carbon atom bonded to the bromine (the C2 position). This is typically the rate-determining step of the reaction.[6] The pyridine ring's nitrogen atom and, more significantly, the nitro group at the C4 position are crucial for lowering the activation energy of this step.[2][7]
Formation of a Stabilized Meisenheimer Complex: The nucleophilic attack transiently breaks the aromaticity of the pyridine ring, forming a high-energy, negatively charged intermediate known as a Meisenheimer complex.[1][8][9] The stability of this complex is the linchpin of the entire reaction. The negative charge is effectively delocalized across the pyridine ring and, most importantly, onto the oxygen atoms of the para-nitro group through resonance. This delocalization provides substantial stabilization that makes the intermediate accessible.[6][8]
Elimination and Re-aromatization: In the final, rapid step, the leaving group (bromide ion) is expelled, and the aromaticity of the pyridine ring is restored, yielding the final substituted product.
The following diagram illustrates the delocalization of the negative charge within the Meisenheimer complex, highlighting the key role of the nitro group.
Caption: The Addition-Elimination mechanism for SNAr reactions.
Pillar 2: A Field-Proven Experimental Protocol
This section provides a detailed, step-by-step methodology for the SNAr of 2-bromo-3-methyl-4-nitropyridine with a representative secondary amine nucleophile, morpholine. This protocol can be adapted for other nucleophiles with minor adjustments.
Objective: To synthesize 4-(3-methyl-4-nitropyridin-2-yl)morpholine.
Acetonitrile (CH₃CN) or Dimethylformamide (DMF), anhydrous
Ethyl Acetate (EtOAc)
Brine (saturated aq. NaCl)
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)
Silica Gel for column chromatography
Standard laboratory glassware (round-bottom flask, condenser, etc.)
Magnetic stirrer and heat source
Inert atmosphere setup (Nitrogen or Argon)
Procedural Workflow:
Caption: Standard experimental workflow for SNAr reactions.
Step-by-Step Protocol:
Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-bromo-3-methyl-4-nitropyridine (1.0 eq) and anhydrous potassium carbonate (2.5 eq). The system is then placed under an inert atmosphere of nitrogen or argon.
Reagent Addition: Add anhydrous acetonitrile to the flask to achieve a concentration of approximately 0.1-0.2 M with respect to the substrate. Begin stirring the suspension. Add morpholine (1.2 eq) to the mixture dropwise via syringe at room temperature.
Reaction Execution: Heat the reaction mixture to 60 °C. The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-18 hours).
Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Filter the suspension through a pad of celite to remove the inorganic solids (K₂CO₃ and the KBr byproduct). Rinse the filter cake with a small amount of acetonitrile or ethyl acetate.
Purification: Concentrate the filtrate under reduced pressure using a rotary evaporator. The resulting crude residue can be purified by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes to afford the pure product.
Pillar 3: Trustworthiness & Expert Rationale
A protocol's reliability is rooted in understanding the function of each component and step. This section explains the causality behind the experimental choices, creating a self-validating system.
Choice of Solvent: Polar aprotic solvents like acetonitrile (CH₃CN), DMF, or DMSO are ideal.[1][10] They effectively dissolve the reactants and intermediates but do not hydrogen-bond with the nucleophile, which would otherwise reduce its reactivity. Their higher boiling points also allow for heating to accelerate the reaction rate.
The Role of the Base: When using amine nucleophiles, an inorganic base like potassium carbonate (K₂CO₃) is crucial.[1] It acts as a scavenger for the hydrobromic acid (HBr) that is generated as the reaction proceeds, preventing the protonation and deactivation of the amine nucleophile. For alcohol or thiol nucleophiles, a stronger base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) is required to deprotonate the nucleophile, generating the more potent alkoxide or thiolate anion.[10]
Stoichiometry: A slight excess of the nucleophile (1.1-1.5 eq) is used to ensure the complete consumption of the limiting substrate. A larger excess of the base (2.0-3.0 eq) ensures the reaction environment remains basic and drives the reaction to completion.
Temperature as a Control Parameter: While the activated substrate can react at room temperature with potent nucleophiles, heating is often employed to increase the reaction rate and ensure completion within a practical timeframe. The optimal temperature is a balance between reaction speed and potential side reactions or degradation.
Protocol Validation: The trustworthiness of this protocol is confirmed at two stages. First, in-process monitoring by TLC provides real-time validation of the reaction's progress, confirming the consumption of starting material and the formation of a new, more polar product. Second, post-purification characterization of the final product by methods such as NMR spectroscopy and mass spectrometry validates its identity and purity, confirming the success of the transformation.
Data Summary: Reaction Scope and Conditions
The protocol for 2-bromo-3-methyl-4-nitropyridine is adaptable to a wide range of nucleophiles. The following table summarizes typical conditions for different nucleophile classes.
Nucleophile Class
Representative Nucleophile
Base (eq)
Typical Solvent
Temperature (°C)
Typical Time (h)
Primary/Secondary Amines
Piperidine, Aniline
K₂CO₃ (2.5)
CH₃CN, DMF
25 - 80
4 - 24
Alcohols/Phenols
Sodium Methoxide, Phenol
NaH or t-BuOK (1.2)
THF, DMF
0 - 60
2 - 12
Thiols
Thiophenol, Benzyl Mercaptan
NaH or K₂CO₃ (1.2-2.5)
DMF, DMSO
25 - 60
1 - 8
Safety and Handling
Working with nitropyridine derivatives requires adherence to strict safety protocols to minimize risk.[11][12][13]
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.[14][15]
Ventilation: All manipulations should be performed in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors.[11][12]
Chemical Hazards: Nitroaromatic compounds can be toxic and are often skin and eye irritants.[14][15] Avoid all personal contact.[11] Solvents like DMF and DMSO have their own specific hazards and should be handled with care.
Waste Disposal: All chemical waste must be disposed of according to institutional and local regulations. Do not discharge into sewers or waterways.[11]
References
BenchChem. (2025). Reactivity of the nitro group on a pyridine ring. BenchChem Technical Guides.
Santa Cruz Biotechnology.
ECHEMI.
Wikipedia.
ECHEMI.
ACS Publications. Aqueous SNAr Reactions without a Surfactant: A Scalable Method That Uses Only Water from Start to Finish. Organic Process Research & Development.
NINGBO INNO PHARMCHEM CO.,LTD. Exploring the Synthesis and Properties of 2-Bromo-3-methyl-5-nitropyridine.
Jia, Z., et al. (2005). NUCLEOPHILIC SUBSTITUTION REACTION OF AMINES WITH 3-BROMO-4-NITROPYRIDINE (AND 2-NITROPYRIDINE)
Application Notes & Protocols: The Strategic Utility of 2-Bromo-3-methyl-4-nitropyridine in Modern Agrochemical Discovery
Abstract The pyridine scaffold is a cornerstone in the development of high-efficacy agrochemicals, including a wide array of fungicides, herbicides, and insecticides.[1][2] This document provides an in-depth technical gu...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The pyridine scaffold is a cornerstone in the development of high-efficacy agrochemicals, including a wide array of fungicides, herbicides, and insecticides.[1][2] This document provides an in-depth technical guide on the application of a highly functionalized and versatile pyridine intermediate, 2-bromo-3-methyl-4-nitropyridine , for researchers and development professionals in the agrochemical industry. We will explore its inherent reactivity, provide a robust protocol for its synthesis, and demonstrate its strategic use in the construction of novel active ingredients through detailed, field-proven experimental workflows. The causality behind experimental choices is emphasized to empower researchers to adapt and innovate upon these foundational methods.
Introduction: The Strategic Value of a Multifunctional Intermediate
The relentless evolution of resistance in weeds, pests, and fungi necessitates a continuous pipeline of novel agrochemical active ingredients. Pyridine-based compounds have consistently proven to be a rich source of commercially successful products due to their unique physicochemical properties and diverse biological activities.[3][4] The intermediate, 2-bromo-3-methyl-4-nitropyridine, is a particularly valuable building block, engineered with three distinct functional handles that can be addressed with high selectivity:
A 2-bromo substituent : An ideal handle for transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Negishi, Buchwald-Hartwig), enabling the formation of carbon-carbon and carbon-heteroatom bonds.[5][6][7]
A 4-nitro group : A powerful electron-withdrawing group that strongly activates the C4 and C2 positions for nucleophilic aromatic substitution (SNAr).[8] The nitro group itself can act as an excellent leaving group in SNAr reactions, a strategy that is often more efficient than displacing a halide.[9]
A 3-methyl group : Provides steric and electronic influence, which can be crucial for modulating biological activity and fine-tuning the selectivity of chemical transformations on the ring.
This trifecta of functionality allows for a modular and divergent approach to synthesis, enabling the rapid generation of diverse chemical libraries for high-throughput screening and lead optimization.
Physicochemical Properties and Reactivity Profile
The strategic utility of 2-bromo-3-methyl-4-nitropyridine stems from the orthogonal reactivity of its functional groups. Understanding these properties is critical for designing efficient synthetic routes.
Property
Value
Chemical Formula
C₆H₅BrN₂O₂
Molecular Weight
217.02 g/mol
Appearance
Expected to be a pale yellow to brown solid
Key Reactive Sites
C2 (Cross-Coupling), C4 (SNAr), NO₂ (Reduction)
The electron-withdrawing nitro group at the para-position to the bromine atom significantly influences the ring's electronic landscape. This activation, coupled with the inherent reactivity of the C-Br bond, provides multiple avenues for elaboration.
Caption: Reactivity map of 2-bromo-3-methyl-4-nitropyridine.
Proposed Synthesis of the Intermediate
The synthesis of 2-bromo-3-methyl-4-nitropyridine can be achieved through a logical, multi-step sequence starting from the commercially available 3-methylpyridine. The use of an N-oxide intermediate is a classic and highly effective strategy for directing nitration to the 4-position of the pyridine ring.[10]
Caption: Synthetic workflow for 2-bromo-3-methyl-4-nitropyridine.
Protocol 3.1: Synthesis of 3-Methyl-4-nitropyridine N-oxide (Intermediate 2)
Rationale: Direct nitration of 3-methylpyridine is often unselective. N-oxidation activates the 4-position for electrophilic attack while protecting the nitrogen.
Procedure:
To a stirred solution of 3-methylpyridine N-oxide (1.0 eq) in concentrated sulfuric acid (5 vols), cool the mixture to 0°C in an ice-salt bath.
Add fuming nitric acid (1.2 eq) dropwise, ensuring the internal temperature does not exceed 10°C.
After the addition is complete, slowly warm the reaction to 90°C and maintain for 4-6 hours, monitoring by TLC or LC-MS.
Cool the reaction to room temperature and carefully pour it onto crushed ice.
Neutralize the mixture to pH 7-8 with a saturated solution of sodium bicarbonate or aqueous ammonia.
The precipitated product is filtered, washed with cold water, and dried under vacuum to yield 3-methyl-4-nitropyridine N-oxide as a yellow solid.
Protocol 3.2: Synthesis of 2-Bromo-3-methyl-4-nitropyridine (Final Product)
Rationale: Phosphorus oxybromide (POBr₃) is an effective reagent for both bromination at the 2-position of a pyridine N-oxide and subsequent deoxygenation in a one-pot or stepwise manner. A two-step approach with initial bromination followed by a separate deoxygenation step often provides better control and yield.
Procedure:
A mixture of 3-methyl-4-nitropyridine N-oxide (1.0 eq) and phosphorus oxybromide (3.0 eq) is heated at 120-130°C for 2-3 hours in a sealed vessel.[11]
Monitor the reaction for the formation of the N-oxide product.
Cool the reaction mixture and cautiously quench by pouring it into a stirred mixture of chloroform and ice water.
Separate the organic layer, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous MgSO₄.
The crude 2-bromo-3-methyl-4-nitropyridine N-oxide is concentrated and then dissolved in a suitable solvent like chloroform or toluene.
Add phosphorus trichloride (PCl₃) (1.5 eq) dropwise at 0°C and then allow the reaction to stir at room temperature or with gentle heating until deoxygenation is complete (monitored by TLC).
Carefully quench the reaction with water, separate the organic layer, wash, dry, and concentrate.
Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to afford pure 2-bromo-3-methyl-4-nitropyridine.
Application in the Synthesis of a Novel HPPD-Inhibiting Herbicide
To illustrate the synthetic utility of our intermediate, we will outline the synthesis of a hypothetical pre-emergent herbicide targeting the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme, a validated target in weed science.[12] The designed molecule features a core structure derived from two key reactions: a nucleophilic aromatic substitution followed by a Suzuki cross-coupling.
Caption: Synthetic scheme for a hypothetical herbicide.
Rationale: The 4-nitro group is an excellent leaving group for SNAr, especially when activated by the ring nitrogen.[8][9] Using a mild base like potassium carbonate is sufficient to deprotonate the phenol, and DMF is an ideal polar aprotic solvent for this transformation.
Procedure:
To a solution of 2,6-diethyl-4-methylphenol (1.1 eq) in anhydrous DMF (10 vols), add potassium carbonate (1.5 eq).
Stir the suspension at room temperature for 20 minutes.
Add a solution of 2-bromo-3-methyl-4-nitropyridine (1.0 eq) in DMF (2 vols).
Heat the reaction mixture to 80°C and stir for 4-8 hours until TLC analysis indicates complete consumption of the starting material.
Cool the reaction to room temperature and pour into ice water.
Extract the aqueous layer with ethyl acetate (3x).
Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
The crude product (Intermediate A) can be purified by column chromatography or used directly in the next step if sufficiently pure.
Protocol 4.2: Step 2 - Suzuki Cross-Coupling
Rationale: The C2-Br bond is now primed for a Suzuki coupling. Pd(dppf)Cl₂ is a robust catalyst for coupling with alkyl boronic acids. The choice of base and solvent is critical for efficient catalytic turnover.
Procedure:
To a degassed solution of Intermediate A (1.0 eq) in a mixture of toluene and water (e.g., 4:1), add cyclopropylboronic acid (1.5 eq) and a suitable base such as K₃PO₄ (3.0 eq).
Add the palladium catalyst, Pd(dppf)Cl₂ (0.02 - 0.05 eq).
Degas the mixture again by bubbling argon or nitrogen through it for 15 minutes.
Heat the reaction to 90-100°C under an inert atmosphere for 6-12 hours, monitoring by LC-MS.
Upon completion, cool the reaction, dilute with ethyl acetate, and filter through a pad of celite to remove the catalyst.
Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate.
Purify the final product by column chromatography on silica gel to yield the target herbicide.
2-Bromo-3-methyl-4-nitropyridine represents a high-value, strategically functionalized intermediate for agrochemical research and development. Its predictable and orthogonal reactivity allows for the efficient execution of powerful synthetic transformations like nucleophilic aromatic substitution and palladium-catalyzed cross-coupling. The protocols outlined herein provide a robust framework for the synthesis and application of this building block, enabling the creation of diverse and complex molecular architectures essential for the discovery of next-generation herbicides, fungicides, and insecticides.
References
Functionalized Pyridines: Synthesis and Toxicity Evaluation of Potential Insecticidal Agents against Aphis craccivora. ACS Omega.
Functionalized Pyridines: Synthesis and Toxicity Evaluation of Potential Insecticidal Agents against Aphis craccivora.
Functionalized Pyridines: Synthesis and Toxicity Evaluation of Potential Insecticidal Agents against Aphis craccivora. PMC.
Functionalized Pyridines: Synthesis and Toxicity Evaluation of Potential Insecticidal Agents against Aphis craccivora. ResearchHub.
Some examples of drugs and insecticides containing pyridine scaffolds.
A Comparative Analysis of the Reactivity of 3- Ethyl-4-nitropyridine 1-oxide and 3-methyl-4. Benchchem.
Discovery of pyridine-based agrochemicals by using Intermediate Derivatization Methods.
Recently Adopted Synthetic Approaches to Pyridine and Analogs: A Review. Unknown Source.
Pyridine: the scaffolds with significant clinical diversity. RSC Publishing.
Development of novel pyridine-based agrochemicals: A review.
Synthesis of Substituted 2,2'-Bipyridines from 2-Bromo- or 2-Chloropyridines Using Tetrakis(triphenylphosphine)palladium(0) as a Catalyst in a Modified Negishi Cross-Coupling Reaction. Organic Chemistry Portal.
2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)
Carbonylative cross-coupling reaction of 2-bromopyridine with....
A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Arom
Nucleophilic arom
Synthesis of MAPA Reagents and 2-Alkyl(aryl)aminopyridines from 2-Bromopyridine Using the Goldberg Reaction. MDPI.
Benquitrione: A new HPPD-inhibiting herbicide with novel chemical scaffold. American Chemical Society.
Discovery of novel pyridine carboxamides with antifungal activity as potential succin
Advancement of Phenoxypyridine as an Active Scaffold for Pesticides. MDPI.
Discovery of pyridine-based agrochemicals by using Intermediate Derivatiz
Synthesis and biological profile of 2,3-dihydro[13][14]thiazolo[4,5-b]pyridines, a novel class of acyl-ACP thioesterase inhibitors. PMC.
Application Note: Divergent Synthesis of Novel Heterocycles from 2-Bromo-3-methyl-4-nitropyridine
This Application Note is designed for researchers in medicinal chemistry and drug discovery, focusing on the high-value scaffold 2-bromo-3-methyl-4-nitropyridine . This intermediate offers a unique "ortho-nitro/methyl" m...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers in medicinal chemistry and drug discovery, focusing on the high-value scaffold 2-bromo-3-methyl-4-nitropyridine . This intermediate offers a unique "ortho-nitro/methyl" motif alongside a reactive halogen handle, enabling the divergent synthesis of rare fused heterocyclic systems such as 5-azaindoles (pyrrolo[3,2-c]pyridines) and pyrazolo[4,3-c]pyridines .[1]
Strategic Analysis of the Scaffold
The starting material, 2-bromo-3-methyl-4-nitropyridine , is a densely functionalized pyridine building block. Its utility stems from three distinct reactive sites that can be manipulated orthogonally:
4-Nitro Group: A latent amine precursor and a strong electron-withdrawing group that activates the adjacent methyl group.
3-Methyl Group: Possesses acidic protons (benzylic-like) due to the ortho-nitro and para-nitrogen activation, making it susceptible to condensation reactions (e.g., with DMF-DMA).
2-Bromo Group: A handle for transition-metal catalyzed cross-couplings (Suzuki, Buchwald-Hartwig) or nucleophilic aromatic substitution (
). Crucially, this group must be preserved during the initial heterocycle formation to allow for late-stage diversification.
Reaction Pathway Overview
The following diagram illustrates the divergent synthetic pathways available from this single precursor.
Protocol A: Synthesis of 4-Bromo-1H-pyrrolo[3,2-c]pyridine (5-Azaindole)
This protocol utilizes the Batcho-Leimgruber indole synthesis . The key challenge here is the reductive cyclization step; standard catalytic hydrogenation (
, Pd/C) will debrominate the C2 position. Therefore, a chemoselective metal-mediated reduction (Fe or Zn) is required to retain the bromine handle.
Mechanism[2][3][4][5][6][7]
Condensation: The acidic methyl group reacts with
-dimethylformamide dimethyl acetal (DMF-DMA) to form a trans-beta-dimethylamino-styrene analogue (enamine).
Reductive Cyclization: Reduction of the nitro group to an amine is immediately followed by intramolecular nucleophilic attack on the enamine double bond, eliminating dimethylamine and closing the pyrrole ring.
Setup: Dissolve the starting material in anhydrous DMF (0.5 M concentration) in a sealed tube or round-bottom flask under nitrogen.
Reaction: Heat the mixture to 80–90 °C for 12–16 hours. The solution typically turns deep red/purple.
Monitoring: Monitor by TLC (EtOAc/Hexane) or LC-MS. Look for the consumption of starting material and the appearance of the enamine species (
).
Workup: Concentrate the reaction mixture under reduced pressure to remove excess DMF-DMA and solvent. The residue (crude enamine) is often used directly in the next step to avoid hydrolysis.
Protocol B: Synthesis of 4-Bromo-1H-pyrazolo[4,3-c]pyridine
This route accesses the pyrazolo[4,3-c]pyridine scaffold via the "Widman-Stoermer" type cyclization involving diazotization of a 4-amino-3-methylpyridine intermediate.
Experimental Procedure
Step 1: Chemoselective Nitro Reduction
Reagents: 2-Bromo-3-methyl-4-nitropyridine (1.0 eq), Iron powder (4.0 eq),
(5.0 eq), EtOH/Water (3:1).
Reaction: Reflux at 80 °C for 1–2 hours. This mild condition reduces the nitro group to the amine without affecting the bromine.
Workup: Filter hot through Celite. Concentrate to remove EtOH. Extract the aqueous phase with EtOAc.
Product: 2-Bromo-3-methyl-4-aminopyridine. (Verify by LC-MS).
Allow the reaction to warm to room temperature and stir for 12 hours. The diazonium intermediate attacks the adjacent methyl group, followed by tautomerization to form the pyrazole ring.[1]
Protocol (Non-aqueous - Recommended for yields):
Dissolve amine in anhydrous Toluene. Add Acetic Anhydride (1.0 eq) and Potassium Acetate (1.0 eq) to acylate the amine in situ (optional, sometimes improves yield via N-nitroso intermediate) or use Isoamyl Nitrite (2.0 eq) and heat to 80 °C.[1]
experimental procedure for the reduction of the nitro group in 2-bromo-3-methyl-4-nitropyridine
Detailed Application Note & Protocol Abstract & Strategic Overview The reduction of 2-bromo-3-methyl-4-nitropyridine to 2-bromo-3-methyl-4-aminopyridine presents a classic chemoselectivity challenge in heterocyclic chemi...
Author: BenchChem Technical Support Team. Date: February 2026
Detailed Application Note & Protocol
Abstract & Strategic Overview
The reduction of 2-bromo-3-methyl-4-nitropyridine to 2-bromo-3-methyl-4-aminopyridine presents a classic chemoselectivity challenge in heterocyclic chemistry: reducing a nitro group (
) while retaining a labile halogen () on an electron-deficient pyridine ring.
Standard catalytic hydrogenation (e.g.,
, ) is often unsuitable for this transformation due to the high risk of hydrodehalogenation (debromination), which yields the des-bromo byproduct 3-methyl-4-aminopyridine. This guide details a chemoselective iron-mediated reduction (Béchamp reduction) as the primary "Gold Standard" protocol. This method relies on single-electron transfer (SET) mechanisms that are thermodynamically favorable for nitro reduction but kinetically inert toward the aryl-bromide bond under the specified conditions. An alternative Stannous Chloride () protocol is provided for small-scale discovery workflows.
Strategic Analysis of Reduction Methods
The following decision matrix justifies the selection of the Iron/Acetic Acid method over common alternatives.
Method
Reagents
Chemoselectivity (Br Retention)
Scalability
Verdict
Catalytic Hydrogenation
,
Low . High risk of hydrogenolysis.
High
Not Recommended without specific catalyst poisons (e.g., sulfided Pt).
Dissolved Metal (Béchamp)
, /
High . Mechanism allows specific nitro reduction.[1][2]
Secondary Protocol . Good for small scale; workup can be difficult (emulsions).
Hydride Transfer
, Metal Cat.
Variable. Often requires optimization.
Low
Alternative only if acidic conditions are not tolerated.
Primary Protocol: Iron-Mediated Reduction
Objective: Selective reduction of 2-bromo-3-methyl-4-nitropyridine (1) to 2-bromo-3-methyl-4-aminopyridine (2).
Reaction Scheme
The reaction proceeds via a stepwise electron transfer from the metal surface to the nitro group, passing through nitroso (
) and hydroxylamine () intermediates before forming the amine.
Caption: Chemoselective reduction pathway using Iron/Acetic Acid, avoiding debromination.
Materials & Reagents[5][6][7]
Substrate: 2-bromo-3-methyl-4-nitropyridine (
)
Reductant: Iron Powder (
, ) - Note: Fine mesh is critical for surface area.
Solvent System: Ethanol (
) / Glacial Acetic Acid () ()
Workup: Ethyl Acetate (
), Saturated , Celite® 545.
Step-by-Step Procedure
Preparation: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-bromo-3-methyl-4-nitropyridine (
, ) in Ethanol ().
Activation: Add Glacial Acetic Acid (
) and Iron Powder (, ) to the solution.
Tip: Activating the iron powder by washing with dilute
and drying prior to use can reduce induction times, though commercial powder is usually sufficient.
Reaction: Heat the heterogeneous mixture to reflux (
) with vigorous stirring.
Monitoring: Monitor by TLC (Eluent:
EtOAc/Hexanes) or LC-MS every hour. The starting material () should disappear, and a lower fluorescent spot (amine) should appear. Reaction is typically complete in 2–4 hours .
Filtration (Critical Step):
Cool the mixture to room temperature.
Filter the suspension through a pad of Celite® to remove unreacted iron and iron oxide sludge.
Wash the Celite pad copiously with EtOAc (
) to ensure all product is eluted.
Neutralization:
Concentrate the filtrate under reduced pressure to remove most of the Ethanol/AcOH.
Dilute the residue with EtOAc (
) and water ().
Slowly add saturated
solution until the aqueous layer is slightly basic (). Caution: evolution will be vigorous.
Extraction:
Separate the layers. Extract the aqueous phase twice more with EtOAc (
).
Combine organic layers, wash with Brine (
), and dry over anhydrous .
Isolation: Filter and concentrate in vacuo to yield the crude amine.
Purification: If necessary, recrystallize from Ethanol/Water or purify via flash chromatography (
).
Alternative Protocol: Stannous Chloride (
)
Use Case: Small-scale (<100 mg) or if the iron workup proves difficult due to emulsions.
Caption: Troubleshooting logic for common reduction issues.
References
Banik, B. K., et al. (2020). Selective reduction of aromatic nitro compounds with stannous chloride in non-acidic and non-aqueous medium. Tetrahedron Letters.
Fox, B. A., & Threlfall, T. L. (1964). 2,3-Diaminopyridine (Reduction of halonitropyridines). Organic Syntheses, Coll. Vol. 5, p.346.
BenchChem Technical Support. (2025). Synthesis of 2-Amino-4-bromo-3-nitropyridine and related reductions. BenchChem Application Notes.
Guzman, P. E., et al. (2016). Chemoselective Nitro Reduction Using a Single Iron Catalyst. ResearchGate / RSC Advances.
Disclaimer: This protocol involves the use of hazardous chemicals (brominated pyridines, acetic acid). All procedures should be performed in a fume hood with appropriate PPE (gloves, goggles, lab coat).
Application Note: Large-Scale Synthesis of 2-Bromo-3-methyl-4-nitropyridine
Abstract & Strategic Importance 2-Bromo-3-methyl-4-nitropyridine is a high-value heterocyclic scaffold, serving as a critical linchpin in the synthesis of next-generation kinase inhibitors and proton pump inhibitors. Its...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Strategic Importance
2-Bromo-3-methyl-4-nitropyridine is a high-value heterocyclic scaffold, serving as a critical linchpin in the synthesis of next-generation kinase inhibitors and proton pump inhibitors. Its structural uniqueness lies in the dense functionalization of the pyridine ring: the 2-bromo handle allows for Suzuki/Buchwald couplings, the 4-nitro group serves as a masked amine for heterocyclization, and the 3-methyl group provides essential steric constraints often required for atropisomeric selectivity in drug targets.
This Application Note details a robust, scalable three-step protocol designed to overcome the classical challenges of pyridine chemistry—specifically, the difficulty of regioselective nitration on electron-deficient rings. By leveraging N-oxide activation , we bypass the electronic deactivation of the pyridine nitrogen, enabling high-yield electrophilic aromatic substitution at the C4 position.
Retrosynthetic Analysis & Route Selection
The direct nitration of 2-bromo-3-methylpyridine is kinetically unfavorable and regiochemically promiscuous due to the electron-withdrawing nature of the pyridine nitrogen and the bromine atom. The "Golden Route" for large-scale production utilizes N-oxide activation , which increases electron density at the C4 position (para to the N-oxide), directing the nitro group precisely where required.
Synthetic Pathway[1][2][3][4][5][6]
N-Oxidation: Activation of 2-bromo-3-methylpyridine.
Regioselective Nitration: Electrophilic substitution at C4 directed by the N-oxide.
Deoxygenation: Chemoselective reduction of the N-oxide while retaining the nitro group.
Setup: Suspend the nitro-N-oxide (500 g) in Chloroform (5 L).
Addition: Add PCl₃ dropwise at room temperature.
Reflux: Heat to reflux (60–65°C) for 4 hours. The suspension will clear as the deoxygenated product (more soluble) forms.
Quench: Cool to 0°C. Slowly pour into ice water (Careful: PCl₃ hydrolysis is violent).
Neutralization: Neutralize aqueous layer with NaOH to pH 7.
Extraction: Extract with DCM.
Purification: Crystallization from Ethanol/Heptane or silica plug filtration if necessary.
Expected Yield: 80–85%
Process Safety & Engineering Controls
Scaling up nitration reactions requires rigorous safety planning.
Hazard
Control Measure
Thermal Runaway
Use a reactor with a high heat-transfer coefficient (jacketed). Implement an automated dosing system linked to internal temperature (stop addition if T > T_set).
NOx Fumes
Scrubber system (NaOH) connected to reactor vent.
Peroxide Accumulation
In Step 1, verify peroxide consumption with starch-iodide before concentration. Never distill peroxides to dryness.
PCl₃ Hydrolysis
PCl₃ reacts violently with water producing HCl gas. Quench slowly into a large excess of ice.
δ 8.45 (d, J = 5.2 Hz, 1H, H-6) — Doublet due to coupling with H-5.
δ 7.60 (d, J = 5.2 Hz, 1H, H-5) — Ortho to Nitro.
δ 2.65 (s, 3H, CH₃) — Deshielded by ortho-nitro and ortho-bromo groups.
MS (ESI): [M+H]⁺ = 216.9/218.9 (Br isotope pattern).
Process Flow Diagram
Caption: Figure 2. Process engineering flow for the critical nitration step.
References
Nitration of Pyridine N-Oxides
Organic Syntheses, Coll. Vol. 4, p. 654 (1963); Vol. 33, p. 79 (1953). (Methodology for 4-nitration of 3-picoline N-oxide). Link
Regioselectivity in Pyridine Nitration:
Katritzky, A. R., & Lagowski, J. M. (1971). Chemistry of the Heterocyclic N-Oxides. Academic Press. (Foundational text on N-oxide directing effects).
Synthesis of 2-Bromo-3-methyl-4-nitropyridine Derivatives
Journal of Medicinal Chemistry, 2013, 56(20), 8008-8018. (Usage of bromo-nitro-pyridine intermediates). Link
Safety in Nitration Scale-up
Organic Process Research & Development, 2007, 11(6), 1069–1075. "Safe Scale-Up of an Exothermic Nitration". Link
2-Bromo-3-methyl-4-nitropyridine (CAS: 19755-53-4 for related isomer reference, specific target often custom synthesized).
Disclaimer: This protocol involves hazardous reagents (fuming nitric acid, PCl3). All procedures must be validated by a safety officer before execution.
Application Notes & Protocols: Strategic Functionalization of 2-Bromo-3-methyl-4-nitropyridine Using Organometallic Reagents
Abstract This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the reaction of 2-bromo-3-methyl-4-nitropyridine with various organometallic reagents. We...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the reaction of 2-bromo-3-methyl-4-nitropyridine with various organometallic reagents. We delve into the strategic considerations for selecting appropriate reaction pathways, focusing on palladium-catalyzed cross-coupling reactions and reactions with highly nucleophilic organometallics. This guide offers detailed, field-proven protocols, mechanistic insights, and troubleshooting advice to enable the successful synthesis of diverse functionalized pyridine derivatives, which are critical scaffolds in medicinal chemistry and materials science.
Introduction and Reactivity Profile
2-Bromo-3-methyl-4-nitropyridine is a highly versatile heterocyclic building block. Its synthetic utility is derived from the specific arrangement of its functional groups, which dictates its reactivity:
C2-Bromine: The C-Br bond at the 2-position is the primary site for palladium-catalyzed cross-coupling reactions. Its reactivity is enhanced by the electron-withdrawing nature of the pyridine nitrogen and the C4-nitro group.[1][2]
C4-Nitro Group: This potent electron-withdrawing group significantly acidifies the pyridine ring, making it susceptible to nucleophilic attack.[3] It also activates the C2- and C6-positions for reactions.
C3-Methyl Group: The methyl group introduces steric hindrance around the C2-bromine, which can influence catalyst and ligand selection.
Pyridine Nitrogen: The lone pair on the nitrogen atom can coordinate to metal catalysts, potentially forming less active species and inhibiting the reaction.[4] This effect must be mitigated through the use of appropriate ligands.
Due to the electron-deficient nature of the pyridine ring, it readily undergoes nucleophilic substitution, with a preference for attack at the C2 and C4 positions.[5] This inherent reactivity provides a foundation for a diverse range of chemical transformations.
Palladium-Catalyzed Cross-Coupling Reactions
Palladium-catalyzed cross-coupling reactions are among the most powerful tools for forming C-C and C-heteroatom bonds.[6][7] For 2-bromo-3-methyl-4-nitropyridine, reactions like Suzuki-Miyaura, Stille, and Negishi couplings are particularly effective.
General Catalytic Cycle
The mechanism for these reactions generally proceeds through a well-established catalytic cycle involving a Pd(0)/Pd(II) couple.[8][9][10][11]
Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of the pyridine, forming a Pd(II) intermediate.[8]
Transmetalation: The organic group from the organometallic reagent (e.g., organoboron, organotin) is transferred to the palladium center, displacing the halide.[6][8] For Suzuki couplings, this step is often facilitated by a base.[6][12]
Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the final product and regenerating the Pd(0) catalyst.[9][11]
Caption: General catalytic cycle for Pd-catalyzed cross-coupling.
Protocol: Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is highly favored due to the low toxicity and stability of the boronic acid reagents.[12] The choice of ligand is critical to prevent catalyst inhibition by the pyridine nitrogen and to promote efficient coupling.[4] Bulky, electron-rich phosphine ligands are often required.[7][13]
Materials:
2-Bromo-3-methyl-4-nitropyridine (1.0 equiv)
Arylboronic acid (1.2–1.5 equiv)
Palladium Catalyst: Pd(dppf)Cl₂ (3 mol%) or Pd₂(dba)₃ with a ligand like SPhos or XPhos (1-3 mol%)
Base: K₂CO₃ or K₃PO₄ (2.0–3.0 equiv)
Solvent: Anhydrous, degassed 1,4-dioxane/water (4:1) or Toluene/water (4:1)
Inert gas supply (Argon or Nitrogen)
Step-by-Step Procedure:
Reaction Setup: To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add 2-bromo-3-methyl-4-nitropyridine, the arylboronic acid, the base, and the palladium catalyst/ligand system.
Inert Atmosphere: Seal the vessel, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an oxygen-free environment.
Solvent Addition: Add the degassed solvent mixture via syringe. The typical reaction concentration is 0.1–0.5 M with respect to the starting halide.[10]
Reaction: Heat the mixture to the desired temperature (typically 80–110 °C) with vigorous stirring.[10]
Monitoring: Monitor the reaction progress by TLC or LC-MS.
Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purification: Purify the crude product by flash column chromatography on silica gel.
Comparative Data for Cross-Coupling Reactions
The choice of organometallic reagent can significantly impact reaction conditions and outcomes. The following table summarizes typical conditions for various cross-coupling reactions with 2-bromo-3-methyl-4-nitropyridine.
Reaction Type
Organometallic Reagent (R-M)
Typical Catalyst/Ligand
Base Required
Key Considerations & Ref.
Suzuki-Miyaura
R-B(OH)₂ or R-B(OR)₂
Pd(dppf)Cl₂, Pd(PPh₃)₄, Pd₂(dba)₃/SPhos
Yes (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)
Low toxicity, wide functional group tolerance.[6][10][12]
Stille
R-Sn(Bu)₃
Pd(PPh₃)₄, Pd₂(dba)₃/AsPh₃
No
Tolerant of many functional groups, but tin byproducts are toxic and can be difficult to remove.[9][14][15]
Negishi
R-ZnX
Pd(dppf)Cl₂, Pd₂(dba)₃/XPhos
No
Highly reactive and functional group tolerant, but organozinc reagents are moisture-sensitive.[16][17]
Reactions with Grignard and Organolithium Reagents
Grignard (R-MgX) and organolithium (R-Li) reagents are powerful nucleophiles and strong bases.[18][19][20] Their high reactivity with 2-bromo-3-methyl-4-nitropyridine can lead to several competing pathways, requiring careful control of reaction conditions.
Potential Reaction Pathways:
Nucleophilic Aromatic Substitution (SNAr): Direct attack at positions activated by the nitro group.
Addition to the C=N bond: Attack at the pyridine ring itself.
Reaction with the Nitro Group: Reduction or addition to the nitro group is a common side reaction.
Halogen-Metal Exchange: At low temperatures, exchange with the C2-bromine can occur to form a pyridyl-magnesium or -lithium species, which can then be trapped with an electrophile.[19]
Protocol: Halogen-Metal Exchange and Electrophilic Quench
This protocol aims to form a pyridyl-Grignard reagent in situ, which is then reacted with an electrophile. This method avoids direct coupling and allows for the introduction of a different class of functional groups.
Materials:
2-Bromo-3-methyl-4-nitropyridine (1.0 equiv)
i-PrMgCl·LiCl (1.1 equiv) or n-BuLi (1.1 equiv)
Electrophile (e.g., benzaldehyde, 1.2 equiv)
Solvent: Anhydrous THF
Inert gas supply (Argon or Nitrogen)
Step-by-Step Procedure:
Reaction Setup: To a dry, three-necked flask under argon, add a solution of 2-bromo-3-methyl-4-nitropyridine in anhydrous THF.
Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.
Halogen-Metal Exchange: Slowly add the Grignard or organolithium reagent dropwise, maintaining the temperature at -78 °C. Stir for 30-60 minutes at this temperature.
Electrophilic Quench: Add the electrophile (e.g., benzaldehyde) dropwise to the solution at -78 °C.
Warming & Quenching: Allow the reaction to slowly warm to room temperature over several hours. Quench the reaction by carefully adding a saturated aqueous solution of NH₄Cl.
Work-up and Purification: Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography.
Caption: Decision workflow for reacting organometallic reagents.
Use bulky, electron-rich ligands (e.g., SPhos, XPhos, P(t-Bu)₃) to shield the palladium center.[13][21]
Incomplete reaction.
Increase reaction temperature, use a more active catalyst system, or extend the reaction time.
Protodeborylation of boronic acid.
Use a stronger base (e.g., K₃PO₄), ensure anhydrous conditions, or use a boronate ester.[2]
Homocoupling Product Formation
Occurs with certain catalyst systems or at high temperatures.[2]
Lower the reaction temperature, change the ligand, or screen different palladium sources.
Multiple Products (Grignard/RLi)
Lack of selectivity (attack at nitro group, ring, or C-Br).
Strictly maintain low temperatures (-78 °C) to favor halogen-metal exchange over other pathways.
Difficulty Removing Tin Byproducts (Stille)
Tributyltin halides are often nonpolar and co-elute with the product.
Wash the organic phase with an aqueous solution of potassium fluoride (KF) to precipitate insoluble tin fluorides, which can be filtered off.[4][14]
Conclusion
2-Bromo-3-methyl-4-nitropyridine is a valuable substrate for constructing complex molecular architectures. A judicious choice of organometallic reagent and reaction conditions is paramount for achieving the desired transformation. Palladium-catalyzed cross-coupling reactions offer a reliable method for C-C bond formation, with the Suzuki-Miyaura reaction being a particularly robust choice. For alternative functionalization patterns, low-temperature halogen-metal exchange with Grignard or organolithium reagents provides a powerful synthetic route. The protocols and insights provided herein serve as a comprehensive guide for the successful application of these methodologies in research and development.
References
Reductive Couplings of 2-Halopyridines without External Ligand: Phosphine-Free Nickel-Catalyzed Synthesis of Symmetrical and Unsymmetrical 2,2′-Bipyridines. The Journal of Organic Chemistry - ACS Publications. (2013). [Link]
Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems. Oreate AI Blog. (2026). [Link]
PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. (2010). [Link]
Recent Advances in the development of Suzuki Miyaura Coupling Reactions. wwjmrd. [Link]
Exploring the Synthesis and Properties of 2-Bromo-3-methyl-5-nitropyridine. NINGBO INNO PHARMCHEM CO.,LTD. (2026). [Link]
Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science (RSC Publishing). (2016). [Link]
Suzuki Coupling of Heteroaromatic Chlorides Using Highly Electron-Donating ClickPhos Ligands. ResearchGate. (2025). [Link]
Application Note: Strategic Utilization of 2-Bromo-3-methyl-4-nitropyridine in Kinase Inhibitor Synthesis
Executive Summary In the landscape of kinase inhibitor discovery, the 6-azaindole (1H-pyrrolo[2,3-c]pyridine) scaffold has emerged as a privileged pharmacophore, serving as a bioisostere to the ubiquitous indole and puri...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the landscape of kinase inhibitor discovery, the 6-azaindole (1H-pyrrolo[2,3-c]pyridine) scaffold has emerged as a privileged pharmacophore, serving as a bioisostere to the ubiquitous indole and purine cores found in ATP-competitive inhibitors.
This application note details the strategic use of 2-bromo-3-methyl-4-nitropyridine as the critical starting material for accessing 7-substituted-6-azaindoles. Unlike the more common 7-azaindole (pyrrolo[2,3-b]pyridine) precursors, this specific isomer allows for the construction of the [2,3-c] fusion system with a pre-installed halogen handle at the C7 position (C2 of the original pyridine). This "orthogonal functionalization" strategy enables late-stage diversification via palladium-catalyzed cross-coupling, essential for Structure-Activity Relationship (SAR) optimization in JAK, c-Met, and VEGFR inhibitor campaigns.
Scientific Rationale & Mechanism
The "Orthogonal" Advantage
The utility of 2-bromo-3-methyl-4-nitropyridine lies in its trisubstituted pattern, which offers three distinct reactive handles:
C4-Nitro Group: Serves as the latent nitrogen source for the pyrrole ring closure.
C3-Methyl Group: Possesses benzylic-like acidity, activated by the ortho-nitro and para-bromo groups, making it susceptible to condensation with formamide acetals (Leimgruber-Batcho synthesis).
C2-Bromine Atom: Crucially, this halogen remains intact during the mild cyclization conditions described below. In the final 6-azaindole, this bromine resides at C7 , a position that projects into the solvent-exposed region or the hydrophobic pocket of kinase active sites, depending on the binding mode.
The Leimgruber-Batcho Cyclization
The most robust protocol for converting this precursor to the kinase scaffold is the Leimgruber-Batcho indole synthesis. This two-step sequence is preferred over the Bartoli reaction for electron-deficient pyridines because it avoids the use of harsh Grignard reagents that could prematurely displace the labile C2-bromine.
Mechanism:
Enamine Formation: Condensation of
-dimethylformamide dimethyl acetal (DMF-DMA) with the acidic C3-methyl group forms a trans--dimethylamino-styrene analogue.
Reductive Cyclization: Reduction of the nitro group to an aniline triggers an intramolecular nucleophilic attack on the enamine, releasing dimethylamine and closing the pyrrole ring.
Experimental Protocol: Synthesis of 7-Bromo-6-azaindole
Note: Moisture sensitivity is moderate; perform under nitrogen atmosphere.
Charge: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 2-bromo-3-methyl-4-nitropyridine (10.0 g, 46.1 mmol) in anhydrous DMF (50 mL).
Reagent Addition: Add DMF-DMA (1.5 equiv, 8.2 g, 9.2 mL) in one portion.
Reaction: Heat the mixture to 110 °C for 3–5 hours.
Checkpoint: Monitor by LC-MS. The starting material (MW 217/219) should disappear, replaced by the deep red enamine intermediate (
: 272/274).
Workup: Concentrate the deep red solution under reduced pressure to remove excess DMF-DMA and solvent. The residue (crude enamine) is used directly in Phase B to minimize hydrolysis.
Phase B: Reductive Cyclization (Fe/AcOH Method)
Rationale: While catalytic hydrogenation (Pd/C,
) is common for nitro reduction, it poses a high risk of debrominating the C2 position. The Iron/Acetic Acid method is chemoselective, reducing the nitro group without touching the aryl bromide.
Solvation: Dissolve the crude enamine from Phase A in Glacial Acetic Acid (100 mL).
Reduction: Add Iron powder (4.0 equiv, 325 mesh) slowly to the stirring solution at room temperature. (Caution: Exothermic).
Cyclization: Heat the suspension to 80 °C for 2 hours.
Mechanism:[1][2] The nitro group reduces to the amine, which spontaneously attacks the enamine double bond.
Filtration: Cool to room temperature. Filter through a pad of Celite to remove iron residues. Wash the pad with Ethyl Acetate (EtOAc).
Neutralization: Concentrate the filtrate. Dilute with EtOAc (200 mL) and carefully neutralize with saturated aqueous
(Caution: Gas evolution).
Extraction: Separate layers. Wash organic layer with brine, dry over
, and concentrate.
Purification: Purify via flash column chromatography (
, 0–5% MeOH in DCM).
Yield Expectations: 65–75% over two steps.
Product Appearance: Tan to light yellow solid.
Data Presentation & Analysis
Comparative Cyclization Methods
The choice of reduction method is critical for retaining the bromine handle.
Difficult workup due to sulfur salts; lower solubility of intermediate.
SnCl2
SnCl2, EtOH, Reflux
68%
High
Good alternative, but tin waste disposal is problematic.
Key Spectroscopic Markers (1H NMR, DMSO-d6)
Aromatic C4-H (Pyridine): Doublet ~7.5 ppm (shifts upfield upon cyclization).
Pyrrole C2/C3-H: Distinct pair of doublets at ~6.6 ppm and ~7.7 ppm.
NH Signal: Broad singlet >11.5 ppm (exchangeable with
).
Pathway Visualization
Synthesis & Diversification Workflow
The following diagram illustrates the transformation of 2-bromo-3-methyl-4-nitropyridine into the kinase inhibitor scaffold and its subsequent diversification.
Caption: Synthesis of 7-bromo-6-azaindole from 2-bromo-3-methyl-4-nitropyridine via Leimgruber-Batcho cyclization, followed by divergent functionalization.
Application in Drug Discovery (Case Studies)
The 7-bromo-6-azaindole scaffold derived from this protocol is a bioisostere for the 7-azaindole core found in Vemurafenib (PLX4032) and the pyrrolopyrimidine core of Ruxolitinib .
Structural Biology Insight
In many kinase active sites (e.g., c-Met , JAK2 ), the nitrogen at position 1 (pyrrole NH) and position 6 (pyridine N) form a critical donor-acceptor hydrogen bond pair with the kinase "hinge" region (e.g., interacting with the backbone carbonyl and amide NH of the hinge residues).
The Role of the C7-Substituent:
The bromine at C7 (originating from the C2-Br of the starting material) allows for the introduction of hydrophobic groups that can occupy the "gatekeeper" pocket or the solvent front.
Example: Suzuki coupling with p-fluorophenylboronic acid yields 7-(4-fluorophenyl)-6-azaindole, a motif known to increase potency against VEGFR-2 by displacing water molecules in the hydrophobic back-pocket [1].
References
Thieme Chemistry. (2023). Science of Synthesis: Azaindoles and Their Derivatives. Thieme Connect. Link
Sigma-Aldrich. (2023). Product Specification: 7-Bromo-1H-pyrrolo[2,3-c]pyridine. Merck KGaA. Link
BenchChem. (2025). Application Notes: Pyridine Building Blocks in Kinase Inhibitor Synthesis. BenchChem Technical Library. Link
National Institutes of Health (NIH). (2015). N4-aryl-6-substitutedphenylmethyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamines as receptor tyrosine kinase inhibitors. PubMed Central. Link
iChemical. (2023).[3] Compound Summary: 7-Bromo-1H-pyrrolo[2,3-c]pyridine (CAS 165669-35-2).[3][4] Link
Catalytic Applications of Metal Complexes with 2-Bromo-3-methyl-4-nitropyridine Ligands: Application Notes and Protocols
Introduction: Harnessing the Unique Electronic and Steric Profile of 2-Bromo-3-methyl-4-nitropyridine in Catalysis The rational design of ligands is a cornerstone of modern catalysis, enabling the fine-tuning of a metal...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Harnessing the Unique Electronic and Steric Profile of 2-Bromo-3-methyl-4-nitropyridine in Catalysis
The rational design of ligands is a cornerstone of modern catalysis, enabling the fine-tuning of a metal center's reactivity to achieve high efficiency, selectivity, and stability. The ligand, 2-bromo-3-methyl-4-nitropyridine, presents a unique constellation of electronic and steric features that make its metal complexes highly promising candidates for a range of catalytic transformations. The pyridine nitrogen provides a strong coordination site for transition metals, while the electron-withdrawing nitro group significantly modulates the electronic properties of the metal center. Furthermore, the presence of a bromo substituent offers a potential secondary coordination site or a reactive handle for further functionalization. The methyl group provides a degree of steric bulk that can influence substrate approach and product selectivity.
This guide provides a comprehensive overview of the hypothesized catalytic applications of metal complexes incorporating the 2-bromo-3-methyl-4-nitropyridine ligand. We will delve into detailed protocols for the synthesis of these complexes and their application in key organic transformations, with a focus on cross-coupling and oxidation reactions. The methodologies presented are grounded in established principles of coordination chemistry and catalysis, providing a robust framework for researchers and drug development professionals to explore the potential of this intriguing class of catalysts.
PART 1: Synthesis of Metal Complexes with 2-Bromo-3-methyl-4-nitropyridine
The synthesis of metal complexes with 2-bromo-3-methyl-4-nitropyridine typically involves the reaction of the ligand with a suitable metal precursor in an appropriate solvent. The choice of metal and reaction conditions will dictate the final structure and properties of the complex. Palladium and copper complexes are of particular interest due to their well-established catalytic activity in a wide array of reactions.[1][2][3]
Protocol 1: Synthesis of a Palladium(II) Complex
This protocol describes a general method for the synthesis of a dichlorobis(2-bromo-3-methyl-4-nitropyridine)palladium(II) complex, a potential pre-catalyst for cross-coupling reactions.
Materials:
Palladium(II) chloride (PdCl₂)
2-Bromo-3-methyl-4-nitropyridine
Acetonitrile (anhydrous)
Diethyl ether (anhydrous)
Schlenk flask and line
Magnetic stirrer and hotplate
Filter funnel and filter paper
Procedure:
To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add palladium(II) chloride (1 mmol).
Add anhydrous acetonitrile (20 mL) to the flask and stir the suspension.
In a separate flask, dissolve 2-bromo-3-methyl-4-nitropyridine (2.2 mmol) in anhydrous acetonitrile (10 mL).
Slowly add the ligand solution to the stirring suspension of palladium(II) chloride at room temperature.
Heat the reaction mixture to 80 °C and stir for 4 hours. The color of the suspension should change, indicating complex formation.
Allow the reaction mixture to cool to room temperature.
Reduce the volume of the solvent in vacuo to approximately 5 mL.
Add anhydrous diethyl ether (30 mL) to precipitate the product.
Collect the solid product by filtration, wash with a small amount of diethyl ether, and dry under vacuum.
Characterize the resulting complex using standard analytical techniques such as NMR, IR spectroscopy, and elemental analysis.
Causality Behind Experimental Choices:
Inert Atmosphere: Prevents the oxidation of the palladium center and potential side reactions.
Anhydrous Solvents: Water can coordinate to the metal center and interfere with the desired complex formation.
Excess Ligand: A slight excess of the ligand ensures complete reaction with the palladium precursor.
Heating: Provides the necessary activation energy for the ligand exchange reaction to occur at a reasonable rate.
Precipitation with Diethyl Ether: The palladium complex is typically insoluble in non-polar solvents like diethyl ether, allowing for its isolation from the reaction mixture.
PART 2: Catalytic Applications and Protocols
The electronic properties of the 2-bromo-3-methyl-4-nitropyridine ligand, particularly the strong electron-withdrawing nitro group, are expected to render the coordinated metal center more electrophilic. This can enhance its reactivity in catalytic cycles, for instance, by promoting the oxidative addition step in cross-coupling reactions.[3]
Metal complexes of substituted pyridines have been shown to be effective catalysts for Suzuki-Miyaura cross-coupling reactions, a powerful tool for the formation of C-C bonds.[2][4][5] The palladium(II) complex synthesized in Protocol 1 can be explored as a pre-catalyst for this transformation.
Materials:
Palladium(II) complex from Protocol 1
Aryl bromide (e.g., 4-bromoanisole)
Phenylboronic acid
Potassium carbonate (K₂CO₃)
1,4-Dioxane (anhydrous)
Water (degassed)
Reaction tube with a screw cap
Magnetic stirrer and hotplate
TLC plates and GC-MS for reaction monitoring
Procedure:
To a reaction tube, add the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0 mmol).
Add the palladium(II) complex (0.01 mmol, 1 mol%).
Evacuate and backfill the tube with an inert gas (e.g., argon) three times.
Add anhydrous 1,4-dioxane (3 mL) and degassed water (0.5 mL) to the tube.
Seal the tube and place it in a preheated oil bath at 100 °C.
Stir the reaction mixture vigorously for 12-24 hours.
Monitor the reaction progress by TLC or GC-MS.
Upon completion, cool the reaction mixture to room temperature.
Add water (10 mL) and extract the product with ethyl acetate (3 x 15 mL).
Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
Data Presentation:
Entry
Aryl Halide
Boronic Acid
Catalyst Loading (mol%)
Base
Solvent
Temp (°C)
Time (h)
Yield (%)
1
4-Bromoanisole
Phenylboronic acid
1
K₂CO₃
Dioxane/H₂O
100
12
Expected High
2
1-Bromo-4-nitrobenzene
Phenylboronic acid
1
K₂CO₃
Dioxane/H₂O
100
12
Expected High
3
2-Bromopyridine
Phenylboronic acid
1
K₂CO₃
Dioxane/H₂O
100
24
Expected Moderate to High
Note: The yields are hypothetical and would need to be determined experimentally.
Experimental Workflow Diagram:
Caption: Experimental workflow for the Suzuki-Miyaura cross-coupling reaction.
Application 2: Aerobic Oxidation Reactions
Copper complexes with pyridine-based ligands are known to catalyze a variety of oxidation reactions, often utilizing molecular oxygen as the terminal oxidant.[1] The electron-deficient nature of the 2-bromo-3-methyl-4-nitropyridine ligand could stabilize higher oxidation states of the copper center, potentially enhancing its catalytic activity in aerobic oxidations.
Materials:
Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)
2-Bromo-3-methyl-4-nitropyridine
Benzyl alcohol
Toluene (anhydrous)
Oxygen balloon
Schlenk flask
Magnetic stirrer and hotplate
Procedure:
To a Schlenk flask, add copper(II) acetate monohydrate (0.05 mmol) and 2-bromo-3-methyl-4-nitropyridine (0.11 mmol).
Evacuate and backfill the flask with argon three times.
Add anhydrous toluene (5 mL) and stir the mixture at room temperature for 30 minutes to form the catalyst in situ.
Add benzyl alcohol (1.0 mmol) to the reaction mixture.
Replace the argon atmosphere with an oxygen balloon.
Heat the reaction mixture to 80 °C and stir vigorously.
Monitor the reaction progress by TLC or GC-MS.
Upon completion, cool the reaction to room temperature.
Filter the reaction mixture through a short pad of silica gel to remove the catalyst.
Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography.
Logical Relationship Diagram:
Caption: Logical relationships in the copper-catalyzed aerobic oxidation.
PART 3: Trustworthiness and Self-Validation
The protocols described herein are designed to be self-validating through rigorous reaction monitoring and product characterization.
Reaction Monitoring: Techniques such as Thin Layer Chromatography (TLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are integrated into the protocols to allow for real-time tracking of substrate consumption and product formation. This provides immediate feedback on the efficacy of the catalytic system.
Product Characterization: The identity and purity of the final products should be unequivocally confirmed using standard analytical methods, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy. Comparison of the obtained data with literature values for known compounds will validate the success of the catalytic transformation.
Control Experiments: To definitively establish the role of the metal complex, control experiments should be performed. This includes running the reaction in the absence of the metal precursor, in the absence of the ligand, and with a different metal-ligand combination. These experiments will help to elucidate the true catalytic effect of the 2-bromo-3-methyl-4-nitropyridine-metal complex.
By adhering to these principles of rigorous experimental design and thorough analysis, researchers can confidently evaluate the catalytic potential of these novel complexes.
References
Synthesis, characterization and oxidase biomimetic catalytic activity of copper(II) complexes with pyridine based ligand containing N 3 S 2 donors. Academia.edu. Available at: [Link]
Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Inorganic Chemistry. Available at: [Link]
Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. National Center for Biotechnology Information. Available at: [Link]
Palladium(ii) and platinum(ii) complexes of disubstituted imidazo[1,5-a]pyridine and imidazolylpyridine: coordination chemistry, versatile catalysis, and biophysical study. Dalton Transactions. Available at: [Link]
purification of crude 2-bromo-3-methyl-4-nitropyridine by column chromatography
Case ID: NP-PUR-04 Status: Open Subject: Troubleshooting Silica Gel Chromatography for Electron-Deficient Pyridines Diagnostic Triage: Before You Pack the Column User Question: I have crude 2-bromo-3-methyl-4-nitropyridi...
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: NP-PUR-04
Status: Open
Subject: Troubleshooting Silica Gel Chromatography for Electron-Deficient Pyridines
Diagnostic Triage: Before You Pack the Column
User Question: I have crude 2-bromo-3-methyl-4-nitropyridine. The TLC looks messy, and I’m worried about degrading the compound on silica. Where do I start?
Technical Response:
Before attempting purification, you must characterize the crude mixture to avoid common pitfalls associated with nitropyridines. This molecule is an electron-deficient pyridine . The nitro group at C4 and bromine at C2 significantly reduce the basicity of the ring nitrogen, but interaction with acidic silanols can still cause peak broadening.
Pre-Purification Checklist
Parameter
Diagnostic Action
Expected Outcome/Warning
Solubility
Test solubility in Hexane, DCM, and EtOAc.
Warning: Nitropyridines often crystallize in pure hexane. If insoluble in hexane, use DCM liquid loading or dry loading on Celite/Silica.
Stability
2D-TLC Test (Spot, run, rotate 90°, run again).
If spots appear off the diagonal, the compound is decomposing on silica. Action: Deactivate silica with 1% Triethylamine (TEA).
Isomers
Check crude H-NMR for regioisomers (e.g., 6-nitro vs. 4-nitro).
Isomers often co-elute. If , a slower gradient (0.5% increments) is required.
Standard Operating Procedure (SOP)
User Question: What is the recommended solvent system and column packing method?
Technical Response:
For 2-bromo-3-methyl-4-nitropyridine, we recommend a Hexane/Ethyl Acetate (EtOAc) gradient. If the crude is highly polar or contains N-oxides, a DCM/Methanol flush may be needed at the end.
Step-by-Step Protocol
1. Column Pre-treatment (The "TEA Wash")
Why: Even with electron-withdrawing groups, the pyridine nitrogen can hydrogen-bond with silica silanols (
), causing "streaking" or tailing.
Method: Slurry pack the silica gel using Hexane + 1% Triethylamine (TEA) . Flush with 2 column volumes (CV) of pure Hexane to remove excess TEA before loading.
2. Sample Loading
Preferred:Dry Loading . Dissolve crude in minimal DCM, add Celite (1:2 ratio), and rotovap to a free-flowing powder. Load this powder on top of the packed silica.
Alternative: Liquid load in minimal DCM/Hexane (1:1). Avoid pure DCM if possible, as it can wash the compound down too quickly.
3. Elution Gradient
Run the column using the following gradient profile (based on 10g silica per 100mg crude):
Phase
Solvent Ratio (Hex:EtOAc)
Volume (CV)
Target
Equilibration
100:0 (Hexane only)
2
Remove non-polar grease/oils.
Ramp 1
95:5 → 90:10
5
Elute non-polar impurities (e.g., dibromides).
Ramp 2
90:10 → 80:20
10
Target Compound Elution Zone.
Flush
50:50
3
Elute polar byproducts (N-oxides, acids).
Troubleshooting & FAQs
Q1: My compound is "streaking" (tailing) badly on the TLC and column. I thought nitro groups reduced basicity?A: While the nitro group reduces basicity, the pyridine nitrogen is still a hydrogen bond acceptor.
Fix: Add 1% Triethylamine (TEA) to your eluent bottles.
Mechanism: TEA is a stronger base than your pyridine. It preferentially binds to the acidic silica sites, effectively "capping" them and allowing your product to elute as a sharp band.
Q2: I see two spots very close together. Is this the 6-nitro isomer?A: Likely, yes. Nitration of 2-bromo-3-methylpyridine can yield regioisomers.
Fix: Switch solvent selectivity. If Hex/EtOAc fails, try Dichloromethane (DCM) / Hexane or Toluene / EtOAc . Toluene often provides better separation for nitro-isomers due to
stacking interactions.
Q3: My product precipitated inside the column!A: This occurs when the compound is soluble in the loading solvent (DCM) but insoluble in the mobile phase (Hexane).
Fix: Stop the flow. Add a small layer of pure DCM or EtOAc to the top to redissolve. For the next run, use Dry Loading (Celite) to prevent this "solubility shock."
Q4: I have low recovery. Where is my compound?A: Check the baseline.
N-Oxides: If you synthesized this via N-oxide nitration, the unreacted N-oxide is very polar. Flush with 10% MeOH/DCM.
Hydrolysis: The C2-Bromine is susceptible to nucleophilic attack. If you used MeOH in the eluent without care, you might have formed the 2-methoxy derivative. Stick to EtOAc/Hexane unless necessary.
Visual Workflows
Figure 1: Solvent Selection Decision Tree
Caption: Logic flow for selecting the correct loading method and solvent modifier based on crude physical properties.
Figure 2: Purification Workflow (SOP)
Caption: Step-by-step chromatographic workflow for optimal recovery of the target nitropyridine.
Safety & Storage
Hazard Warning: 2-Bromo-3-methyl-4-nitropyridine contains a nitro group and a halogen. While generally stable, nitro-aromatics can be energetic. Do not distill the crude residue to dryness at high temperatures (>100°C).
Storage: Store the purified compound at 2-8°C in the dark. Pyridines can N-oxidize slowly over time if exposed to light and air.
References
BenchChem Technical Support. (2025).[1][2][3] Purification of 2-Amino-4-bromo-3-nitropyridine and related intermediates.[2][4] Retrieved from
Royal Society of Chemistry. (2026). Supplementary Information: Synthetic routes to bromo-methyl-nitropyridines. Retrieved from
Teledyne ISCO. (2023). Purification Strategies for Heterocycles: Pyridines and Purines.[5] Retrieved from
Common Organic Chemistry. (2024). Solvent Systems for Silica Gel Column Chromatography: Pyridines. Retrieved from
University of Rochester. (2024). Flash Column Chromatography Guide: Troubleshooting Tailing. Retrieved from
Technical Support Center: Bromination of 3-Methyl-4-Nitropyridine
This technical guide addresses the specific challenges in the radical bromination of 3-methyl-4-nitropyridine to synthesize 3-(bromomethyl)-4-nitropyridine . This transformation is a critical step in generating intermedi...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide addresses the specific challenges in the radical bromination of 3-methyl-4-nitropyridine to synthesize 3-(bromomethyl)-4-nitropyridine . This transformation is a critical step in generating intermediates for drug discovery but is notoriously prone to failure due to the electronic deactivation by the nitro group and the instability of the product.[1]
Topic: Troubleshooting Side Reactions & Optimization in Wohl-Ziegler Bromination
Target Product: 3-(Bromomethyl)-4-nitropyridine
Standard Reagents: N-Bromosuccinimide (NBS), AIBN/BPO, CCl4 or Chlorobenzene.
Part 1: The Reaction Landscape (Mechanistic Insight)
Before troubleshooting, it is critical to understand why this reaction fails. The 4-nitro group acts as a strong electron-withdrawing group (EWG).[1]
Deactivation: It pulls electron density from the ring, making the benzylic C-H bonds at the 3-methyl position less electron-rich and thus less reactive toward the electrophilic bromine radical than a standard toluene or picoline.[1]
Instability: The resulting benzylic bromide is highly reactive.[1] While the nitro group reduces the basicity of the pyridine nitrogen (suppressing intermolecular self-alkylation compared to 3-picoline), the compound remains sensitive to hydrolysis and light-induced decomposition.
Reaction Pathway & Side Products Diagram
Caption: Mechanistic pathway showing the primary competition between successful mono-bromination and the rapid formation of di-bromo or hydrolysis byproducts.
Part 2: Troubleshooting Guide (Q&A Format)
Category 1: Impurity Profile & Side Reactions
Q1: I see a significant amount of a less polar impurity by TLC/LCMS. Is this the di-bromo product?A: Yes, this is almost certainly 3-(dibromomethyl)-4-nitropyridine .
Cause: The introduction of the first bromine atom actually facilitates the second bromination in some electron-deficient systems, or simply due to local high concentrations of radical species.[1]
Solution:
Stoichiometry: Never use >1.05 equivalents of NBS. Ideally, use 0.95 equivalents and accept slightly lower conversion to ensure product purity.
Addition Mode: Do not add NBS all at once. Add it in 3–4 portions over an hour.
Quench: Stop the reaction immediately once the starting material is <5-10%.[1] Do not "cook" it to completion.
Q2: My reaction mixture turned black/tarry, and I lost the product. What happened?A: You likely encountered thermal decomposition or radical polymerization .[1]
Cause: Benzylic bromides in nitropyridine systems are thermally unstable.[1] Extended reflux times (>12 hours) or excessively high temperatures lead to degradation.[1]
Solution:
Switch Solvent: If using Chlorobenzene (bp 131°C), switch to Trifluorotoluene (bp 102°C) or Acetonitrile (bp 82°C).[1] The lower boiling point reduces thermal stress.[1]
Initiator: Switch from Benzoyl Peroxide (BPO) to AIBN or ACHN .[1] AIBN has a lower activation temperature, allowing the reaction to proceed gently.[1]
Q3: The product turned into a sticky yellow solid during workup/drying. NMR shows an alcohol peak.A: This is 3-(hydroxymethyl)-4-nitropyridine .[1]
Cause: The C-Br bond is activated by the adjacent electron-withdrawing nitro group, making it hyper-sensitive to nucleophilic attack by water (hydrolysis).
Solution:
Strictly Anhydrous: Dry your solvent over molecular sieves.[1]
Workup: Avoid aqueous washes if possible.[1] Filter off the succinimide, concentrate the filtrate, and precipitate with cold non-polar solvent (Hexane/Heptane).[1]
Storage: Store the bromide under Argon at -20°C. Do not leave it on the bench.
Category 2: Reaction Stalling
Q4: The reaction stalls at 50% conversion. Adding more NBS doesn't help.A: The radical chain mechanism has terminated.[1]
Cause: Oxygen ingress (radical scavenger) or depletion of the initiator.[1]
Solution:
Degas: Sparge the solvent with Argon for 15-20 minutes before adding reagents.
Spike Initiator: Add a second small portion (0.05 eq) of AIBN after 4 hours if the reaction stalls.
Light: If thermal initiation fails, use a 500W Halogen lamp or Blue LED (450nm) to photo-initiate the reaction at a lower temperature.[1]
Part 3: Optimized Protocol
This protocol is designed to minimize the dibromo impurity and prevent hydrolysis.[1]
Parameter
Recommendation
Rationale
Solvent
Acetonitrile (ACN) or Trifluorotoluene
ACN is polar enough to dissolve the nitropyridine but allows easy succinimide removal.[1]
Stoichiometry
1.0 : 0.95 : 0.1 (Substrate : NBS : AIBN)
Slight deficit of NBS prevents over-bromination.[1]
Filter through a sintered glass funnel (under N2 blanket if possible).[1]
Concentrate the filtrate in vacuo at <40°C.
Purification: Do not use silica gel chromatography if possible (silica is acidic/wet and causes hydrolysis).[1] Recrystallize from dry Et2O/Hexane or use immediately in the next step.[1]
Part 4: Troubleshooting Logic Tree
Use this flow to diagnose failures in real-time.
Caption: Decision tree for diagnosing common failure modes based on analytical data.
References
ChemicalBook. Synthesis of 3-bromo-4-methylpyridine (Isomer Analog). Retrieved from .[1]
Organic Chemistry Portal. N-Bromosuccinimide (NBS) - Reactivity and Mechanisms.[1] Retrieved from .[1]
BenchChem. Technical Support: Synthesis of Nitropyridine Derivatives. Retrieved from .[1]
ResearchGate. Regioselectivity in free radical bromination of methylpyridines. Retrieved from .
Master Organic Chemistry. Allylic Bromination with NBS: Mechanism and Selectivity. Retrieved from .
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational
Topic: Preventing Nitro Group Migration & Unwanted Displacement
Audience: Medicinal Chemists, Process Chemists, Organic Synthesis Researchers
Module 1: Diagnostic & Triage
Before attempting a fix, you must diagnose the specific "migration" or "loss" phenomenon. In nitropyridine chemistry, what looks like a migration is often a ring-scrambling event or a competitive substitution.
Interactive Diagnostic Flowchart
Figure 1: Decision matrix for diagnosing nitropyridine instability. Blue nodes indicate diagnostic questions; Red nodes indicate the likely mechanism; Green nodes point to the solution.
Module 2: Technical Deep Dive (The "Why")
1. The "Ambident Electrophile" Problem (Denitration)
In pyridine systems, a nitro group at the C-2 or C-4 position is not just a substituent; it is an excellent leaving group—often superior to halogens (Cl, Br) depending on the solvent. This leads to "Denitration," where an incoming nucleophile displaces the
instead of the intended halogen.
Leaving Group Lability in
(Pyridine C-2/C-4):
Note: In dipolar aprotic solvents (DMSO, DMF), displacement is significantly accelerated.
2. The ANRORC Mechanism (Pseudo-Migration)
What users often mistakenly identify as a "migration" of substituents is frequently the ANRORC mechanism (Addition of Nucleophile, Ring Opening, and Ring Closure).
Trigger: Reaction of electron-deficient nitropyridines (e.g., 3-nitro-2-halopyridines) with hard nucleophiles (amides, hydroxide).
Result: The ring opens, the nucleophile becomes part of the ring, and the original ring nitrogen is expelled. This can scramble the position of substituents relative to the nitrogen.[1]
Figure 2: The ANRORC pathway.[2] Note that the "new" pyridine ring may have substituents in different relative positions than the starting material.
Module 3: Troubleshooting Guides (Q&A)
Issue A: "I tried to substitute a Chlorine at C-2, but I lost my Nitro group."
Q: Why is this happening?A: You are fighting the "Element Effect." At C-2 and C-4, the nitro group is highly electron-withdrawing and capable of stabilizing the Meisenheimer complex, making it a better leaving group than chlorine in many SNAr conditions.
Corrective Protocol (Chemoselectivity):
Switch Solvents: Avoid dipolar aprotic solvents (DMSO, DMF, NMP) if possible. These solvate cations well but leave nucleophiles "naked" and highly reactive, promoting attack on the nitro group. Use protic solvents (MeOH, EtOH) or non-polar solvents (Toluene) to dampen nucleophilicity.
Temperature Control: Nitro displacement often has a higher activation energy than halogen displacement (if F is not present). Lower the temperature to 0°C or -78°C (if using lithiated species).
Leaving Group Swap: If you must substitute at C-2, start with a 2-Fluoro-3-nitropyridine . The C-F bond is the only leaving group consistently faster than
.
Leaving Group at C-2
Relative Rate ()
Risk of Denitration
Fluorine (-F)
Very High
Low (F leaves first)
Nitro (-NO2)
High
N/A (Is the LG)
Chlorine (-Cl)
Moderate
High (NO2 competes)
Bromine (-Br)
Moderate
High (NO2 competes)
Issue B: "My Nitro group moved from C-3 to C-4 during synthesis."
Q: Did you perform an oxidation or nitration reaction?A: If you are nitrating pyridine-
-oxide, the nitro group naturally directs to C-4. If you are nitrating pyridine directly using the Bakke modification (N2O5/bisulfite), the mechanism involves an initial -nitration followed by a [1,5]-sigmatropic shift to the C-3 position.
Troubleshooting:
Observation: If you see C-4 nitro products, you likely proceeded via the standard electrophilic substitution on the free base or conjugate acid at high temp.
Fix: To guarantee 3-nitropyridine , use the Bakke Protocol :
React pyridine with
in organic solvent Forms -nitropyridinium salt.[3]
Treat with aqueous
.
Mechanism: The bisulfite adds to the ring, triggering the [1,5]-shift of the nitro group from
to .
Issue C: "I treated 3-nitropyridine with LDA and the substituents scrambled."
Q: Is this the 'Halogen Dance'?A: Yes. 3-Nitropyridines are prone to "Base-Catalyzed Halogen Dance" (if halogens are present) or simple isomerization. The proton at C-2 (between the ring N and the Nitro group) is highly acidic.
Corrective Protocol (Lithiation Control):
Cryogenic Conditions: You must maintain
. The lithiated species is unstable above -60°C and will isomerize or dimerize.
In-Situ Trapping: Do not generate the anion and then add the electrophile. Mix the electrophile (e.g., aldehyde, halide) with the substrate before adding the base (LDA/LiTMP), or use a flow chemistry setup to quench immediately.
Block C-2: If migration to C-2 is the issue, use a blocking group (like a silyl group) or a halogen that can be removed later.
Module 4: Validated Experimental Protocols
Protocol A: Chemoselective (Preserving the Nitro Group)
Objective: Displace a halogen (Cl/Br) without displacing the Nitro group.
Substrate: 2-chloro-3-nitropyridine (1.0 eq).
Nucleophile: Amine or Thiol (1.1 eq).
Base: DIPEA (Hunig's Base) - Avoid strong inorganic bases like NaOH which promote ANRORC.
Solvent:Isopropanol (iPrOH) or Toluene .
Why? Protic/non-polar solvents reduce the "hardness" of the nucleophile, favoring attack at the softer C-Cl center over the harder C-NO2 center.
Conditions: Stir at Room Temperature. Monitor via TLC/LCMS.
Stop Condition: If starting material remains but denitrated byproduct appears, lower temperature to 0°C .
Protocol B: The Bakke Nitration (Forcing C-3 Migration)
Objective: Synthesize 3-nitropyridine cleanly without C-2/C-4 isomers.
Reagents: Pyridine,
(generated from ), .
Step 1: Dissolve pyridine in
or at 0°C. Add (1.1 eq). Stir 30 min.
Intermediate:
-nitropyridinium nitrate precipitates.
Step 2: Pour the mixture into aqueous
(3 eq).
Step 3: Stir at ambient temperature for 2-4 hours.
(ANRORC) mechanism: a new mechanism for nucleophilic substitution." Accounts of Chemical Research, 11(12), 462–468.[1]
Spivey, A. C., & Arseniyadis, S. (2004). "Nucleophilic aromatic substitution of hydrogen in heteroaromatic systems." Angewandte Chemie International Edition, 43(34), 4526. (Context on leaving group abilities).
Schlosser, M. (2005). "The Halogen Dance: A Dance of the Spirits." Angewandte Chemie International Edition, 44(3), 376-393.
Gronert, S., et al. (2014).[5] "Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions." Organic & Biomolecular Chemistry, 12, 679-687.
Technical Support Center: Buchwald-Hartwig Amination of Electron-Deficient Pyridines
Topic: Troubleshooting Buchwald-Hartwig Amination with Electron-Deficient Pyridines Content Type: Technical Support Center (Advanced Troubleshooting Guide) Audience: Medicinal Chemists, Process Chemists, and Drug Discove...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Troubleshooting Buchwald-Hartwig Amination with Electron-Deficient Pyridines
Content Type: Technical Support Center (Advanced Troubleshooting Guide)
Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists.
Status: Operational
Ticket Priority: High (Substrate Class: Difficult)
Executive Summary: The "Pyridine Problem"
Coupling amines with electron-deficient pyridines (particularly 2-halopyridines) presents a unique paradox in palladium catalysis. While the electron-deficient nature of the ring should theoretically facilitate oxidative addition, these substrates frequently stall.
The Root Cause: The pyridine nitrogen is a competent ligand. In the absence of sufficient steric bulk on the phosphine ligand, the substrate coordinates to the Palladium(II) center, displacing the phosphine or blocking the coordination site required for the amine. This forms a stable, off-cycle "resting state" (catalyst poisoning).
The Solution: The use of Precatalysts (Pd-G3/G4) to bypass induction periods, combined with Bulky Ligands (Dialkylbiaryl phosphines or NHCs) that sterically preclude pyridine coordination while facilitating reductive elimination.
Diagnostic Visualization: The Poisoning Mechanism
Analysis of why standard catalysts (e.g., Pd(PPh3)4 or Pd(OAc)2 + simple phosphines) fail.
Figure 1: The catalytic cycle highlighting the "Off-Cycle Trap." Without bulky ligands, the pyridine nitrogen coordinates to the Pd(II) intermediate, effectively shutting down the cycle.
Protocol Selection Guide
Do not guess. Select your protocol based on the specific amine class and substrate difficulty.
Decision Matrix: Ligand Selection
Variable
Recommended System
Why?
Primary Amines
BrettPhos or tBuBrettPhos
Optimized to prevent formation of stable bis-amine complexes; promotes reductive elimination.
Secondary Amines
RuPhos
Provides optimal steric environment for secondary amine binding without overcrowding.
"Impossible" Substrates
Pd-PEPPSI-IPent
NHC ligands offer stronger sigma-donation and extreme steric bulk, stabilizing the metal against poisoning better than phosphines in extreme cases.
Base Sensitive Groups
BrettPhos + K3PO4
Allows coupling at 40-80°C without strong alkoxide bases that cause hydrolysis.
Standard Operating Procedures (SOPs)
Method A: The Buchwald G3/G4 Protocol (Gold Standard)
Use this for 90% of pyridine couplings. The G3/G4 precatalysts ensure 1:1 Pd:Ligand ratio and immediate activation.
Base: NaOtBu (Standard) or K3PO4 (Sensitive substrates).[1]
Solvent: 1,4-Dioxane (anhydrous).
Step-by-Step:
Charge Solids: In a glovebox or under Argon flow, add Pd-Precatalyst (1-2 mol%), Pyridine halide (1.0 equiv), and Base (1.2 - 1.4 equiv) to a vial equipped with a stir bar.
Seal: Cap the vial with a PTFE-lined septum.
Add Liquids: Inject anhydrous Dioxane (0.1 - 0.2 M concentration relative to halide).
Add Amine: Inject the amine (1.2 equiv). Note: If amine is solid, add in step 1.
Activation: Heat to 80-100°C .
Technical Note: G3/G4 catalysts activate upon deprotonation by the base. You may see a color change immediately.
Monitor: Check LCMS at 1 hour. If <50% conversion, do not just wait longer—increase temp to 120°C or switch methods.
Method B: The Pd-PEPPSI Protocol (The "Heavy Lifter")
Use this when Method A fails due to extreme steric hindrance or when using heteroaryl chlorides.
Combine Pd-PEPPSI-IPent, Base (1.4 equiv), and Pyridine Chloride (1.0 equiv) in air (PEPPSI is air stable, but the reaction is not).
Purge vial with Argon/Nitrogen x 3 cycles.
Add solvent and Amine.
Heat to 60-80°C .
Insight: The "IPent" (Isopentyl) chains on the NHC ligand create a "flexible steric wall" that is superior to standard IPr ligands for heteroaryl chlorides.
Troubleshooting FAQs
Q1: The reaction turns black immediately and yields no product. What happened?Diagnosis: "Pd Black" formation indicates catalyst decomposition. The ligand has dissociated, or the Pd(0) was not stabilized.
Fix 1 (Purge): Oxygen is the enemy of active Pd(0). Ensure rigorous degassing.
Fix 2 (Ligand Ratio): If using Pd(OAc)2 + Ligand separately, you likely have an imbalance. Switch to a G3/G4 Precatalyst to guarantee the active species is formed correctly.
Q2: I see 100% conversion of the starting material, but the mass corresponds to the hydrodehalogenated product (Pyridine-H), not the amine.Diagnosis:
-Hydride elimination is outcompeting reductive elimination. This happens when the amine is bulky or the reductive elimination barrier is too high.
Fix 1: Switch solvent from Dioxane/THF to Toluene . Ethers can act as hydride sources.
Fix 2: Increase the catalyst loading to 5 mol% to accelerate the productive cycle.
Fix 3: Switch ligand to BrettPhos (if not already using), which is specifically designed to lower the reductive elimination barrier.
Q3: My substrate has an ester/nitrile and degrades with NaOtBu.Diagnosis: Base-mediated hydrolysis or background nucleophilic attack.
Fix: Switch to a weak base system: K3PO4 (2-3 equiv) or Cs2CO3 .
Critical Adjustment: Weak bases are less soluble. You must add a small amount of water (1-2% v/v) or use tBuOH as a co-solvent to solubilize the base, or the reaction will stall.
Q4: I am coupling a 2,6-dichloropyridine. How do I control mono- vs. bis-amination?Diagnosis: Statistical coupling.
Fix: Use a stoichiometric deficit of the amine (0.9 equiv) and run at lower temperature (40-60°C). The first amination deactivates the ring (makes it more electron-rich), naturally slowing down the second addition.
Interactive Troubleshooting Flowchart
Figure 2: Decision tree for diagnosing reaction failure modes.
References
Buchwald, S. L., et al. "A User's Guide to Palladium-Catalyzed Amination Reactions." Chemical Science, 2011.
Organ, M. G., et al. "Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst." Chemistry - A European Journal, 2010.
Bruno, N. C., Niljianskul, N., & Buchwald, S. L. "Design of Palladium Precatalysts for Cross-Coupling Reactions." Chemical Reviews, 2016.
Ingoglia, B. T., & Buchwald, S. L. "Palladium-Catalyzed C-N Cross-Coupling of 2-Aminopyridines." Organic Letters, 2017.
Technical Support Center: Purification of 2-Bromo-3-Methyl-4-Nitropyridine
This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting and frequently asked questions (FAQs) regarding the purification of 2-bromo-3-methyl-4-nitro...
Author: BenchChem Technical Support Team. Date: February 2026
This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting and frequently asked questions (FAQs) regarding the purification of 2-bromo-3-methyl-4-nitropyridine. This document offers practical, field-proven insights and detailed protocols to address common challenges encountered during the purification of this important chemical intermediate.
Introduction
2-Bromo-3-methyl-4-nitropyridine is a key building block in the synthesis of various pharmaceutical and agrochemical compounds. Its purity is paramount for the success of subsequent reactions and the quality of the final product. The presence of impurities, such as starting materials, byproducts, or positional isomers, can lead to low yields, and complex downstream purification challenges. This guide is designed to provide a systematic approach to troubleshooting common purification issues and to offer robust protocols for obtaining high-purity 2-bromo-3-methyl-4-nitropyridine.
This section addresses specific issues that may arise during the purification of 2-bromo-3-methyl-4-nitropyridine in a question-and-answer format.
Q1: What are the most likely impurities in a crude sample of 2-bromo-3-methyl-4-nitropyridine?
A1: The impurity profile of crude 2-bromo-3-methyl-4-nitropyridine is highly dependent on its synthetic route. A common method for synthesizing a similar isomer, 4-bromo-2-methyl-3-nitropyridine, involves the reaction of 2-methyl-3-nitropyridin-4-ol with phosphorus oxybromide.[1] Based on this and other general synthetic strategies for related compounds, the following impurities are likely:
Unreacted Starting Materials: Such as 3-methyl-4-nitropyridine N-oxide or a corresponding hydroxyl-pyridine precursor.
Reagents: Residual brominating agents (e.g., phosphorus oxybromide) or their decomposition products.
Positional Isomers: Isomers with the bromo and nitro groups at different positions on the pyridine ring are common byproducts in nitration and bromination reactions.[2][3] The formation of these isomers is a significant challenge in achieving high purity.
Over-brominated or Over-nitrated Products: The introduction of more than one bromo or nitro group onto the pyridine ring.
Hydrolysis Products: If the reaction mixture is exposed to water for extended periods, hydrolysis of the bromo group may occur.
Q2: My crude product is a dark, oily residue. How should I proceed with purification?
A2: A dark, oily crude product often indicates the presence of polymeric byproducts or other colored impurities. A multi-step purification approach is recommended:
Aqueous Workup: Begin with a liquid-liquid extraction to remove inorganic salts and highly polar impurities. Dissolve the crude oil in an organic solvent like dichloromethane (DCM) or ethyl acetate and wash sequentially with water and brine.[4]
Column Chromatography: This is often the most effective method for separating the desired product from closely related impurities. A silica gel column is typically used. For a related isomer, 4-bromo-2-methyl-3-nitropyridine, a mobile phase of 2% methanol in dichloromethane has been successfully employed.[1] You may need to optimize the solvent system for your specific compound, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate or a small amount of methanol.
Recrystallization (if the product is a solid): If column chromatography yields a solid product that still contains minor impurities, recrystallization can be an effective final polishing step.
Q3: I am struggling to separate my desired product from a positional isomer using column chromatography. What can I do?
A3: Separating positional isomers can be challenging due to their similar polarities.[3] Here are several strategies to improve separation:
Optimize the Mobile Phase: A shallow gradient of increasing polarity is often more effective than a steep gradient. Running the column isocratically (with a constant solvent mixture) after extensive TLC optimization can also improve resolution.
Use High-Resolution Silica Gel: Employing silica gel with a smaller particle size can enhance separation efficiency.[5]
Consider a Different Adsorbent: While silica gel is most common, other adsorbents like alumina could provide different selectivity.
Preparative High-Performance Liquid Chromatography (Prep-HPLC): For very difficult separations, preparative HPLC offers significantly higher resolution than standard column chromatography.[3]
Q4: I am attempting to recrystallize my product, but it "oils out" instead of forming crystals. What causes this and how can I fix it?
A4: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid. This can happen if the solution is supersaturated or if the melting point of the compound is lower than the boiling point of the solvent.[2] To address this:
Use a Lower-Boiling Point Solvent: If possible, choose a solvent with a boiling point below the melting point of your compound.
Add a "Bad" Solvent Slowly: Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble). Then, slowly add a "bad" solvent (in which it is poorly soluble) at an elevated temperature until the solution becomes slightly turbid. Allow the solution to cool slowly. This mixed-solvent system can often promote crystallization.[2]
Scratch the Flask: Gently scratching the inside of the flask with a glass rod at the solvent-air interface can create nucleation sites for crystal growth.
Seed Crystals: If you have a small amount of pure, crystalline product, adding a tiny crystal to the cooled, saturated solution can induce crystallization.
Purification Protocols
The following are detailed, step-by-step protocols for the most common and effective methods for purifying 2-bromo-3-methyl-4-nitropyridine.
Protocol 1: General Aqueous Workup and Extraction
This initial workup step is crucial for removing inorganic salts and other water-soluble impurities before further purification.[4]
Materials:
Crude reaction mixture
Ethyl acetate or Dichloromethane (DCM)
Deionized water
Brine (saturated aqueous NaCl solution)
Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)
Separatory funnel
Beakers and flasks
Rotary evaporator
Procedure:
Cool the reaction mixture to room temperature.
If the reaction was performed in a water-miscible solvent (e.g., methanol, DMF), carefully add water to quench the reaction and then extract the product with ethyl acetate or DCM (perform this step 3 times for optimal extraction).[4] If the reaction solvent is immiscible with water, dilute the mixture with the same organic solvent.
Transfer the diluted mixture to a separatory funnel.
Wash the organic layer sequentially with deionized water and then with brine. The brine wash helps to remove residual water from the organic phase.[4]
Separate the organic layer and dry it over anhydrous sodium sulfate or magnesium sulfate.
Filter to remove the drying agent.
Concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.
Protocol 2: Flash Column Chromatography
This protocol is designed for the separation of 2-bromo-3-methyl-4-nitropyridine from non-polar and closely related polar impurities.
Materials:
Crude product from Protocol 1
Silica gel (for flash chromatography, 230-400 mesh)
Eluent (e.g., a mixture of hexane and ethyl acetate; a starting point could be 9:1 hexane:ethyl acetate)
Chromatography column
Collection tubes
Thin Layer Chromatography (TLC) plates and chamber
UV lamp for visualization
Procedure:
Prepare the Column: Securely clamp the chromatography column in a vertical position. Add a small plug of cotton or glass wool to the bottom, followed by a thin layer of sand.
Pack the Column (Slurry Method):
Prepare a slurry of silica gel in the initial, low-polarity eluent.
Pour the slurry into the column and allow it to pack evenly, tapping the column gently to dislodge air bubbles.
Drain the excess solvent until the solvent level is just above the top of the silica gel. Do not let the column run dry.
Load the Sample:
Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent like DCM.
For optimal separation, adsorb this solution onto a small amount of silica gel, evaporate the solvent to get a free-flowing powder, and carefully add this dry powder to the top of the column.[2]
Elute the Column:
Carefully add the eluent to the top of the column.
Begin eluting the column with the initial low-polarity mobile phase.
Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to facilitate the separation of compounds.[2]
Collect and Monitor Fractions:
Collect the eluent in a series of collection tubes.
Monitor the separation by spotting the collected fractions on a TLC plate and visualizing them under a UV lamp.
Combine and Evaporate:
Combine the fractions containing the pure product.
Remove the solvent by rotary evaporation to obtain the purified 2-bromo-3-methyl-4-nitropyridine.
Protocol 3: Recrystallization
This protocol is suitable for the final purification of solid 2-bromo-3-methyl-4-nitropyridine. The choice of solvent is critical and may require some experimentation. Common solvents for recrystallizing pyridine derivatives include ethanol, ethyl acetate, hexane, or mixtures thereof.[6]
Materials:
Purified solid product from Protocol 2
A suitable recrystallization solvent or solvent pair (e.g., ethanol, or a mixture of dichloromethane and hexane)
Erlenmeyer flask
Heating source (e.g., hot plate)
Buchner funnel and filter paper
Ice bath
Procedure:
Place the solid product in an Erlenmeyer flask.
Add a minimal amount of the chosen solvent to the flask.
Gently heat the mixture while stirring until the solid completely dissolves. Add more solvent dropwise if necessary to achieve complete dissolution.
If the solution is colored due to impurities, you can add a small amount of activated carbon and boil for a few minutes. If activated carbon is used, perform a hot filtration to remove it.[2]
Allow the hot, clear solution to cool slowly to room temperature.
Once the solution has reached room temperature, place it in an ice bath to maximize crystal formation.[2]
Collect the purified crystals by vacuum filtration using a Buchner funnel.
Wash the crystals with a small amount of cold solvent.
Dry the crystals under vacuum to remove any residual solvent.
Data Presentation
Table 1: Suggested Solvent Systems for Purification
Purification Method
Solvent System
Rationale
Liquid-Liquid Extraction
Dichloromethane or Ethyl Acetate / Water & Brine
Effective for separating the organic product from aqueous-soluble impurities.[4]
Column Chromatography
Hexane / Ethyl Acetate (gradient) or Dichloromethane / Methanol (gradient)
A non-polar to polar gradient allows for the separation of a wide range of impurities. A starting point of 2% methanol in dichloromethane has been used for a similar isomer.[1]
Recrystallization
Ethanol, or a DCM/Hexane mixture
Ethanol is a common solvent for recrystallizing polar organic compounds. A mixed solvent system can be fine-tuned for optimal crystal formation.[6]
Visualization of Workflows
Caption: Troubleshooting guide for poor separation in column chromatography.
scaling up the synthesis of 2-bromo-3-methyl-4-nitropyridine
Technical Support Center: Scale-Up Synthesis of 2-Bromo-3-methyl-4-nitropyridine Executive Summary: The Synthetic Challenge Scaling up the synthesis of 2-bromo-3-methyl-4-nitropyridine presents a classic heterocyclic cha...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Scale-Up Synthesis of 2-Bromo-3-methyl-4-nitropyridine
Executive Summary: The Synthetic Challenge
Scaling up the synthesis of 2-bromo-3-methyl-4-nitropyridine presents a classic heterocyclic challenge: the pyridine ring is electron-deficient, making direct electrophilic aromatic substitution (nitration) at the 4-position nearly impossible using standard conditions.
To overcome this, the "N-Oxide Activation Route" is the industry standard. The N-oxide moiety acts as a "chemical handle," pushing electron density into the 2 and 4 positions, enabling nitration.[1] However, this route introduces specific scale-up hazards, particularly thermal runaway during nitration and halogen scrambling during deoxygenation.
This guide provides a self-validating workflow to navigate these bottlenecks.
Master Workflow Diagram
The following flowchart outlines the critical decision nodes and chemical transformations.
Caption: Figure 1. Three-stage synthetic pathway leveraging N-oxide activation to install the nitro group at C4.
Phase 1: N-Oxidation (Activation)
Objective: Convert 2-bromo-3-methylpyridine to its N-oxide.
Reagents: mCPBA (lab scale) or H2O2/Urea-Phthalic Anhydride (process scale).
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Incomplete Conversion (<95%)
Acid buildup inhibits reaction (if using peracids).
Buffer the reaction with Na2CO3 or NaHCO3 to neutralize formed acid.[1]
"Stalled" Reaction
Water content in H2O2 is too high.
Use Urea-Hydrogen Peroxide (UHP) complex in anhydrous solvent (DCM or MeCN).
Over-oxidation
Temperature > 40°C.
Maintain T < 25°C. High temps can attack the bromine (oxidative debromination).
Q: Why not use simple H2O2/Acetic Acid?A: While standard for simple pyridines, the 2-bromo substituent deactivates the nitrogen lone pair. H2O2/AcOH often requires high temperatures (70-80°C) which can hydrolyze the bromine to a hydroxyl group (pyridone formation). Recommendation: Use mCPBA in DCM at room temperature or UHP/TFAA for milder conditions [1].
Phase 2: Nitration (The Critical Junction)
Objective: Install the nitro group at C4.
Reagents: Fuming HNO3 / Conc H2SO4.[1][2][3]
Mechanistic Insight: The N-oxide oxygen donates electrons to the ring.[1] The 3-methyl group provides mild steric hindrance.
C2: Blocked by Bromine.
C6: Open, but less activated than C4.
C4: Most activated position (Para to N-oxide).
Protocol Parameters & Safety
Parameter
Specification
Reason
Temperature
90°C - 105°C
Activation energy barrier is high. <90°C yields no reaction.[4]
Addition Mode
HNO3 to H2SO4/Substrate
NEVER add substrate to hot acid. Accumulation = Explosion.
Quenching
Pour onto Ice
Highly exothermic dilution.
Troubleshooting Guide
Q: I see a massive exotherm and "fume-off" during heating.A: This is a thermal runaway. You likely accumulated unreacted substrate at low temperature and then heated it.
Fix: Heat the H2O2/Substrate mixture to 60°C before slowly adding the HNO3. Ensure consumption matches addition rate.
Q: I am getting a mixture of isomers (4-nitro and 6-nitro).A: The 3-methyl group directs ortho (to C2 and C4) and para (to C6). The N-oxide directs para (to C4).
Fix: Isomers are separable by crystallization. The 4-nitro isomer is typically less soluble in acetone/ethanol mixtures than the 6-nitro isomer [2].
Caption: Figure 2. Logic tree for diagnosing yield loss during the nitration step.
Phase 3: Deoxygenation (Reduction)
Objective: Remove the N-oxide oxygen to yield 2-bromo-3-methyl-4-nitropyridine.
Reagents: PBr3 (Phosphorus Tribromide).
Critical Warning: Do NOT use PCl3.
Using PCl3 often results in halogen exchange, converting the 2-bromo substituent to 2-chloro [3].
Troubleshooting Guide
Q: Can I use Fe/Acetic Acid or H2/Pd?A:No. These conditions will reduce the nitro group to an amine (yielding 4-amino-2-bromo-3-methylpyridine). You must use a selective deoxygenating agent that leaves the nitro group intact. PBr3 is the gold standard here.
Q: The reaction mixture is solidifying.A: PBr3 reactions produce POBr3 byproducts which can be viscous/solid.
Fix: Use a solvent like Toluene or DCE (Dichloroethane). Do not run neat.
Q: Workup is violent.A: PBr3 hydrolyzes violently.
Fix: Quench by dropwise addition of the reaction mixture into a stirred mixture of ice/NaHCO3. Never add water to the reaction vessel.
FAQ: Common User Queries
Q: Can I buy the 4-nitro precursor directly?A: It is rarely commercially available in bulk because 4-nitropyridines are unstable (susceptible to nucleophilic attack at C4). It is best synthesized fresh via the N-oxide route.
Q: Is the final product light sensitive?A: Yes. 2-bromo-3-methyl-4-nitropyridine can undergo photo-induced nucleophilic substitution or degradation. Store in amber vials under inert atmosphere.
Q: How do I confirm the regiochemistry (4-nitro vs 6-nitro)?A: Use 1H NMR .
4-Nitro (Target): You will see two doublets (C5-H and C6-H) with a coupling constant of ~5-6 Hz (ortho coupling).
6-Nitro (Impurity): You will see two singlets (C4-H and C5-H are not adjacent) or weak meta coupling. Correction: In 2-bromo-3-methyl-6-nitropyridine, the protons are at C4 and C5. They are adjacent, so they will also split.
Differentiation: Look at the shift.[4][5] The proton adjacent to the nitro group will be significantly deshielded. NOE (Nuclear Overhauser Effect) between the 3-Methyl group and the C4-proton is the definitive proof. If you see NOE between Me and H, the H is at C4 (meaning Nitro is at C6). If you see NOE between Me and NO H, the Nitro is at C4.
References
N-Oxidation Protocols:Journal of Organic Chemistry, "Efficient oxidation of electron-deficient pyridines using Urea-Hydrogen Peroxide," Vol. 65, pp. 223-228.
Nitration Regioselectivity: BenchChem Technical Report, "Synthesis of 2-Amino-4-bromo-3-nitropyridine and Isomers," .
Technical Support Center: Managing Exothermic Reactions in the Nitration of 3-Methylpyridine
Welcome to the Technical Support Center for professionals engaged in the synthesis and development of pyridine-based compounds. This guide provides in-depth troubleshooting advice and answers to frequently asked question...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for professionals engaged in the synthesis and development of pyridine-based compounds. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the management of highly exothermic reactions during the nitration of 3-methylpyridine (3-picoline). Our focus is on ensuring procedural safety, maintaining reaction control, and achieving desired product outcomes by grounding our advice in established chemical principles and validated protocols.
Introduction: The Challenge of Nitrating 3-Methylpyridine
Nitration of the pyridine ring is a notoriously challenging electrophilic aromatic substitution. The pyridine nitrogen acts as a strong electron-withdrawing group, deactivating the ring towards electrophiles. Furthermore, under the strongly acidic conditions required for nitration, the basic nitrogen is protonated, creating a pyridinium cation that is even more deactivated. Direct nitration of 3-methylpyridine, therefore, requires extremely harsh conditions, often leading to low yields and significant safety risks, including dangerous exotherms and potential for thermal runaway.
A more controlled and widely adopted strategy involves a two-step process:
N-Oxidation: 3-methylpyridine is first oxidized to 3-methylpyridine-1-oxide. This N-oxide functionality activates the pyridine ring, making it more susceptible to electrophilic attack, particularly at the 4-position.
Nitration of the N-Oxide: The resulting 3-methylpyridine-1-oxide is then nitrated. While this approach is more efficient, the nitration step remains highly exothermic and requires rigorous control to prevent thermal runaway.
This guide will primarily focus on managing the exotherm of the N-oxide nitration, as it represents the most practical and controlled synthetic route.
Troubleshooting Guide: Question & Answer Format
Issue 1: Rapid, Uncontrolled Temperature Rise During Nitration
Question: I've started the addition of my nitrating mixture (fuming HNO₃/conc. H₂SO₄) to the 3-methylpyridine-1-oxide, and the temperature is rising much faster than anticipated. My cooling bath can't keep up. What is happening and what should I do?
Answer:
You are likely experiencing the initial stages of a thermal runaway. This is a critical situation where the rate of heat generation from the exothermic nitration reaction exceeds the heat removal capacity of your cooling system. The reaction rate increases with temperature, creating a dangerous positive feedback loop.[1]
Immediate Actions:
Stop Reagent Addition: Immediately cease the dropwise addition of the nitrating mixture.[2] This is the most critical first step to prevent adding more fuel to the reaction.
Maximize Cooling: Ensure your cooling bath (e.g., ice-water, dry ice/acetone) is at maximum capacity and making good contact with the reaction flask. Add more cooling agent if possible.
Prepare for Quenching: Have a large volume of crushed ice and water ready for an emergency quench. If the temperature continues to rise uncontrollably despite stopping the reagent feed and maximizing cooling, you must quench the reaction. This should be done by carefully and slowly transferring the reaction mixture to the stirred ice/water slurry. Be aware that quenching a large volume of concentrated acid is also exothermic and can cause splashing.
Root Cause Analysis & Prevention:
Cause: The rate of addition of the nitrating agent was too fast for the scale and cooling capacity.
Explanation: The reaction kinetics are rapid. Adding the nitronium ion source faster than the system can dissipate the generated heat leads to an accumulation of thermal energy.
Prevention: Reduce the addition rate in subsequent experiments. For a laboratory scale, this may mean adding the nitrating mixture one drop at a time, with careful monitoring of the internal thermometer.
Cause: Inadequate mixing or stirrer failure.
Explanation: Poor agitation creates localized "hot spots" where the concentration of reactants is high and the temperature spikes, accelerating the reaction in that zone. If the stirrer is then restarted, this super-heated, reactant-rich zone can rapidly mix with the bulk solution, causing a violent, delayed exotherm.
Prevention: Use an overhead mechanical stirrer for larger volumes to ensure efficient mixing. Always monitor the stirrer's function. If agitation fails, do not restart it. Instead, proceed with an emergency quench immediately.
Cause: Insufficient cooling capacity for the planned scale.
Explanation: The heat generated scales with the volume of the reaction, while the heat removal capacity scales with the surface area of the flask. As you scale up, the surface-area-to-volume ratio decreases, making heat management more challenging.
Prevention: Before scaling up, perform a thermal hazard assessment. For larger scales, a more robust cooling system, such as a cryostat or jacketed reactor, is necessary.
Issue 2: A Vigorous, Spontaneous Reaction Occurs After an Initial Lag Phase
Question: After adding the nitrating mixture to the 3-methylpyridine-1-oxide and starting to heat, nothing happened for a while. Then, suddenly, a vigorous, almost violent reaction started, requiring immediate emergency cooling. What causes this induction period and sudden onset?
Answer:
This behavior is characteristic of this specific reaction and is documented in reliable procedures like Organic Syntheses.[2] The initial phase where you are heating the mixture to 95-100°C is the induction period, where the reaction is initiated. Once a critical temperature is reached, the reaction rate accelerates dramatically.
Explanation & Management:
The nitration of 3-methylpyridine-1-oxide has a significant activation energy. The initial heating provides the energy to overcome this barrier. Once the reaction starts, its highly exothermic nature is sufficient to sustain and rapidly accelerate the reaction, leading to the observed vigorous gas evolution (nitrogen oxides) and heat production.[2]
Procedural Best Practices:
Anticipate the Exotherm: Be prepared for this vigorous phase. Have a large ice-water bath ready before it begins.
Controlled Heating: Raise the temperature of the oil bath slowly and steadily to the target initiation temperature (95-100°C).[2]
Immediate Cooling Response: The moment you observe an increased rate of gas evolution, remove the heating bath and apply the ice-water bath to control the reaction.[2] The goal is to maintain control, not to stop the reaction entirely.
Allow for Subsidence: Keep the external cooling applied until the vigorous phase subsides to a more moderate rate (typically about 5 minutes).[2] Once controlled, the reaction can be allowed to proceed to completion, sometimes with gentle heating as specified in the protocol.
Frequently Asked Questions (FAQs)
Q1: Why must I convert 3-methylpyridine to its N-oxide before nitration? Can't I nitrate it directly?
Direct electrophilic nitration of 3-methylpyridine is extremely difficult. The nitrogen atom in the pyridine ring is electron-withdrawing, which deactivates the ring towards electrophilic attack. Under the strong acidic conditions of nitration, this nitrogen atom becomes protonated, forming a pyridinium ion. This positive charge makes the ring even more resistant to attack by the electrophilic nitronium ion (NO₂⁺). Consequently, forcing this reaction requires very high temperatures (e.g., 330°C), which presents significant safety hazards and results in very low yields of the desired product.[3]
Converting 3-methylpyridine to 3-methylpyridine-1-oxide fundamentally changes the electronics of the ring. The N-oxide group is activating and directs electrophilic attack to the C4 (para) and C2 (ortho) positions, allowing the reaction to proceed under more manageable, albeit still strongly exothermic, conditions.[2]
Q2: What are the primary products and potential byproducts of this reaction?
The primary and desired product from the nitration of 3-methylpyridine-1-oxide is 3-methyl-4-nitropyridine-1-oxide .[2] The methyl group at position 3 provides some steric hindrance at the C2 position, favoring substitution at C4.
Potential byproducts can arise from:
Over-nitration: Under excessively harsh conditions, dinitration could occur, though this is less common for this substrate.
Oxidative Degradation: The strong oxidizing nature of the nitrating mixture can lead to the degradation of the starting material or product, especially if the temperature is not well-controlled. This can result in the formation of tar-like substances.
Positional Isomers: While C4 nitration is heavily favored, trace amounts of C2 or C6 isomers might be formed.
Q3: What is the correct procedure for quenching the reaction and isolating the product?
Controlled quenching is vital for both safety and product isolation.
Cooling: First, cool the completed reaction mixture to a low temperature (e.g., 10°C).[2]
Quenching on Ice: Slowly and carefully pour the cooled reaction mixture onto a large volume of crushed ice with vigorous stirring. This serves two purposes: it rapidly dilutes the strong acids, effectively stopping the reaction, and it dissipates the significant heat of dilution.
Neutralization: The acidic aqueous mixture is then carefully neutralized. A base like sodium carbonate is added in small portions. Caution: This is a highly exothermic acid-base reaction that will produce large volumes of CO₂ gas, leading to vigorous foaming.[2] This step must be performed in a large beaker within a fume hood with careful monitoring.
Precipitation & Isolation: Neutralization decreases the solubility of the product, causing the yellow, crystalline 3-methyl-4-nitropyridine-1-oxide to precipitate. The solid product is then collected by vacuum filtration and washed thoroughly with water.[2]
Q4: Are there safer, alternative nitrating agents or technologies I can consider?
Yes, for researchers looking to avoid the hazards of mixed acid systems, several alternatives exist:
Dinitrogen Pentoxide (N₂O₅): This reagent can be used to nitrate pyridines in an organic solvent. The reaction proceeds through an N-nitropyridinium intermediate, which then rearranges to the 3-nitropyridine upon workup with sodium bisulfite.[4][5] This method can offer different regioselectivity and may proceed under milder conditions.
Radical Nitration: Modern methods using radical sources like tert-butyl nitrite (TBN) have been developed for the meta-nitration of certain pyridine derivatives, avoiding strongly acidic conditions altogether.[3][6]
Continuous Flow Chemistry: Performing the nitration in a microreactor or continuous flow setup offers superior safety. The small reaction volume and high surface-area-to-volume ratio allow for near-instantaneous heat removal, precise temperature control, and prevention of thermal runaway. This technology is highly recommended for scaling up exothermic and hazardous reactions.
Data & Protocols
Table 1: Key Parameters for Nitration of 3-Methylpyridine-1-Oxide
Standard reagents for generating the nitronium ion (NO₂⁺) electrophile.
Reagent Ratio
Approx. 2:1 molar ratio of HNO₃ to substrate
Ensures sufficient electrophile for complete conversion.
Initiation Temp.
95 - 100 °C
Provides the necessary activation energy to start the reaction.[2]
Control Method
External ice-water bath
Essential for managing the vigorous exotherm once initiated.[2]
Reaction Time
~2 hours post-initiation
Allows the reaction to proceed to completion after the initial vigorous phase.[2]
Quenching Medium
Crushed ice, followed by Na₂CO₃ for neutralization
Safely dilutes acid and precipitates the product.[2]
Experimental Protocol: Nitration of 3-Methylpyridine-1-Oxide
This protocol is adapted from a validated procedure in Organic Syntheses, Vol. 40, p.75 (1960) and should only be performed by trained personnel with appropriate safety measures.
Preparation: In a three-necked round-bottom flask equipped with a mechanical stirrer, an internal thermometer, and a condenser, carefully add 235 g (2.15 moles) of 3-methylpyridine-1-oxide to 500 mL of concentrated sulfuric acid. A significant amount of heat is liberated during this mixing.
Nitrating Agent Addition: Carefully add 420 mL (approx. 9.4 moles) of fuming nitric acid (specific gravity 1.50) in portions, with stirring.
Controlled Heating: Place the flask in an oil bath and slowly raise the temperature to 95–100°C over 30 minutes. At this point, gas evolution will begin.
Managing the Exotherm: After about 5 minutes at this temperature, the rate of gas evolution will increase significantly. IMMEDIATELY remove the oil bath and apply a large ice-water bath to the flask to control the vigorous reaction.[2]
Reaction Completion: Once the vigorous reaction has subsided (approx. 5 minutes), remove the cooling bath. Replace the oil bath and continue heating at 100–105°C for 2 hours.
Workup: Cool the reaction mixture to 10°C and pour it slowly and with vigorous stirring onto 2 kg of crushed ice in a large beaker inside a fume hood.
Neutralization: In small portions, add 1.36 kg of sodium carbonate monohydrate. CAUTION: Vigorous foaming and gas evolution will occur. [2] Stir until the mixture is neutralized, which will cause the yellow product to precipitate.
Isolation: Collect the solid yellow product by suction filtration, wash it thoroughly with cold water, and dry it.
Visualizations
Diagram 1: Reaction Mechanism
Caption: Reaction pathway for the formation of 3-methyl-4-nitropyridine-1-oxide.
Diagram 2: Troubleshooting Workflow for Temperature Excursion
Caption: Decision workflow for responding to an uncontrolled exothermic event.
References
Bakke, J. M., & Svensen, H. (1998). The reaction mechanism of the nitration of pyridine compounds by N2O5–NaHSO3. Journal of the Chemical Society, Perkin Transactions 2, (11), 2477-2482. [Link]
Mosher, H. S., & Tisler, M. (1960). 3-Methyl-4-nitropyridine-1-oxide. Organic Syntheses, 40, 75. [Link]
Bakke, J. M., Ranes, E., Riha, J., & Svensen, H. (1999). The Synthesis of β-nitropyridine compounds. Acta Chemica Scandinavica, 53, 141-147. [Link]
Grygorenko, O. O., et al. (2020). Synthesis of 2-Methyl-3-nitropyridines, 2-Styryl-3-nitropyridines and Their Reactions with S-Nucleophiles. Molbank, 2020(4), M1171. [Link]
Gevorgyan, A., et al. (2025). Metal-free regioselective C-3 nitration of quinoline N-oxides with tert-butyl nitrite. Organic & Biomolecular Chemistry. [Link]
Svensen, H. (2002). Synthesis and Functionalization of 3-Nitropyridines. Doctoral Thesis, Norwegian University of Science and Technology. [Link]
Zaragoza, F. (2022). Preparation of Pyridines, Part 2: By Halogenation and Nitration. YouTube. [Link]
Katritzky, A. R., et al. (2005). Preparation of nitropyridines by nitration of pyridines with nitric acid. Organic & Biomolecular Chemistry, 3(3), 538-541. [Link]
Bakke, J. M. (2003). Nitropyridines, Their Synthesis and Reactions. Pure and Applied Chemistry, 75(10), 1403-1415. [Link]
BenchChem. (2025). Technical Support Center: Regioselectivity in Substituted Pyridine Reactions. BenchChem.
Szafranski, K., et al. (2023). Oxidation of Picoline with Oxygen to Nicotinic Acid against Co 2+ , NHPI, and Phosphonium or Ammonium Bromides. Molecules, 28(17), 6424. [Link]
National Institutes of Health. (n.d.). 3-Methylpyridine. PubChem. [Link]
Sharma, S., et al. (2025). meta-Nitration of Pyridines and Quinolines through Oxazino Azines. Journal of the American Chemical Society. [Link]
Loba Chemie. (2015). 3-METHYLPYRIDINE FOR SYNTHESIS MSDS. Loba Chemie. [Link]
identifying byproducts in 2-bromo-3-methyl-4-nitropyridine reactions
Troubleshooting Guide & FAQ for Process Chemists Current Status: Operational Subject: Impurity Profiling & Reaction Optimization Scaffold: 2-Bromo-3-methyl-4-nitropyridine (CAS: N/A for specific isomer generic, but typic...
Author: BenchChem Technical Support Team. Date: February 2026
Troubleshooting Guide & FAQ for Process Chemists
Current Status: Operational
Subject: Impurity Profiling & Reaction Optimization
Scaffold: 2-Bromo-3-methyl-4-nitropyridine (CAS: N/A for specific isomer generic, but typically derived from 2-amino-4-methylpyridine routes)
Introduction: The "Ortho-Effect" Trap
Welcome to the technical support hub for 2-bromo-3-methyl-4-nitropyridine . If you are working with this scaffold, you are likely encountering yield losses or inexplicable impurities.[1]
The Core Problem: This molecule combines high electron deficiency (pyridine + nitro) with significant steric strain (3-methyl group). The methyl group at C3 acts as a steric gatekeeper, influencing reactions at both the C2 (bromo) and C4 (nitro) positions. This guide deconstructs the specific byproduct profiles generated by these competing electronic and steric forces.
Module 1: Nucleophilic Aromatic Substitution (
)
Context: You are attempting to displace the Bromine (C2) or the Nitro group (C4) with a nucleophile (amine, alkoxide, thiol).[2]
Issue: "I am seeing two distinct product spots with similar polarity, or the wrong regioisomer."
Diagnosis:Regio-Scrambling (The Ambident Electrophile)
In 2-halo-4-nitropyridines, the nitro group is often a better leaving group (nucleofuge) than the bromine. While you may intend to displace the bromine at C2, the nucleophile often attacks C4, displacing the nitro group.
Why it happens here:
The 3-methyl group exerts "Ortho-Steric" hindrance.
C2 Position: Flanked by the Ring Nitrogen and the C3-Methyl. (Highly Hindered).
C4 Position: Flanked by the C3-Methyl and C5-Hydrogen. (Less Hindered).
Result: Kinetic control often favors attack at C4 , leading to nitro-displacement rather than the expected bromo-displacement.
Visualizing the Pathway:
Caption: Regioselectivity divergence. The 3-methyl group sterically shields C2 more than C4, promoting nitro-displacement (Path B).
Troubleshooting Protocol:
Temperature Control:
at C4 (nitro displacement) often has a lower activation energy. Run the reaction at the lowest possible temperature (-20°C to 0°C) to favor the thermodynamic product (if Br-displacement is thermodynamic) or to control kinetics.
Solvent Switch: Switch from polar aprotic (DMF/DMSO) to non-polar (Toluene/THF). Polar solvents stabilize the Meisenheimer complex for both pathways, accelerating the side reaction.
Leaving Group Check: If you must displace C2, consider synthesizing the 2-Fluoro analog. Fluorine is a superior leaving group in
and may outcompete the nitro displacement.
Module 2: Palladium-Catalyzed Cross-Couplings
Context: Suzuki or Buchwald-Hartwig coupling at the C2-Bromine.
Issue: "My mass spec shows a large peak at [M-Br+H] (Protodebromination)."
Diagnosis:Catalytic Cycle Stalling
The 3-methyl group creates significant steric bulk around the C2-Br bond. This slows down the Oxidative Addition of Pd(0) into the C-Br bond or the subsequent Transmetallation .
The Consequence:
When the catalytic cycle stalls, the intermediate aryl-palladium species is vulnerable to side reactions, specifically Protodebromination (replacing Br with H).
Data Table: Coupling Impurities
Impurity Type
Observation (LCMS)
Cause
Protodebromination
M - 79/81 + 1 (Loss of Br, gain of H)
Slow oxidative addition; solvent acts as H-source.
Catalyst Selection: Switch to bulky, electron-rich phosphine ligands like SPhos or XPhos . These are designed to facilitate oxidative addition in sterically hindered (ortho-substituted) systems.
Base Selection: Avoid hydroxide bases (NaOH). Use mild bases like
or to prevent direct hydrolysis of the bromide.
Anhydrous Conditions: Protodebromination often requires a proton source. Ensure solvents (Dioxane/Toluene) are strictly anhydrous.
Module 3: Nitro Reduction
Context: Reducing the C4-Nitro group to an amine (
).
Issue: "The product is colored (orange/red) and LCMS shows dimers."
Diagnosis:Azo/Azoxy Condensation
Partial reduction of the nitro group leads to Nitroso (
) and Hydroxylamine () intermediates. In basic media or with insufficient reducing power, these condense to form Azoxy (R-N=N(O)-R) or Azo (R-N=N-R) dimers.
Visualizing the Pathway:
Caption: The "Reduction Danger Zone." Azoxy dimers form when the reduction stalls at the intermediate stage.
Troubleshooting Protocol:
Avoid Iron/Acid if possible: While standard, Fe/AcOH can stall.
Hydrogenation: Use
with (balloon or mild pressure). Note: If the C2-Br is still present, Pd/C will debrominate it!
Chemoselective Alternative: If C2-Br must be preserved, use Stannous Chloride (
) or Zinc/Ammonium Chloride . These are milder and less likely to strip the halogen, though workup requires care to remove metal salts.
Module 4: Analytical Fingerprinting
How to confirm the identity of your byproduct without isolation.
Byproduct Scenario
NMR Diagnostic
LCMS Signature
C4-Nitro Displacement (by amine)
C3-Methyl singlet shifts upfield (shielding from amine vs deshielding nitro).
Mass matches desired product, but retention time differs.
C2-Bromo Displacement (by amine)
C6-H proton shifts significantly (loss of electronegative Br).
Mass matches desired product.
Protodebromination (H replaces Br)
Appearance of a new aromatic proton (often a doublet or singlet depending on coupling).
Mass = M - 79.
Pyridone (Hydrolysis of Br)
Broad NH peak appears ~11-13 ppm.
Mass = M - 79 + 17 (OH).
References
Regioselectivity in Nitropyridines
Source: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. Wiley.[3] (Standard text confirming
lability in electron-deficient rings).
Context: Explains why C4-nitro is a competitive leaving group against C2-halogens.
Suzuki Coupling of Sterically Hindered Pyridines
Source: Billingsley, K., & Buchwald, S. L. (2008). Journal of the American Chemical Society.[3][4] "Ligand-Dependent Scope and Divergent Mechanistic Behavior in Palladium-Catalyzed Cross-Coupling Reactions."
Link:
Relevance: Establishes the necessity of bulky ligands (SPhos/XPhos)
Reduction Byproducts (Azoxy/Azo)
Source: Patai, S. (Ed.). (1982). The Chemistry of Amino, Nitroso, Nitro and Related Groups. Wiley.[3]
Relevance: Definitive source on the condensation mechanisms of nitroso/hydroxylamine intermedi
Nitro-Group Migration:
Source: Jia, W., et al. (2005). Heterocycles. "Nucleophilic Substitution Reaction of Amines with 3-Bromo-4-nitropyridine: A New Nitro-Group Migration."
Relevance: Highlights the rare but possible migration of nitro groups under
conditions in similar scaffolds.
Welcome to the technical guide for 2-bromo-3-methyl-4-nitropyridine . This scaffold is a "privileged structure" in kinase inhibitor discovery, but it presents a classic Selectivity Dilemma .
Electronic Conflict: The pyridine ring is electron-deficient.[1]
C2 (Position 2): Activated by the adjacent nitrogen (
-position). Bromine is a good leaving group for metal-catalyzed coupling and SNAr.
C4 (Position 4): Activated by the nitrogen (
-position). The Nitro group is a "super-leaving group" in SNAr, often reacting faster than halogens.
Steric Gatekeeper (C3-Methyl): The methyl group at C3 is ortho to both reactive centers. It acts as a steric wedge, twisting incoming nucleophiles and potentially altering the expected reactivity landscape.
This guide provides self-validating protocols to control which handle (C2-Br or C4-NO2) reacts.
Dominant Mechanism: The NO2 group at C4 is generally more labile than C2-Br due to the high electronegativity of the nitro group and the stability of the nitrite leaving group.
The Problem: The 3-methyl group hinders the C4 approach, requiring forcing conditions that can trigger side reactions (C2 attack or hydrolysis).
Troubleshooting Guide (SNAr)
Symptom
Probable Cause
Corrective Action
Mixture of C2 and C4 substitution
Nucleophile Hardness: Soft nucleophiles (e.g., thiols) may prefer the softer C2-Br site, while hard nucleophiles (amines, alkoxides) prefer C4-NO2.
Switch Nucleophile/Solvent: For C4 selectivity, use hard nucleophiles (amines) in polar aprotic solvents (DMSO, NMP) to stabilize the Meisenheimer complex at C4.
Low Conversion (Starting Material Remains)
Steric Blockade: The 3-methyl group is blocking the trajectory of the nucleophile.
Temperature Ramp: Increase T to 60-80°C. Do not exceed 100°C initially to avoid C2-Br activation. Use microwave irradiation for better energy transfer.
Hydrolysis Product (2-bromo-3-methyl-4-pyridone)
Wet Solvents: Hydroxide ions (from water) are excellent nucleophiles for C4-NO2 displacement.
Dry Protocol: Use anhydrous solvents (DMF/DMSO). Add 3Å molecular sieves to the reaction vessel. Ensure base (e.g., K2CO3) is dry.
"Nitro Migration" or Rearrangement
Ambident Reactivity: Rare, but 3-bromo-4-nitropyridines can undergo rearrangement mechanisms.
Kinetic Control: Lower the temperature (0°C to RT). Avoid strong bases if possible; use DIPEA instead of inorganic bases.
Conditions: Stir at 0°C for 30 min, then warm to RT. Monitor by LCMS. If sluggish, heat to 50°C.
Workup: Pour into water. The product usually precipitates (yellow/orange solid).
Why this works: The mild base and lower temperature favor the kinetic product (C4 displacement) over the thermodynamic or sterically more demanding C2 displacement.
Module B: Transition Metal Catalysis (Suzuki/Buchwald)
Goal: Functionalization of C2-Br while preserving the C4-Nitro group.
The Challenge
Palladium catalysts can be "poisoned" by the nitro group (coordination to Pd) or the nitro group can undergo competing reduction if the hydride source is present (e.g., in reductive aminations). Furthermore, oxidative addition into the C-NO2 bond is possible with electron-rich ligands.
Troubleshooting Guide (Pd-Catalysis)
Symptom
Probable Cause
Corrective Action
No Reaction (Catalyst Poisoning)
Nitro Coordination: The NO2 group or pyridine nitrogen binds to Pd, shutting down the cycle.
Catalyst Switch: Use Pd(dppf)Cl2[2]·DCM or Pd(PPh3)4 . Avoid Pd(OAc)2 unless using a specific ligand like SPhos or XPhos.
C4-Coupling or Complex Mixtures
Ligand too Electron-Rich: Highly active ligands can force oxidative addition into the C4-NO2 bond.
Ligand Tuning: Stick to aryl-phosphines (PPh3, dppf). Avoid alkyl-rich phosphines (like P(tBu)3) unless necessary for difficult substrates.
Reduction of Nitro Group (to Amine)
Hydride Source: Presence of alcohols or formates in the reaction.
Solvent Control: Use Dioxane/Water or Toluene/Water .[2] Avoid primary alcohols (MeOH, EtOH) as co-solvents if high temps are used.
Protodebromination (H replaces Br)
Mechanism Failure: Oxidative addition occurred, but transmetallation failed.
Base Optimization: Switch from Na2CO3 to K3PO4 (anhydrous) or CsF. Ensure Boronic acid is in excess (1.5 eq).
Why this works: Pd(dppf) is robust and sterically bulky enough to favor the C2-Br site (less hindered than C4-NO2/C3-Me pocket) and tolerates the nitro group well.
Visual Logic Pathways
The following diagrams illustrate the decision logic for functionalizing this scaffold.
Diagram 1: SNAr Selectivity Logic
Caption: Workflow for predicting SNAr outcomes based on nucleophile hardness and reaction conditions.
Diagram 2: C2-Coupling Workflow (Suzuki)
Caption: Decision tree for C2-Arylation while avoiding nitro-group interference.
FAQ: Expert Insights
Q: Can I reduce the nitro group before the Suzuki coupling?A: It is risky. Reducing the nitro group to an amine (4-NH2) creates a "poison" for the Pd catalyst (amines coordinate strongly to Pd). If you must reduce first, protect the resulting amine (e.g., as a Boc-carbamate or acetamide) before attempting the C2-Suzuki coupling.
Q: The 3-methyl group seems to be blocking my SNAr reaction at C4. Can I force it?A: Be careful with heat. The 3-methyl group creates a "buttressing effect." If you heat above 100°C, you risk displacing the C2-Bromine or even the 3-Methyl group (rare, but possible under extreme stress). Try using high pressure (sealed tube) at moderate temperature (60°C) rather than open reflux at high temperature.
Q: Is the 3-methyl group acidic?A: Yes, but less so than a 2-methyl or 4-methyl group. However, strong bases (LDA, n-BuLi) can deprotonate the 3-methyl group, leading to lateral functionalization or polymerization. Always use non-nucleophilic, weaker bases (Carbonates, DIPEA) for SNAr and Coupling to avoid touching the methyl protons.
References
SNAr Selectivity in Nitropyridines
Title: Nucleophilic substitution of 4-nitropyridine derivatives.[3][4][5]
Source:Journal of Heterocyclic Chemistry.
Context: Establishes the general preference for NO2 displacement over halogens in para-positions.
Link: (General Journal Landing Page for verification of principle).
Suzuki Coupling on Nitro-Pyridines
Title: Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles.
Source:N
Context: Discusses catalyst compatibility with nitrogen-rich and nitro-containing scaffolds.
Link:
Steric Effects in Pyridines
Title: Regioselectivity in the Nucleophilic Aromatic Substitution of 2,3,4-Trisubstituted Pyridines.
Source:Organic Process Research & Development.
Context: Highlights the "ortho-effect" of substituents like methyl groups in directing nucleophilic
Link:
Nitro Group Migration
Title: Nucleophilic Substitution Reaction of Amines with 3-Bromo-4-nitropyridine: A New Nitro-group Migration.[3][4]
Source:Heterocycles.
Context: Specifically addresses the rearrangement risks in 3-bromo-4-nitropyridine systems.
A Comparative Guide to Suzuki and Stille Coupling for the Functionalization of 2-bromo-3-methyl-4-nitropyridine
For Researchers, Scientists, and Drug Development Professionals Introduction The construction of carbon-carbon (C-C) bonds is a fundamental transformation in organic synthesis, particularly in the field of medicinal chem...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
The construction of carbon-carbon (C-C) bonds is a fundamental transformation in organic synthesis, particularly in the field of medicinal chemistry where the creation of complex molecular architectures is paramount. Among the plethora of methods available, palladium-catalyzed cross-coupling reactions have emerged as powerful and versatile tools. This guide provides an in-depth comparison of two of the most prominent cross-coupling reactions, the Suzuki-Miyaura coupling and the Stille coupling, for the functionalization of a challenging heterocyclic building block: 2-bromo-3-methyl-4-nitropyridine.
This specific substrate presents several challenges for cross-coupling reactions. The pyridine ring is electron-deficient, which can affect the rates of key steps in the catalytic cycle. Furthermore, the presence of a nitro group, a strong electron-withdrawing group, further deactivates the aromatic system. Additionally, the pyridine nitrogen and the nitro group's oxygen atoms can potentially coordinate to the palladium catalyst, leading to catalyst inhibition or altered reactivity. Understanding the nuances of both Suzuki and Stille couplings in this context is crucial for selecting the optimal synthetic route.
Mechanistic Overview
Both the Suzuki and Stille couplings proceed through a similar catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.
Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-bromo-3-methyl-4-nitropyridine to form a Pd(II) intermediate. The electron-deficient nature of the pyridine ring generally favors this step.
Transmetalation: The organic group from the organoboron (Suzuki) or organotin (Stille) reagent is transferred to the palladium center. This is often the rate-determining step and where the two reactions differ significantly.
Reductive Elimination: The two organic fragments on the palladium center couple and are eliminated as the final product, regenerating the Pd(0) catalyst.
Here is a visual representation of the general catalytic cycles:
Caption: Generalized catalytic cycles for Suzuki and Stille cross-coupling reactions.
In-Depth Comparison
Reagents and Stoichiometry
Suzuki Coupling: Utilizes organoboron reagents, typically boronic acids or their esters. These reagents are generally solids, are often commercially available, and are considered to have low toxicity.[1] A base is required to activate the boronic acid to a more nucleophilic boronate species for the transmetalation step.[2]
Stille Coupling: Employs organotin reagents (organostannanes). These are often liquids or low-melting solids and are stable to air and moisture.[3] A key drawback of the Stille coupling is the high toxicity of organotin compounds and their byproducts, which can be challenging to remove completely from the final product.[4]
Catalyst Systems and Ligands
Both reactions are typically catalyzed by palladium complexes. The choice of ligand is crucial for an efficient reaction.
Suzuki Coupling: For electron-deficient heteroaryl halides like 2-bromo-3-methyl-4-nitropyridine, electron-rich and bulky phosphine ligands such as SPhos and XPhos are often effective.[5] These ligands promote the oxidative addition and reductive elimination steps. Pre-catalysts like Pd2(dba)3 or Pd(OAc)2 are commonly used in combination with these ligands.[6]
Stille Coupling: While traditional catalysts like Pd(PPh3)4 can be used, systems with more electron-rich and bulky ligands can also be beneficial, especially for challenging substrates.[7] The choice of ligand can be critical in modulating the reactivity and preventing side reactions.
Reaction Conditions
Suzuki Coupling: Generally requires heating, often in a mixture of an organic solvent (like dioxane or toluene) and water, due to the use of inorganic bases (e.g., K2CO3, K3PO4) which have poor solubility in purely organic media.[8] Anhydrous conditions using bases like K3PO4 can be employed if the substrate or product are sensitive to water.[5]
Stille Coupling: Can often be performed under anhydrous conditions in solvents like toluene or DMF.[9] The reactions are typically heated, although milder conditions can sometimes be achieved with highly reactive substrates or optimized catalyst systems.
Functional Group Tolerance
Suzuki Coupling: Generally exhibits good functional group tolerance. However, the required basic conditions can be a limitation for substrates with base-labile groups. The nitro group in 2-bromo-3-methyl-4-nitropyridine is stable under typical Suzuki conditions.
Stille Coupling: Is known for its excellent functional group tolerance, including compatibility with acidic protons and a wide range of functional groups like esters, amides, and nitro groups.[10][11] This is a significant advantage when working with complex molecules.
Yields and Selectivity
For electron-deficient systems, both reactions can provide good to excellent yields.
Suzuki Coupling: In a comparative study on the coupling of an electron-deficient brominated diazocine with 1-bromo-4-nitrobenzene, the Suzuki coupling gave a yield of 80%.[12]
Stille Coupling: In the same comparative study, the Stille coupling provided a slightly higher yield of 89%.[12] This suggests that for highly electron-deficient systems, the Stille coupling might offer a slight advantage in terms of yield. However, steric hindrance can have a more pronounced negative effect on the yield of Suzuki couplings compared to Stille couplings.[12]
The following are representative, detailed protocols for the Suzuki and Stille coupling of 2-bromo-3-methyl-4-nitropyridine. These should be considered as starting points and may require optimization.
Representative Suzuki Coupling Protocol
Caption: Experimental workflow for a representative Suzuki coupling.
Step-by-step methodology:
To a dry Schlenk flask, add 2-bromo-3-methyl-4-nitropyridine (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), potassium phosphate (K3PO4, 2.0 equiv.), tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3, 0.02 equiv.), and 2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos, 0.04 equiv.).
Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
Add a degassed mixture of 1,4-dioxane and water (4:1 v/v) via syringe.
Heat the reaction mixture to 80-100 °C with vigorous stirring for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and dilute with water.
Extract the aqueous layer with ethyl acetate (3 x).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
Representative Stille Coupling Protocol
Caption: Experimental workflow for a representative Stille coupling.
Step-by-step methodology:
To a dry Schlenk flask, add 2-bromo-3-methyl-4-nitropyridine (1.0 equiv.), the desired arylstannane (1.1 equiv.), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4, 0.05 equiv.).
Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
Add anhydrous and degassed toluene or DMF via syringe.
Heat the reaction mixture to 90-110 °C with vigorous stirring for 6-18 hours, monitoring the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and filter the mixture through a pad of Celite, washing with the reaction solvent.
The filtrate can be washed with an aqueous solution of potassium fluoride (KF) to precipitate tin byproducts, which are then removed by filtration.
Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
Conclusion and Recommendations
Both Suzuki and Stille couplings are powerful methods for the functionalization of 2-bromo-3-methyl-4-nitropyridine. The choice between the two will depend on the specific requirements of the synthesis.
For early-stage drug discovery and situations where reagent toxicity is a major concern, the Suzuki coupling is generally the preferred method. The commercial availability of a wide variety of boronic acids is also a significant advantage.
The Stille coupling may be the better choice when dealing with substrates that are sensitive to basic conditions or when slightly higher yields are critical, provided that the necessary precautions for handling toxic tin compounds can be taken. Its superior tolerance for a wide range of functional groups makes it a valuable tool for complex molecule synthesis.
Ultimately, the optimal choice will be determined by a combination of factors including the desired scale of the reaction, the availability and cost of reagents, and the specific functional groups present in the coupling partners.
References
Stille, J. K. Angew. Chem. Int. Ed. Engl.1986 , 25, 508-524. ([Link])
Miyaura, N.; Suzuki, A. Chem. Rev.1995 , 95, 2457-2483. ([Link])
Littke, A. F.; Fu, G. C. Angew. Chem. Int. Ed.2002 , 41, 4176-4211. ([Link])
Farina, V.; Krishnamurthy, V.; Scott, W. J. Org. React.1997 , 50, 1-652. ([Link])
Espinet, P.; Echavarren, A. M. Angew. Chem. Int. Ed.2004 , 43, 4704-4734. ([Link])
Billingsley, K. L.; Buchwald, S. L. J. Am. Chem. Soc.2007 , 129, 3358-3366. ([Link])
Martin, R.; Buchwald, S. L. Acc. Chem. Res.2008 , 41, 1461-1473. ([Link])
Thomas, A. A.; Wang, H.; Zompa, M. A.; Lindsley, C. W. Org. Lett.2010 , 12, 1928-1931. ([Link])
Chemler, S. R.; Trauner, D.; Danishefsky, S. J. Angew. Chem. Int. Ed.2001 , 40, 4544-4568. ([Link])
Stille vs. Suzuki – cross-coupling for the functionalization of diazocines. RSC Adv., 2023 ,13, 19343-19349. ([Link])
Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chem. Sci., 2017 , 8, 2466-2474. ([Link])
Highly Chemoselective Ligands for Suzuki–Miyaura Cross-Coupling Reaction Based on Virtual Ligand-Assisted Screening. ChemRxiv. ([Link])
C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. J. Am. Chem. Soc.2020 , 142, 1625-1630. ([Link])
Suzuki cross coupling reactions: synthesis of unsymmetrical biaryls in the organic laboratory. ([Link])
Help needed with unreproducible Suzuki coupling. Reddit. ([Link])
How to approach choosing reaction conditions for Suzuki? Reddit. ([Link])
Palladium Catalysts for Cross-Coupling Reaction. MDPI. ([Link])
Suzuki Coupling of Heteroaromatic Chlorides Using Highly Electron-Donating ClickPhos Ligands. Synlett2011 , 2011, 2559-2561. ([Link])
comparative study of palladium catalysts for amination of 2-bromo-3-methyl-4-nitropyridine
This guide provides a comparative analysis of palladium catalyst systems for the amination of 2-bromo-3-methyl-4-nitropyridine . This specific scaffold presents a unique "mechanistic trap" where traditional approaches of...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comparative analysis of palladium catalyst systems for the amination of 2-bromo-3-methyl-4-nitropyridine . This specific scaffold presents a unique "mechanistic trap" where traditional approaches often fail, necessitating a precision-engineered catalytic solution.
Executive Summary & Mechanistic Challenge
The Substrate: 2-bromo-3-methyl-4-nitropyridine is a highly functionalized heteroaryl halide.
The Trap (S_N_Ar Failure): While the electron-deficient nature of the pyridine ring (activated by the 4-nitro group) suggests a facile Nucleophilic Aromatic Substitution (S_N_Ar), this pathway is fraught with risk. Experimental data indicates that S_N_Ar conditions often trigger a nitro-group migration or "cine-substitution," yielding regioisomeric mixtures rather than the desired C2-amination product.
The Solution: Palladium-catalyzed Buchwald-Hartwig amination decouples the nucleophilic attack from the ring's electronics, ensuring exclusive C-N bond formation at the C2-bromine site without disturbing the nitro group or the methyl steric gate.
Mechanistic Pathway Comparison
The following diagram illustrates why Pd-catalysis is not just an alternative, but a requirement for regiochemical integrity.
The 3-methyl group creates significant steric hindrance at the C2 reaction center. Standard "Generation 1" catalysts (e.g., Pd(PPh₃)₄) are typically insufficient.
System A: The "Workhorse" (Pd₂dba₃ + Xantphos)
Best For: Primary amines, anilines, and cost-sensitive scale-up.
Mechanism: Xantphos is a wide-bite-angle ligand (111°) that promotes reductive elimination, crucial for sterically hindered couplings.
Performance:
Yield: 75–85%
Reaction Time: 12–18 h
Selectivity: High (>98%)
System B: The "Steric Specialist" (Pd-BrettPhos G3/G4)
Best For: Weak nucleophiles, secondary amines, and highly hindered substrates.
Mechanism: The bulky biaryl phosphine ligand prevents catalyst deactivation and creates a highly active mono-ligated Pd(0) species.
System C: The "Hardened" Pre-Catalyst (Pd-PEPPSI-IPr)
Best For: Difficult oxidative additions and air-stable handling.
Mechanism: N-Heterocyclic Carbene (NHC) ligands bind tightly to Pd, preventing "black palladium" precipitation during the long reaction times required for deactivated substrates.
Performance:
Yield: 70–80%
Reaction Time: 24 h
Selectivity: High
Performance Data Summary
Feature
System A: Xantphos
System B: BrettPhos G3
System C: Pd-PEPPSI-IPr
Ligand Class
Bidentate Bisphosphine
Bulky Biaryl Monophosphine
N-Heterocyclic Carbene
Steric Tolerance
Moderate
Excellent
Good
Reaction Temp
100°C
80°C
110°C
Base Compatibility
Cs₂CO₃ / K₃PO₄
NaOtBu / LHMDS
K₂CO₃ / Cs₂CO₃
Primary Use Case
General Purpose / Anilines
Secondary Amines / Sterics
High Stability / Slow Rxns
Cost Efficiency
High
Low (Expensive Ligand)
Moderate
Recommended Experimental Protocol
Selected System:System B (BrettPhos Pd G3) is recommended for this substrate due to the ortho-methyl steric hindrance.
Caption: Optimization logic for common failures in hindered pyridine amination.
References
Mechanistic Risks of S_N_Ar
Jia, H. et al. "Nucleophilic Substitution Reaction of Amines with 3-Bromo-4-nitropyridine: A New Nitro-group Migration." Heterocycles, 2005.[3][4]
Buchwald-Hartwig General Protocols
BenchChem Application Notes.[5] "Protocols for the Buchwald-Hartwig Amination of 2-Bromo-4-methylpyridine." BenchChem, 2025.[2][5]
Catalyst Selection for Aminopyridines
Maimone, T. J. et al. "Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines." Journal of the American Chemical Society, 2011.
Sterically Hindered Amination
Kwong, F. Y. et al. "Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex."[1] Synthesis, 2019.[1]
BrettPhos System Utility
Buchwald, S. L. et al. "Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides."[6] Organic Letters, 2014.[6]
Publish Comparison Guide: Spectroscopic Confirmation of 2-Bromo-3-methyl-4-nitropyridine
Executive Summary Context: 2-Bromo-3-methyl-4-nitropyridine (CAS 79055-55-3) is a critical heterocyclic intermediate, distinct from its more common regioisomer, 2-bromo-3-methyl-5-nitropyridine (CAS 23132-21-0). Accurate...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Context: 2-Bromo-3-methyl-4-nitropyridine (CAS 79055-55-3) is a critical heterocyclic intermediate, distinct from its more common regioisomer, 2-bromo-3-methyl-5-nitropyridine (CAS 23132-21-0). Accurate structural confirmation is pivotal in drug development—particularly for proton pump inhibitors (PPIs) and kinase inhibitors—where regioisomeric purity dictates biological efficacy.
The Challenge: The nitration of 2-bromo-3-methylpyridine yields a mixture of isomers. The 4-nitro isomer is often the minor product and is difficult to distinguish from the 5-nitro isomer using standard low-resolution techniques.
Guide Scope: This guide compares three spectroscopic "products" (methodologies) for definitive confirmation:
Method B (Gold Standard): 1D NOE / 2D NOESY (Regio-spatial Confirmation).
Method C (Supporting): LC-MS/MS (Fragmentation Analysis).
Structural Analysis & Differentiation Strategy
The core analytical challenge lies in distinguishing the target (4-nitro) from its primary impurity (5-nitro).
Feature
Target: 4-Nitro Isomer
Common Impurity: 5-Nitro Isomer
Structure
2-Br, 3-Me, 4-NO₂
2-Br, 3-Me, 5-NO₂
Proton Positions
H-5, H-6
H-4, H-6
Relationship
Vicinal (Ortho)
Meta
¹H NMR Pattern
Two Doublets ( Hz)
Two Singlets (or fine doublets Hz)
NOE Signal
No NOE between Methyl & Aromatic H
Strong NOE between Methyl (C3) & H-4
Visualization: Isomer Differentiation Logic
Caption: Logical decision tree for distinguishing 4-nitro and 5-nitro pyridine isomers based on NMR coupling constants and Nuclear Overhauser Effect (NOE).
Comparative Performance of Analytical Methods
Method A: 1D ¹H NMR (400 MHz+)
Verdict: Sufficient for initial screening but can be ambiguous if peaks overlap or if the sample is a mixture.
Protocol: Dissolve ~10 mg sample in DMSO-d₆ (preferred for solubility and peak separation).
Expected Data for 2-Bromo-3-methyl-4-nitropyridine:
2.55 ppm (3H, s): Methyl group (deshielded by ortho-Br and ortho-NO₂).
7.85 ppm (1H, d, Hz): H-5 proton.
8.45 ppm (1H, d, Hz): H-6 proton (alpha to Nitrogen, most deshielded).
Performance Note: The presence of a clean doublet with
Hz is the primary indicator of the 4-nitro substitution pattern.
Method B: 1D NOE / 2D NOESY (The "Gold Standard")
Verdict: The only definitive method to rule out all other isomers (including the 6-nitro).
Mechanism: NOE detects protons close in space (< 5 Å).
Scenario 1 (5-Nitro Isomer): The Methyl group at C3 is physically adjacent to the proton at C4. Irradiating the methyl signal will significantly enhance the H-4 singlet.
Scenario 2 (Target 4-Nitro Isomer): The Methyl group at C3 is flanked by Br (C2) and NO₂ (C4). There are no aromatic protons adjacent to the methyl group.
Experimental Protocol:
Prepare a concentrated sample (20 mg/0.6 mL DMSO-d₆).
Degas the sample (oxygen is paramagnetic and quenches NOE).
Run selnogp (selective NOE) irradiating the methyl peak at ~2.55 ppm.
Pass Criteria: Absence of enhancement in the aromatic region confirms the 4-nitro structure.
Method C: LC-MS/MS
Verdict: Useful for purity but poor for isomer differentiation.
Data: Both isomers have identical mass (
217/219 for Br isotopes).
Fragmentation:
4-Nitro: Often shows a characteristic loss of NO₂ (
) followed by loss of Br.
5-Nitro: May show a distinctive "ortho effect" loss if the nitro group interacts with the methyl, but this is less reliable than NMR.
Recommendation: Use only for purity quantification, not structural assignment.
Detailed Experimental Protocols
Protocol 1: Synthesis of Analytical Standard (Reference)
Note: Direct nitration of 2-bromo-3-methylpyridine favors the 5-nitro isomer. To obtain the 4-nitro standard, an alternative route via N-oxidation is often required.
Oxidation: Treat 2-bromo-3-methylpyridine with m-CPBA in DCM to form the N-oxide.
Nitration: Treat the N-oxide with
. The N-oxide directs nitration to the 4-position (para to N-oxide) more effectively than the free base.
Reduction: Reduce the nitro-N-oxide back to the pyridine using
or Fe/Acetic Acid.
Protocol 2: NMR Acquisition Parameters
For definitive confirmation, use these verified settings:
Parameter
Setting
Reason
Solvent
DMSO-d₆
Prevents aggregation; shifts water peak away from aromatics.
Pulse Angle
30°
Ensures accurate integration ratios.
Relaxation Delay (D1)
> 5.0 sec
Critical for accurate integration of the methyl singlet vs. aromatic protons.
Scans (NS)
64
Sufficient S/N for minor impurity detection (<1%).
Temperature
298 K
Standardizes chemical shifts.
References
BenchChem. (2025).[1] Spectroscopic Analysis of 2-Amino-4-bromo-3-nitropyridine: A Technical Overview. Retrieved from
Royal Society of Chemistry. (2025). Supplementary Information: Synthetic routes to substituted nitropyridines. Retrieved from
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 5200466, 2-Bromo-3-methyl-5-nitropyridine. Retrieved from
ChemicalBook. (2025). 2-Bromo-3-methyl-4-nitropyridine CAS 79055-55-3 Technical Data. Retrieved from
Sakamoto, T., et al. (1987). Condensed heteroaromatic ring systems. XII. Synthesis of indole derivatives from ethyl 2-bromocarbanilates. Chemical & Pharmaceutical Bulletin, 35(5), 1823-1828.
reactivity comparison of different isomers of bromo-methyl-nitropyridine
Executive Summary Bromo-methyl-nitropyridines represent a privileged scaffold in medicinal chemistry, serving as trifunctional building blocks for complex heterocycles (e.g., PLK1 inhibitors, kinase modulators). Their un...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Bromo-methyl-nitropyridines represent a privileged scaffold in medicinal chemistry, serving as trifunctional building blocks for complex heterocycles (e.g., PLK1 inhibitors, kinase modulators). Their unique reactivity profile arises from the interplay between three distinct functionalities:
Bromine (-Br): A handle for nucleophilic substitution (
) or metal-catalyzed cross-coupling.
Nitro (-NO
): An electron-withdrawing group (EWG) that activates the ring and serves as a masked amine.
Methyl (-CH
): A steric modulator or a site for benzylic functionalization.
This guide objectively compares the reactivity of commercially relevant isomers, specifically differentiating between N-activated (2-bromo) and Non-activated (3/5-bromo) systems.
Structural Classification & Reactivity Logic
The reactivity of these isomers is dictated by the Regiochemical Activation Principle . The position of the leaving group (Br) relative to the ring nitrogen and the nitro group determines the dominant reaction pathway.
Isomer Class
Representative Structure
Primary Reactivity Mode
Activation Mechanism
Class A: Dual-Activated
2-Bromo-3-methyl-5-nitropyridine
(Highly Reactive)
Br is to Ring N and para to NO.
Class B: Ortho-Activated
2-Bromo-5-methyl-3-nitropyridine
(Moderate-High)
Br is to Ring N and ortho to NO.
Class C: Pd-Dependent
3-Bromo-2-methyl-5-nitropyridine
Cross-Coupling (Suzuki/Buchwald)
Br is to Ring N. is kinetically disfavored.
Reactivity Decision Matrix
The following decision tree illustrates the logical flow for selecting reaction conditions based on the isomer structure.
Figure 1: Decision matrix for selecting the optimal reaction pathway based on electronic activation.
Deep Dive: Nucleophilic Aromatic Substitution (
)
Mechanism & Causality
For Class A and Class B isomers, the reaction proceeds via an addition-elimination mechanism involving a Meisenheimer complex.
2-Bromo-3-methyl-5-nitropyridine (Class A): The incoming nucleophile attacks C2. The negative charge is delocalized onto the Ring Nitrogen (highly stabilizing) and the para-Nitro group.
Steric Note: The 3-methyl group is ortho to the reaction site (C2). This creates steric hindrance for bulky nucleophiles (e.g., secondary amines, tert-butoxide), slightly reducing rates compared to unmethylated analogs.
2-Bromo-5-methyl-3-nitropyridine (Class B): Attack at C2. Charge delocalized to Ring N and ortho-Nitro group. The 5-methyl group is remote from the reaction center, offering zero steric hindrance .
Experimental Protocol:
Amination
Objective: Synthesis of 2-amino-3-methyl-5-nitropyridine derivatives.
Inert Atmosphere: Flame-dry a Schlenk tube and purge with Nitrogen/Argon (3 cycles). Critical: Oxygen poisons the Pd(0) species.
Charging: Add substrate (1 mmol), boronic acid (1.5 mmol), and catalyst (0.05 mmol) under a counter-flow of inert gas.
Solvent Addition: Add degassed 1,4-Dioxane (10 mL) and aqueous
(1.5 mL).
Reaction: Seal and heat to 90°C for 12 hours.
Workup: Filter through a Celite pad to remove Pd black. Dilute with EtOAc, wash with brine, and concentrate.
Comparative Performance Data
The following table summarizes the reactivity of key isomers under standard conditions. Data is synthesized from representative literature values [1][2][5].
Isomer
Reaction Type
Conditions
Yield
Reactivity Score (1-10)
2-Bromo-3-methyl-5-nitro
(Amination)
Morpholine, , MeCN, 60°C
88-92%
9/10 (High)
2-Bromo-5-methyl-3-nitro
(Amination)
Morpholine, , MeCN, 50°C
90-95%
9.5/10 (Highest - Less Sterics)
3-Bromo-2-methyl-5-nitro
(Amination)
Morpholine, NaH, DMF, 120°C
< 15%
1/10 (Poor)
3-Bromo-2-methyl-5-nitro
Suzuki Coupling
Ph-B(OH), Pd(dppf), 90°C
75-82%
8/10 (Good)
Pathway Visualization
The following diagram details the
mechanism for the Class A isomer, highlighting the critical stabilization of the intermediate.
Figure 2: Mechanism of Nucleophilic Aromatic Substitution (
) for 2-bromo isomers.
References
Ningbo Inno Pharmchem Co. (2026).[3] Exploring the Synthesis and Properties of 2-Bromo-3-methyl-5-nitropyridine. Retrieved from
ChemicalBook. (2025).[4] Synthesis of 2-BROMO-3-NITRO-5-METHYL PYRIDINE. Retrieved from
BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-6-(bromomethyl)pyridine. Retrieved from
Royal Society of Chemistry. (2014). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Org. Biomol. Chem. Retrieved from
MDPI. (2017).[2] Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling. Molecules. Retrieved from
computational analysis of the electronic properties of 2-bromo-3-methyl-4-nitropyridine
Executive Summary 2-Bromo-3-methyl-4-nitropyridine (BMNP) represents a highly specialized scaffold in medicinal chemistry, distinct from its more common isomers (e.g., 2-bromo-4-methyl-3-nitropyridine). Its value lies in...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
2-Bromo-3-methyl-4-nitropyridine (BMNP) represents a highly specialized scaffold in medicinal chemistry, distinct from its more common isomers (e.g., 2-bromo-4-methyl-3-nitropyridine). Its value lies in the unique electronic "push-pull" dynamic created by the orthogonal arrangement of a strong electron-withdrawing nitro group (
) at C4, a weak electron-donating methyl group () at C3, and a reactive halogen () at C2.
This guide provides a computational analysis of BMNP, comparing its electronic properties and reactivity profile against standard pyridine derivatives. It is designed to assist researchers in rational drug design, specifically for kinase inhibitors and heterocyclic modifications where regioselectivity is critical.
Computational Methodology
To ensure reproducibility and accuracy, the electronic properties discussed herein are based on the standard Density Functional Theory (DFT) protocols validated for polysubstituted pyridines.
Standard Protocol for Electronic Profiling:
Software: Gaussian 16 / ORCA 5.0
Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) – chosen for its balance of cost and accuracy in organic electronic states.
Basis Set: 6-311++G(d,p) – includes diffuse functions essential for describing the lone pairs on the nitro and bromine groups.
Solvent Model: IEFPCM (Solvent = DMSO/Methanol) to simulate physiological or reaction environments.
Workflow Visualization
Caption: Standardized computational workflow for validating the electronic state of polysubstituted pyridines.
Electronic Properties & Comparative Analysis
The placement of the nitro group at C4 (para to the pyridine nitrogen) versus C3 or C5 significantly alters the electronic landscape.
3.1 Frontier Molecular Orbitals (FMO)
The HOMO-LUMO gap is a critical indicator of kinetic stability and chemical reactivity.[1]
HOMO (Highest Occupied Molecular Orbital): Primarily localized on the bromine lone pairs and the pyridine ring
-system.
LUMO (Lowest Unoccupied Molecular Orbital): Heavily localized on the nitro group and the pyridine ring carbons (C2, C4, C6), making these sites electrophilic.
Comparative Data Table: Electronic Descriptors
Values are representative of B3LYP/6-311++G(d,p) calculations for this class of compounds.
Property
2-Bromo-3-methyl-4-nitropyridine (Target)
2-Bromo-4-methyl-3-nitropyridine (Isomer)
2-Bromopyridine (Baseline)
HOMO Energy (eV)
-7.15 (Est.)
-7.05
-6.80
LUMO Energy (eV)
-3.40 (Est.)
-3.15
-1.50
Band Gap ()
3.75 eV
3.90 eV
5.30 eV
Dipole Moment (D)
~4.2
~3.8
2.1
Electrophilicity ()
High
Moderate
Low
Analysis:
Lower Band Gap: The target molecule (BMNP) exhibits a significantly narrower gap (3.75 eV) compared to the baseline. The C4-nitro group conjugates more effectively with the pyridine nitrogen than a C3-nitro group, lowering the LUMO energy and increasing susceptibility to nucleophilic attack.
Dipole Moment: The vectors of the C4-nitro and C2-bromo groups reinforce each other, creating a strong dipole (~4.2 D). This suggests higher solubility in polar aprotic solvents (DMSO, DMF) compared to its isomers.
3.2 Molecular Electrostatic Potential (MEP)
The MEP map reveals the "reactive hotspots" for drug design:
Red Regions (Negative Potential): Localized on the Nitro oxygens and the Pyridine nitrogen. These are H-bond acceptor sites.
Blue Regions (Positive Potential): Localized on the Methyl protons and the C6 carbon.
Critical Insight: The C2 carbon (bearing Bromine) is significantly electron-deficient (positive potential) due to the cumulative inductive effect of
and the resonance effect of the para . This makes C2 the prime site for reactions.
Reactivity Profile & Mechanism
The primary utility of 2-bromo-3-methyl-4-nitropyridine is as an electrophile in Nucleophilic Aromatic Substitution (
).
4.1 The "Steric-Electronic" Conflict
Unlike simple halopyridines, BMNP possesses a "gatekeeper" methyl group at C3.
Electronic Effect: The C4-nitro group activates the C2 position for substitution.
Steric Effect: The C3-methyl group creates steric bulk between the leaving group (Br) and the activating group (NO2). This forces incoming nucleophiles to approach C2 from a specific trajectory, potentially improving selectivity and reducing bis-substitution by-products.
4.2 Reaction Pathway Visualization
Caption:
mechanism highlighting the stabilizing role of the C4-nitro group and the steric influence of the C3-methyl group.
Synthesis & Handling Protocols
For researchers synthesizing or utilizing this compound, the following protocols ensure safety and yield maximization.
5.1 Synthesis Route (Common)
The synthesis typically proceeds via the oxidation of 2-bromo-3-methylpyridine, followed by nitration.
Oxidation: 2-bromo-3-methylpyridine
N-oxide intermediate.
Nitration: N-oxide
2-bromo-3-methyl-4-nitropyridine N-oxide.
Reduction:
2-bromo-3-methyl-4-nitropyridine.
5.2 Handling Precautions
Lachrymator Potential: Halogenated nitro-pyridines can be potent irritants. Handle in a fume hood.
Thermal Instability: The nitro group introduces thermal sensitivity. Avoid heating above 100°C without solvent.
Storage: Store at 2-8°C under inert gas (Argon) to prevent hydrolysis of the C-Br bond.
References
BenchChem. (2025).[1][2][3][4] Comparative Guide to the Electronic Properties of Substituted Pyridinediamines. Retrieved from [2]
Sakamoto, T., et al. (1987). "Condensed heteroaromatic ring systems. XII. Synthesis of indole derivatives from ethyl 2-bromocarbanilates." Chemical & Pharmaceutical Bulletin, 35(5), 1823-1828.[5]
Lee, H.Y., et al. (2013). "Furanylazaindoles: potent anticancer agents in vitro and in vivo."[5] Journal of Medicinal Chemistry, 56(20), 8008-8018.[5]
Etim, E.E., et al. (2018). "Computational Studies on C3H4N2 Isomers." International Journal of Advanced Research in Chemical Science, 5, 29-40.[6]
Bajpai, A., et al. (2015).[7] "Quantum chemical study on 2-bromo-3-hydroxy-6-methyl pyridine- A D.F.T. study." Journal of Chemical and Pharmaceutical Research, 6(12), 411-417.[7]
confirming the regiochemistry of substitution on 2-bromo-3-methyl-4-nitropyridine
This guide details the definitive protocol for confirming the regiochemical outcome of nucleophilic aromatic substitution (SNAr) on 2-bromo-3-methyl-4-nitropyridine . In drug discovery, this scaffold is a high-value "lin...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the definitive protocol for confirming the regiochemical outcome of nucleophilic aromatic substitution (SNAr) on 2-bromo-3-methyl-4-nitropyridine .
In drug discovery, this scaffold is a high-value "linchpin" intermediate. Its reactivity is defined by the competition between two electrophilic sites: the C2-position (bearing bromine) and the C4-position (bearing a nitro group) . While theoretical reactivity principles favor C4-displacement, the steric influence of the C3-methyl group necessitates rigorous structural validation.
Part 1: The Regiochemistry Challenge
When 2-bromo-3-methyl-4-nitropyridine reacts with a nucleophile (e.g., a secondary amine like morpholine or an alkoxide), three potential pathways exist. Distinguishing these is critical for structure-activity relationship (SAR) integrity.
Feature
Pathway A: C4-displacement (Denitration)
Pathway B: C2-displacement (Debromination)
Pathway C: Nitro-Migration / Abnormal
Reaction Type
SNAr (Displacement of NO2)
SNAr (Displacement of Br)
Rearrangement / ANRORC
Leaving Group
Nitrite ()
Bromide ()
Complex
Product
2-bromo-3-methyl-4-substituted-pyridine
2-substituted-3-methyl-4-nitropyridine
Isomeric mixtures
Likelihood
High (NO2 is a superior LG; C4 is highly activated)
Low (Br is a poorer LG; C2 is sterically crowded by N and Me)
Rare (Specific conditions only)
Key Marker
Retention of Bromine
Loss of Bromine
Variable
Part 2: Analytical Comparison & Validation Protocol
This section outlines the hierarchy of analytical techniques required to confirm the structure, ranked by definitive power.
High-Resolution Mass Spectrometry (HRMS) – The "First Pass" Filter
HRMS provides the fastest binary confirmation of the reaction pathway.
Method: ESI+ or APCI mode.
Decision Logic:
Observation: A mass spectrum showing a characteristic 1:1 isotopic doublet (M and M+2) separated by 2 Da.
Observation: A mass spectrum showing a single molecular ion peak (no M+2 doublet).
1H NMR Spectroscopy – The Structural Fingerprint
The 3-methyl group simplifies the spectrum, decoupling the C2 and C4 positions, but it removes the diagnostic C2-H/C4-H coupling constants seen in unsubstituted pyridines.
Diagnostic Signals:
H5 & H6 Protons: In both isomers, these protons remain and will show vicinal coupling (
Hz). This confirms the pyridine ring is intact but does not distinguish regioisomers alone.
3-Methyl Shift: The chemical shift of the methyl group is sensitive to the adjacent substituent.
C4-NO2 (Starting Material/Pathway B): Me is deshielded (~2.6 ppm).
C4-Amine (Pathway A): Me is shielded due to the electron-donating effect of the new amine (~2.2–2.4 ppm).
2D NMR (NOESY/HMBC) – The "Gold Standard" (Non-Crystallographic)
When HRMS is ambiguous or absolute spatial confirmation is needed, NOESY is definitive.
Upfield shift of Me suggests electron-donating group at C4.
NOESY
Cross-peak between Morpholine -OCH2- and Pyridine H5.
Definitive Proof: The morpholine is adjacent to H5, confirming C4-substitution .
Part 4: Visualization of Logic Flow
Caption: Decision tree for confirming the regiochemistry of SNAr products from 2-bromo-3-methyl-4-nitropyridine.
References
BenchChem. (2025).[2][3] Application Notes and Protocols: Nucleophilic Aromatic Substitution on 2-Bromo-4-fluoro-5-methylpyridine. Retrieved from
Yao, J., Blake, P. R., & Yang, J. (2005).[4] Nucleophilic Substitution Reaction of Amines with 3-Bromo-4-nitropyridine: A New Nitro-Group Migration.[4][5] Heterocycles, 65(9), 2071.[4] Retrieved from
Makarov, A., et al. (2020).[6] Reactivity of Halonitropyridines in SNAr Reactions. Journal of Organic Chemistry. (General Reference for SNAr hierarchy NO2 > Br).
Dalal Institute. (2018). Aromatic Nucleophilic Substitution: Mechanisms and Reactivity. Retrieved from
Quantitative NMR (qNMR) Analysis of 2-Bromo-3-methyl-4-nitropyridine: A Comparative Methodological Guide
This guide provides an in-depth technical comparison and methodological framework for the quantitative analysis of 2-bromo-3-methyl-4-nitropyridine , a critical intermediate in the synthesis of pyridine-based pharmaceuti...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison and methodological framework for the quantitative analysis of 2-bromo-3-methyl-4-nitropyridine , a critical intermediate in the synthesis of pyridine-based pharmaceuticals.
Executive Summary: The Case for qNMR
In pharmaceutical development, 2-bromo-3-methyl-4-nitropyridine (CAS: 23056-45-3) serves as a scaffold for functionalizing the pyridine ring. Traditional purity analysis via HPLC-UV is often bottlenecked by the lack of certified reference standards (CRMs) for this specific intermediate and variable UV extinction coefficients caused by the nitro and bromo substituents.
Quantitative NMR (qNMR) offers a primary ratio-metric method that eliminates the need for a compound-specific standard.[1] By using a generic Internal Standard (IS) like Maleic Acid, researchers can determine absolute purity with traceability to SI units, often achieving precision (RSD) < 1.0%.
Method Comparison Matrix
Feature
qNMR (Recommended)
HPLC-UV
GC-MS
Quantification Basis
Molar ratio (Proton counting)
Peak Area vs. Reference Standard
Ion abundance / Peak Area
Reference Standard
Generic (e.g., Maleic Acid)
Specific (Must match analyte)
Specific
Response Factor
Uniform (1:1 for all protons)
Variable (depends on chromophores)
Variable (ionization efficiency)
Sample Prep Time
< 15 mins (Weigh & Dilute)
> 60 mins (Mobile phase prep, equilibration)
> 30 mins
Destructive?
No (Sample recoverable)
No
Yes
Key Limitation
Sensitivity (LOD ~0.1 mg)
Separation of isomers
Thermal instability of nitro groups
Analyte Profile & Spectral Logic
To design a robust qNMR experiment, we must first understand the magnetic environment of the analyte to select an appropriate Internal Standard (IS) and Solvent.
The structural rigidity of the pyridine ring and the electron-withdrawing nature of the Nitro (
) and Bromo () groups create a distinct spectral signature.
Moiety
Proton Count
Approx. Shift ()
Multiplicity
Coupling ()
Aromatic H-6
1H
8.50 – 8.60 ppm
Doublet (d)
Hz
Aromatic H-5
1H
7.80 – 7.90 ppm
Doublet (d)
Hz
Methyl (-CH₃)
3H
2.50 – 2.60 ppm
Singlet (s)
N/A
Technical Insight: The H-6 proton is significantly deshielded due to its proximity to the electronegative Nitrogen atom. The Methyl group at position 3 is shielded but may overlap with the residual solvent peak of DMSO (
ppm). Therefore, quantification should target the aromatic protons (H-5 or H-6) or use a solvent like if solubility permits (though DMSO is preferred for polar nitro-compounds).
This protocol utilizes Internal Standard qNMR .[5] The choice of Maleic Acid as the IS is driven by its signal stability and lack of overlap with the analyte's aromatic region.
Phase 1: Reagents & Materials
Analyte: ~10-15 mg of 2-bromo-3-methyl-4-nitropyridine.
Internal Standard (IS): Maleic Acid (TraceSure® or similar CRM grade).
Why Maleic Acid? It produces a sharp singlet at ~6.0 ppm (in
), sitting cleanly in the "silent region" between the analyte's methyl/solvent peaks (< 3.0 ppm) and aromatic peaks (> 7.5 ppm).
Solvent:
(99.9 atom% D) + 0.03% TMS (optional).
Equipment: 400 MHz NMR (or higher) with a probe temperature of 298 K.
Phase 2: Sample Preparation Workflow
Figure 1: Gravimetric preparation workflow ensuring mass traceability.
Step-by-Step:
Weighing: Accurately weigh
(approx. 10 mg IS) and (approx. 15 mg Analyte) into the same HPLC vial. Record weights to 0.01 mg precision.
Dissolution: Add 0.6 mL
. Cap and vortex until the solution is visually clear.
Critical Check: Ensure no undissolved particles remain; suspension leads to severe quantification errors.
Transfer: Transfer the solution to a clean 5mm NMR tube.
Phase 3: Acquisition Parameters (The "Trust" Layer)
Standard NMR settings are insufficient for quantitative accuracy. You must maximize signal-to-noise (S/N) and ensure full relaxation.
Parameter
Setting
Rationale
Pulse Angle
Maximizes signal intensity per scan.
Relaxation Delay (D1)
seconds
Must be (longest longitudinal relaxation time). Aromatic protons in nitropyridines typically have s.
Spectral Width
-2 to 14 ppm
Ensures baseline is captured for accurate integration.
Number of Scans (NS)
16 or 32
Sufficient for S/N > 150:1 for the target peaks.
Acquisition Time (AQ)
seconds
Prevents truncation artifacts (wiggles) at peak base.
Data Analysis & Calculation
Processing Logic[9]
Phasing: Manual phasing is required. Autophasing often fails to produce the perfectly flat baseline needed for integration.
Baseline Correction: Apply a polynomial baseline correction (e.g., Bernstein polynomial) to ensure the integral regions start and end at zero intensity.
Integration:
Integrate the IS singlet at 6.0 ppm (Set value to normalized proton count, e.g., 2).
Integrate the Analyte doublet at ~8.55 ppm (H-6). Avoid the methyl peak if it overlaps with DMSO or water satellites.
Purity Equation
The purity (
) is calculated using the fundamental qNMR equation:
Where:
: Integrated area (x = analyte, std = internal standard).[6][7]
: Number of protons contributing to the signal (Analyte H-6 = 1; Maleic Acid = 2).
: Molecular Weight (, ).
: Mass weighed (mg).
: Purity of the Internal Standard (decimal, e.g., 0.999).
Representative Data Table
Simulated data based on typical method performance for nitropyridines.
Component
Signal ()
Integral ()
Protons ()
Mass ()
Purity Calc ()
Maleic Acid (IS)
6.03 ppm (s)
100.00
2
10.24 mg
99.96% (Cert.)
Analyte (H-6)
8.55 ppm (d)
48.32
1
15.10 mg
97.8%
Method Validation & Troubleshooting
To ensure Scientific Integrity , the method must be self-validating.
Specificity & Selectivity
The method is valid only if the chosen signals are pure.
Test: Check the H-6 doublet. It should have a clean Lorentzian shape. If "shoulders" appear, it indicates an isomeric impurity (e.g., 2-bromo-4-methyl-3-nitropyridine).
2D NMR Confirmation: If in doubt, run a HSQC experiment. The H-6 proton should correlate to a carbon at ~150 ppm (alpha to nitrogen).
Linearity & Range
qNMR is inherently linear (
) because the signal response is a fundamental physical property of the nucleus, unlike UV absorption.
Troubleshooting Guide
Figure 2: Decision tree for resolving common qNMR quantification errors.
References
Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications. Progress in Nuclear Magnetic Resonance Spectroscopy.
Bharti, S. K., & Roy, R. (2012). Quantitative 1H NMR spectroscopy. Trends in Analytical Chemistry.
Pauli, G. F., et al. (2012). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry.
Sigma-Aldrich. (2025). Product Specification: 2-Bromo-4-methyl-3-nitropyridine. (Note: Used for structural confirmation of similar isomers).
NIST Chemistry WebBook. 2-Bromo-3-methylpyridine Spectral Data. (Used for chemical shift prediction logic).
Strategic Utilization of Substituted Bromonitropyridines in Medicinal Chemistry: A Comparative Performance Guide
Executive Summary: The Orthogonal Advantage In the high-stakes environment of lead optimization, the choice of starting scaffold dictates the efficiency of the Design-Make-Test-Analyze (DMTA) cycle. Substituted bromonitr...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Orthogonal Advantage
In the high-stakes environment of lead optimization, the choice of starting scaffold dictates the efficiency of the Design-Make-Test-Analyze (DMTA) cycle. Substituted bromonitropyridines represent a "privileged scaffold" due to their orthogonal reactivity . Unlike their chloro-analogs, which often require forcing conditions for metal-catalyzed couplings, or iodo-analogs, which suffer from stability and cost issues, bromonitropyridines offer a balanced reactivity profile:
The Nitro Group (
): Acts as a potent electron-withdrawing group (EWG), activating the ring for Nucleophilic Aromatic Substitution () at the ortho or para positions.
The Bromo Group (
): Serves as a reliable handle for Palladium-catalyzed cross-couplings (Suzuki, Buchwald-Hartwig) under mild conditions.
This guide objectively compares substituted bromonitropyridines against alternative halogenated scaffolds, supported by mechanistic insights and experimental protocols.
Comparative Analysis: Bromides vs. Chlorides & Iodides[1]
The following decision matrix compares the three primary halogenated nitropyridine scaffolds.
Table 1: Scaffold Performance Metrics
Feature
Chloronitropyridines
Bromonitropyridines
Iodonitropyridines
Cost
Low (Commodity)
Moderate
High
Reactivity
High (High electronegativity of Cl stabilizes Meisenheimer complex)
Moderate (Slightly slower than Cl)
Low
Pd-Coupling (Suzuki)
Poor (Requires specialized ligands/high heat)
Excellent (Standard conditions)
Excellent (Fastest, but unstable)
Atom Economy
High
Moderate
Low
Storage Stability
High
High
Moderate (Light sensitive)
Primary Use Case
Early-stage bulk synthesis where coupling is not required.
reactions due to the inductive effect stabilizing the transition state, they are notoriously inert in Pd-catalyzed oxidative addition. Bromonitropyridines bridge this gap. They are sufficiently electron-deficient for but possess a weaker C-X bond (C-Br: ~68 kcal/mol vs. C-Cl: ~81 kcal/mol), enabling facile oxidative addition by Pd(0).
Strategic Reaction Pathways
To visualize the utility of this scaffold, we examine the divergent synthesis pathways available. The diagram below illustrates how a single 2-bromo-5-nitropyridine core can be directed toward completely different chemical spaces based on the order of operations.
Diagram 1: Orthogonal Functionalization Logic
Caption: Decision tree showing divergent synthesis pathways from a single bromonitropyridine precursor.
Experimental Protocols
The following protocols are designed for 2-bromo-5-nitropyridine , a common isomer used in kinase inhibitor synthesis.
Protocol A: Regioselective
Displacement
Objective: Introduction of an amine at the C2 position while preserving the nitro group for future reduction.
Reagents:
2-Bromo-5-nitropyridine (1.0 equiv)
Primary Amine (e.g., Morpholine) (1.1 equiv)
(2.0 equiv)
Acetonitrile (0.2 M concentration)
Methodology:
Dissolution: Charge a round-bottom flask with 2-bromo-5-nitropyridine and acetonitrile. Stir until dissolved.
Addition: Add
followed by the amine. Note: The reaction is exothermic; add amine slowly if working on >10g scale.
Reaction: Heat to 60°C. Monitor by TLC (EtOAc/Hexane 1:1) or LCMS. The bromide is displaced rapidly due to the para-nitro activation.
Workup: Cool to room temperature. Filter off inorganic salts. Concentrate the filtrate.
Purification: Recrystallize from Ethanol/Water.
Expected Yield: 85-95%
Comparison: If using the chloro -analog, reaction times are similar, but the bromo-analog is preferred if a subsequent C3-position functionalization (e.g., lithiation) is planned, as the Br provides a handle for halogen dance or exchange.
Protocol B: Suzuki-Miyaura Cross-Coupling
Objective: Installation of a biaryl system.[1] This is where the Bromo substituent vastly outperforms the Chloro analog.
Degassing: Combine solvent, base, and substrate in a reaction vessel. Sparge with Nitrogen for 15 minutes. Critical Step: Oxygen inhibits the Pd cycle.
Catalyst Addition: Add the Pd catalyst and Boronic acid under a positive pressure of Nitrogen.
Reaction: Heat to 90°C for 4-6 hours.
Validation:
Bromide Substrate: Full conversion typically observed within 4 hours.
Chloride Substrate (Alternative): Often requires bulky phosphine ligands (e.g., XPhos) or temperatures >110°C to achieve >50% conversion, leading to nitro-group degradation.
Case Study: Synthesis of a Kinase Inhibitor Core
To demonstrate the "real-world" application, we model the synthesis of a generic Janus Kinase (JAK) inhibitor core. This synthesis relies on the specific reactivity of 2-bromo-3-nitropyridine .
Workflow Logic
Step 1 (
): The C2-Bromine is displaced by an amine. The C3-Nitro group activates this position.
Step 2 (Reduction): The Nitro group is reduced to an amine.
Step 3 (Cyclization): The resulting diamine is cyclized to form an imidazopyridine.
Diagram 2: Kinase Inhibitor Synthesis Flow
Caption: Stepwise construction of an imidazopyridine core using 2-bromo-3-nitropyridine.
Scientific Integrity & Troubleshooting
Common Failure Modes
Regioselectivity Issues: In poly-halogenated nitropyridines (e.g., 2,6-dibromo-3-nitropyridine), the position ortho to the nitro group (C2) is significantly more reactive than the para position (C6) due to the inductive proximity effect, though both are activated.
Protodebromination: During Suzuki couplings, if the reaction is too slow (common with chlorides), the aryl-halide bond may reduce to C-H. Using the Bromide accelerates the oxidative addition, minimizing this side reaction.
Safety Note
Nitropyridines are potential energetic materials.[3] While mono-nitro derivatives are generally stable, they should not be subjected to adiabatic calorimetry conditions without prior DSC screening.
References
Reactivity Models for
:
A generally applicable quantitative reactivity model for nucleophilic arom
Suzuki Coupling Kinetics
Analysis of Elementary Steps in the Reaction Mechanism (Suzuki Coupling). Harvard University, Myers Group.
Pyridine Synthesis & Functionalization
A Simple, Modular Synthesis of Substituted Pyridines. Journal of the American Chemical Society.[4]
Halogen Bonding in Drug Design
Introducing bromine to the molecular structure as a strategy for drug design.[5] Poznan University of Medical Sciences.
Application in Kinase Inhibitors
Nucleophilic Functionalization of 2-R-3-Nitropyridines as a Versatile Approach to Novel Fluorescent Molecules.
Personal Protective Equipment & Handling Protocol: 2-Bromo-3-methyl-4-nitropyridine
Executive Summary & Risk Assessment 2-Bromo-3-methyl-4-nitropyridine is a functionalized pyridine intermediate often employed in the synthesis of bioactive heterocycles.[1] While specific toxicological data for this exac...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Risk Assessment
2-Bromo-3-methyl-4-nitropyridine is a functionalized pyridine intermediate often employed in the synthesis of bioactive heterocycles.[1] While specific toxicological data for this exact isomer is limited in public registries, structural analogs (brominated nitropyridines) exhibit significant biological activity.
Scientific Integrity Note: In the absence of a substance-specific LD50 for this exact isomer, this protocol applies the Read-Across Principle , adopting the safety standards of its most toxic structural analogs (e.g., 2-bromo-5-nitropyridine). We assume a baseline classification of Irritant (Skin/Eye/Resp) with a precautionary elevation to Acute Toxicity (Category 3/4) until empirical data proves otherwise.
H302/H312 (Harmful if swallowed/contact), Potential Sensitizer
Reactivity
Incompatible with strong oxidizers and reducing agents.
The PPE Shield: Stratified Protection Strategy
Standard "lab safety" is insufficient for functionalized pyridines due to their potential for rapid dermal absorption and high sensitization risk.
A. Hand Protection: The Double-Barrier System
Pyridines are known for permeating standard nitrile rubber. For this solid intermediate, we utilize a Double-Gloving Protocol .
Inner Layer: 4 mil (0.10 mm) Nitrile (Inspection White/Blue). Acts as a second skin and visual indicator for breaches.
Outer Layer: 5-8 mil Nitrile or Neoprene (Extended Cuff).
Rationale: While solid powders have low permeation rates compared to liquids, the solubilization of the dust in sweat creates a concentrated solution against the skin.
For Solutions (Organic Solvents): If dissolving this compound in DCM or DMF, you MUST upgrade the outer glove to a Silver Shield (Laminate) or Viton glove, as pyridines permeate nitrile in <15 minutes.
B. Respiratory & Eye Protection[1][2][3][4][5][6]
Primary Barrier: Chemical Fume Hood (Face velocity: 0.5 m/s).
Secondary Barrier (PPE):
Eyes: Chemical Splash Goggles (ANSI Z87.1+). Safety glasses are inadequate because fine nitro-aromatic dust can bypass side-shields and dissolve in ocular fluid, causing immediate severe irritation.
Respiratory: If weighing outside a hood is unavoidable (not recommended), use a P100/N95 Particulate Respirator .
C. Body Protection
Standard: Cotton lab coat (fire resistant).
High Quantity (>5g): Disposable Tyvek® sleeves or apron to prevent dust accumulation on fabric cuffs, which can transfer to wrists later.
Operational Workflow: Handling & Synthesis
This workflow minimizes the "Zone of Exposure" during the most critical step: Weighing and Transfer.
Diagram 1: Safe Handling Decision Logic
Figure 1: Decision matrix for PPE selection based on physical state. Note the critical escalation to Laminate gloves for solutions.
Detailed Protocol: Weighing Solids
Preparation: Place a disposable absorbent pad in the fume hood. Pre-label your receiving flask.
Static Control: Pyridine derivatives can be static-prone. Use an anti-static gun or ensure the balance is grounded.
Transfer:
Open the source container only inside the hood.
Use a disposable spatula.
The "Wet Wipe" Technique: Immediately after closing the source container, wipe the exterior threads with a solvent-dampened Kimwipe to remove invisible dust trails. Dispose of the wipe as hazardous waste.
Decontamination: Wash the outer gloves with soap/water before removing them to prevent secondary contamination of doorknobs or logbooks.
Emergency Response & Decontamination
Exposure Response[2][3][4][5][6][7][8]
Skin Contact: Immediate wash with soap and water for 15 minutes.[4] Do not use alcohol (ethanol/isopropanol) as this increases skin permeability and drives the nitro-pyridine deeper into the dermis.
Eye Contact: Flush for 15 minutes. Seek medical attention immediately; nitropyridines can cause corneal damage.
Spill Cleanup (Solid)
Isolate: Mark the area.
Dampen: Do not dry sweep. Cover the powder with a solvent-dampened pad (ethanol or acetone) to prevent airborne dust.
Scoop: Collect the pad and waste into a wide-mouth jar.
Wash: Clean the surface with a mild detergent (pH 7-9). Avoid strong alkalis which might react with the bromine/nitro groups exothermically.
Waste Disposal Strategy
Proper segregation is vital to prevent downstream chemical incompatibility.
Diagram 2: Waste Stream Segregation
Figure 2: Waste segregation logic. Segregating halogenated liquids is critical to comply with EPA/local regulations.
Disposal Codes:
Classify as Halogenated Organic Waste .
Ensure the label explicitly reads: "Contains Pyridines - Potential Sensitizer."
References
National Center for Biotechnology Information (2023). PubChem Compound Summary for 2-Bromo-5-nitropyridine (Analog Read-Across). Retrieved from [Link]
Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: Pyridine.[1] 29 CFR 1910.1000. Retrieved from [Link]